Conduritol epoxide

• CAS: 23559-36-6

Core Science & Biosynthesis

The Unraveling of a Molecular Mimic: A Technical History of Conduritol Epoxide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Conduritol B epoxide (CBE), a synthetic cyclitol epoxide, has carved a significant niche in the landscape of glycobiology and neurodegenerative disease research. Its potent and irreversible inhibition of β-glucosidases, most notably glucocerebrosidase (GBA), has rendered it an indispensable tool for modeling lysosomal storage disorders, particularly Gaucher disease. Furthermore, the established link between GBA mutations and an increased risk for Parkinson's disease has propelled CBE to the forefront of research into synucleinopathies. This in-depth technical guide provides a comprehensive overview of the history, discovery, and mechanism of action of conduritol epoxide. It details quantitative inhibitory data, provides explicit experimental protocols for its synthesis and use, and illustrates the key signaling pathways affected by its activity, offering a critical resource for researchers leveraging this powerful molecular probe.

A Historical Perspective: From Plant Isolate to Potent Inhibitor

The story of conduritol epoxide begins with the exploration of natural products. The parent compound, conduritol, is a polyhydroxylated cyclohexene, a member of the cyclitol family. The first of its kind, conduritol A, was isolated from the bark of the vine Marsdenia condurango.[1] However, it is the synthetic derivative, conduritol B epoxide (CBE), that has garnered significant scientific attention for its potent biological activity.

The pioneering work of German biochemist G. Legler in the 1970s was instrumental in identifying conduritol B epoxide as a powerful, mechanism-based irreversible inhibitor of glycosidases. A 1977 publication in Methods in Enzymology by Legler laid the groundwork for understanding the utility of epoxy compounds, including conduritol derivatives, as affinity labels for glucosidases.[2] Subsequent research by Legler and his colleagues in the late 1970s and early 1980s demonstrated the practical application of CBE in creating the first animal models of Gaucher disease, by inducing the characteristic accumulation of glucosylceramide.[3][4][5] These "Gaucher mice" became invaluable for studying the pathophysiology of the disease and for testing potential therapeutic strategies.

Quantitative Inhibition Data

Conduritol B epoxide exhibits a marked selectivity for β-glucosidases over α-glucosidases, a property that is crucial for its application in research. Its inhibitory potency is typically quantified by its half-maximal inhibitory concentration (IC50) and, for irreversible inhibitors, the maximal rate of inactivation (kmax) and the inhibitor constant (Ki).

Target Enzyme	Abbreviation	IC50 (µM)	Ki (µM)	kmax (min⁻¹)	Organism/System	Reference(s)
Glucocerebrosidase	GBA	1 - 9	166 (Normal), 839 (Type 1 AJGD)	0.051 (Normal), 0.058 (Type 1 AJGD)	Human	[6]
α-Glucosidase	100	-	-
Non-lysosomal Glucosylceramidase	GBA2	High	-	-	[7][8]

Table 1: In Vitro Inhibitory Parameters of Conduritol B Epoxide against Various Glycosidases. Note: AJGD refers to Ashkenazi Jewish Gaucher disease.

Experimental Protocols

Improved Synthesis of Conduritol B Epoxide

This protocol is adapted from the improved synthesis method described by Lee, Boyd, and Radin in 1985.[9]

Materials:

• Conduritol B

• m-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (B109758) (CH2Cl2)

• Sodium bicarbonate (NaHCO3) solution, saturated

• Sodium sulfite (B76179) (Na2SO3) solution, 10%

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate (B1210297)/hexane mixture)

Procedure:

• Dissolve conduritol B in dichloromethane in a round-bottom flask.

• Cool the solution in an ice bath.

• Add m-chloroperoxybenzoic acid (m-CPBA) portion-wise to the stirred solution. The amount of m-CPBA should be in slight molar excess.

• Allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

• Wash the organic layer with 10% sodium sulfite solution to remove excess peroxide, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude conduritol B epoxide by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane).

• Combine the fractions containing the pure product and evaporate the solvent to yield conduritol B epoxide as a white solid.

Workflow for the Synthesis of Conduritol B Epoxide:

Caption: A streamlined workflow for the synthesis of conduritol B epoxide.

In Vitro Glucocerebrosidase (GBA) Inhibition Assay

This protocol outlines a common method to determine the inhibitory activity of conduritol B epoxide on GBA using a fluorogenic substrate.

Materials:

• Recombinant human GBA

• Conduritol B epoxide (CBE)

• 4-Methylumbelliferyl-β-D-glucopyranoside (4-MUG) substrate

• Assay buffer (e.g., 0.1 M citrate-phosphate buffer, pH 5.2, containing 0.2% taurocholate and 0.1% Triton X-100)

• Stop solution (e.g., 0.5 M glycine-NaOH, pH 10.4)

• 96-well black microplate

• Fluorometer (Excitation: ~365 nm, Emission: ~445 nm)

Procedure:

• Prepare a series of dilutions of conduritol B epoxide in the assay buffer.

• In a 96-well black microplate, add the GBA enzyme solution to each well (except for the no-enzyme control).

• Add the different concentrations of CBE to the respective wells. Include a vehicle control (no inhibitor).

• Pre-incubate the plate at 37°C for a defined period (e.g., 30 minutes) to allow for the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the 4-MUG substrate to all wells.

• Incubate the plate at 37°C for a specific time (e.g., 60 minutes).

• Stop the reaction by adding the stop solution.

• Measure the fluorescence of the liberated 4-methylumbelliferone (B1674119) using a fluorometer.

• Calculate the percentage of GBA inhibition for each CBE concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the CBE concentration and fitting the data to a dose-response curve.

Workflow for In Vitro GBA Inhibition Assay:

Caption: Step-by-step workflow for the in vitro GBA inhibition assay.

Signaling Pathways and Downstream Effects

The primary mechanism of action of conduritol B epoxide is the irreversible inhibition of GBA, which leads to the accumulation of its substrate, glucosylceramide, within the lysosomes. This accumulation is the central event that triggers a cascade of downstream pathological effects, providing a molecular basis for its use in modeling Gaucher disease and for studying its link to Parkinson's disease.

Downstream Consequences of GBA Inhibition by Conduritol B Epoxide:

Caption: Downstream signaling cascade initiated by GBA inhibition.

The accumulation of glucosylceramide disrupts lysosomal function, leading to a broader impairment of the autophagy-lysosomal pathway, which is responsible for clearing cellular waste, including misfolded proteins.[10] This impairment contributes directly to the aggregation of α-synuclein, a pathological hallmark of Parkinson's disease and other synucleinopathies.[11] There is evidence for a bidirectional pathogenic loop, where α-synuclein aggregates can, in turn, further inhibit GBA activity.[1][11]

Furthermore, glucosylceramide accumulation triggers neuroinflammatory responses.[12] This involves the activation of microglia and astrocytes and the release of pro-inflammatory cytokines. Recent studies have elucidated specific inflammatory pathways involved, including the activation of the complement system and STING (stimulator of interferon genes)-dependent neuroinflammation.[13]

Conclusion

Conduritol B epoxide has evolved from a derivative of a natural product to a cornerstone of research in lysosomal storage disorders and neurodegenerative diseases. Its well-characterized, irreversible inhibition of glucocerebrosidase provides a reliable and reproducible means to model the biochemical defects of Gaucher disease and to investigate the intricate relationship between GBA dysfunction and α-synuclein pathology. The detailed quantitative data, experimental protocols, and an understanding of the downstream signaling pathways presented in this guide are intended to empower researchers to effectively utilize this invaluable chemical tool in their pursuit of novel therapeutic interventions for these debilitating diseases.

References

• 1. Gaucher’s Disease Glucocerebrosidase and <alpha>-synuclein form a bidirectional pathogenic loop in synucleinopathies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glucosidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. The Gaucher mouse: differential action of conduritol B epoxide and reversibility of its effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Distribution of conduritol B epoxide in the animal model for Gaucher's disease (Gaucher mouse) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Human acid beta-glucosidase. Use of conduritol B epoxide derivatives to investigate the catalytically active normal and Gaucher disease enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 10. mdpi.com [mdpi.com]
• 11. Gaucher disease glucocerebrosidase and α-synuclein form a bidirectional pathogenic loop in synucleinopathies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Complement drives glucosylceramide accumulation and tissue inflammation in Gaucher disease - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of Conduritol Epoxide Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis, characterization, and biological significance of conduritol epoxide isomers. These compounds are invaluable tools in glycobiology research, particularly as potent and selective inhibitors of glycosidases. This document details experimental protocols, presents quantitative data in a comparative format, and visualizes key pathways and workflows to facilitate a deeper understanding of these important molecules.

Introduction to Conduritol Epoxides

Conduritol epoxides are a class of cyclitols, specifically cyclohexene (B86901) tetrol derivatives, that feature a reactive epoxide ring. Their structural similarity to the oxocarbenium ion-like transition state of glycosidase-catalyzed reactions makes them effective mechanism-based irreversible inhibitors of these enzymes.[1][2] By covalently modifying the active site of glycosidases, they serve as powerful chemical probes for studying enzyme function and for developing cellular and animal models of diseases associated with glycosidase deficiencies, such as Gaucher disease.[1][2]

Among the various stereoisomers, conduritol B epoxide (CBE) is the most extensively studied and well-characterized, known for its potent and selective inhibition of β-glucosidases, particularly the lysosomal enzyme glucocerebrosidase (GCase).[2] In contrast, there is a significant lack of published data on the synthesis, chemical properties, and biological activity of other isomers like conduritol A epoxide.[2]

Synthesis of Conduritol Epoxide Isomers

The synthesis of conduritol epoxide isomers can be achieved through various stereoselective routes, often starting from readily available precursors like myo-inositol or through chemoenzymatic methods.[3][4] The key steps typically involve the formation of a conduritol intermediate followed by epoxidation of the double bond.

General Synthesis Strategy from myo-Inositol

A practical approach to synthesize several inositol (B14025) stereoisomers, including those that can be converted to conduritol epoxides, starts from myo-inositol. This method involves the preparation of conduritol intermediates, which are then subjected to epoxidation.[3] For example, the synthesis of a conduritol B derivative can lead to its corresponding epoxide in high yield upon treatment with an epoxidizing agent.[4] Subsequent acid-catalyzed ring opening of the epoxide can then be used to generate other inositol isomers.[4]

Synthesis of Conduritol B Epoxide (CBE)

An improved synthesis of conduritol B epoxide has been reported, highlighting its importance in research.[5][6] The synthesis often involves the protection of hydroxyl groups, followed by the introduction of the double bond and subsequent epoxidation. Purification is typically achieved through chromatographic techniques such as thin-layer chromatography (TLC) and column chromatography.[5][7][8][9][10]

Diagram of a General Synthesis Pathway for Conduritol Epoxides

Caption: General synthetic route to conduritol epoxide isomers.

Characterization of Conduritol Epoxide Isomers

The structural elucidation and purity assessment of conduritol epoxide isomers are performed using a combination of spectroscopic techniques and physical measurements.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are fundamental for determining the stereochemistry of the hydroxyl and epoxide groups on the cyclohexane (B81311) ring. The chemical shifts and coupling constants of the ring protons provide detailed information about their relative orientations.[11][12][13][14][15]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional groups, such as the hydroxyl (-OH) stretching vibrations and the C-O stretching of the epoxide ring.[14][16]

• Mass Spectrometry (MS): Mass spectrometry is employed to confirm the molecular weight of the synthesized isomers and to aid in structural elucidation through fragmentation analysis.[16]

Physical Properties

The physical properties of conduritol epoxide isomers, such as melting point and optical rotation, are important indicators of purity and stereochemistry.

Property	Conduritol B Epoxide (CBE)	Other Isomers
Molecular Formula	C6H10O5[2]	C6H10O5
Molecular Weight	162.14 g/mol [2]	162.14 g/mol
Appearance	White to off-white solid powder[2]	-
Melting Point	154-155 °C[10]	Not available
Solubility	Soluble in water (up to 100 mM), DMSO, and DMF[2]	Not available
Optical Rotation	Not available	Not available
Purity (typical)	>98%[17]	Not available

Note: Comprehensive characterization data for isomers other than conduritol B epoxide is limited in the available literature.

Biological Activity and Signaling Pathways

Conduritol epoxides, particularly CBE, are potent, irreversible inhibitors of glycosidases. They act as "suicide inhibitors" where the enzyme's own catalytic mechanism activates the inhibitor, leading to the formation of a stable covalent bond with a catalytic carboxylate residue (typically glutamate (B1630785) or aspartate) in the active site.[2][18]

Inhibition of Glucocerebrosidase (GCase) by CBE

CBE is a highly selective inhibitor of the lysosomal enzyme glucocerebrosidase (GCase), which is responsible for the hydrolysis of glucosylceramide into glucose and ceramide.[2] Inhibition of GCase by CBE leads to the accumulation of glucosylceramide within lysosomes, mimicking the biochemical hallmark of Gaucher disease.[19]

Downstream Signaling Consequences of GCase Inhibition

The inhibition of GCase by CBE triggers a cascade of cellular events that contribute to the pathophysiology observed in models of Gaucher disease and are also implicated in the increased risk for Parkinson's disease.[20]

• Substrate Accumulation: The primary consequence is the accumulation of glucosylceramide and glucosylsphingosine.[19]

• Lysosomal Dysfunction: This accumulation disrupts the normal function of lysosomes, which are crucial for cellular waste degradation.[20]

• α-Synuclein Aggregation: A direct link has been observed between GCase dysfunction and the accumulation and aggregation of α-synuclein, a key pathological feature of Parkinson's disease.[21][22]

• Neuroinflammation: In vivo studies have demonstrated that GCase inhibition can lead to the activation of microglia and the complement system, indicating a neuroinflammatory response.[1][23]

Diagram of the Signaling Pathway of GCase Inhibition by CBE

Caption: Downstream effects of GCase inhibition by CBE.

Experimental Protocols

Synthesis of (-)-Conduritol C Derivatives

This protocol describes a general method for the synthesis of (-)-conduritol C and its analogs from chiral cyclohexadienediol (B12556537) scaffolds.

Materials:

• Corresponding iodohydrin

• Tetrahydrofuran (THF)

• Potassium hydroxide (B78521) (KOH)

• Methanol (B129727)

• Dowex 50 resin

Procedure:

• Dissolve the corresponding iodohydrin (1.12 mmol) in THF (20 mL).

• Add a solution of KOH (4.48 mmol) in water (8 mL) at 0 °C.

• Stir the reaction mixture and monitor for completion.

• After completion, perform a work-up to isolate the crude diol product.

• Dissolve the corresponding acetonide (0.21 mmol) in methanol (1 mL).

• Add Dowex 50 resin (200 mg) to the solution.

• Stir the mixture and monitor the deprotection.

• Filter the resin and concentrate the filtrate to obtain the conduritol derivative.

• Purify the product using appropriate chromatographic techniques.[1]

Glucocerebrosidase (GCase) Activity Assay

This protocol outlines a general method to determine the inhibitory activity of conduritol epoxides against GCase using a fluorogenic substrate.

Materials:

• Cell lysate or purified GCase

• Conduritol B Epoxide (CBE)

• Assay buffer (e.g., 0.1 M citrate-phosphate buffer, pH 5.6)

• Fluorogenic substrate (e.g., 4-methylumbelliferyl-β-D-glucopyranoside, 4-MUG)

• Stop solution (e.g., 0.5 M sodium carbonate buffer, pH 10.7)

• 96-well black microplate

• Fluorometer

Procedure:

• Inhibitor Preparation: Prepare a stock solution of CBE in a suitable solvent (e.g., water or DMSO). Create serial dilutions in the assay buffer to generate a range of inhibitor concentrations.

• Enzyme and Inhibitor Incubation: In the wells of a 96-well plate, add a fixed amount of the cell lysate or purified enzyme solution. Add the different concentrations of CBE to the respective wells. Include a control well with no inhibitor.

• Substrate Addition: Initiate the reaction by adding the 4-MUG substrate to each well.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 1-2 hours).

• Reaction Termination: Stop the enzymatic reaction by adding the stop solution to each well.

• Fluorescence Measurement: Read the fluorescence on a plate reader at the appropriate excitation and emission wavelengths (e.g., 365 nm excitation / 445 nm emission).

• Data Analysis: Calculate the GCase activity relative to the total protein concentration and normalize to the vehicle-treated control group. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the CBE concentration.[20][24]

Diagram of the GCase Activity Assay Workflow

Caption: Experimental workflow for determining GCase inhibition.

Conclusion

Conduritol epoxide isomers, with conduritol B epoxide being the most prominent example, are indispensable chemical tools for the study of glycosidase function and the modeling of lysosomal storage disorders. This guide has provided a detailed overview of their synthesis, characterization, and biological applications, with a focus on providing practical experimental protocols and clear visualizations of the underlying molecular mechanisms. While a significant body of research exists for CBE, further investigation into the synthesis and biological activities of other conduritol epoxide isomers is warranted to fully explore the therapeutic potential and research applications of this versatile class of compounds.

References

• 1. Sustained Systemic Glucocerebrosidase Inhibition Induces Brain α-Synuclein Aggregation, Microglia and Complement C1q Activation in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Practical synthesis of all inositol stereoisomers from myo-inositol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The “Other” Inositols and Their Phosphates: Synthesis, Biology and Medicine (with Recent Advances in myo-Inositol Chemistry) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improved synthesis of conduritol B epoxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 7. researchgate.net [researchgate.net]
• 8. glaserr.missouri.edu [glaserr.missouri.edu]
• 9. glaserr.missouri.edu [glaserr.missouri.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. forskning.ruc.dk [forskning.ruc.dk]
• 12. Thieme E-Books & E-Journals [thieme-connect.de]
• 13. scispace.com [scispace.com]
• 14. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 15. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 16. youtube.com [youtube.com]
• 17. Conduritol B Epoxide (Conduritol Epoxide), beta-glucosidase inhibitor (CAS 6090-95-5) | Abcam [abcam.com]
• 18. researchgate.net [researchgate.net]
• 19. β-Glucocerebrosidase Deficiency Activates an Aberrant Lysosome-Plasma Membrane Axis Responsible for the Onset of Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. Reversible Conformational Conversion of α-Synuclein into Toxic Assemblies by Glucosylceramide - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]
• 24. benchchem.com [benchchem.com]

conduritol B epoxide chemical structure and properties

An In-depth Technical Guide to Conduritol B Epoxide for Researchers, Scientists, and Drug Development Professionals.

Conduritol B epoxide (CBE), with the IUPAC name (1R,2R,3S,4S,5R,6S)-7-oxabicyclo[4.1.0]heptane-2,3,4,5-tetrol, is a potent, mechanism-based irreversible inhibitor of lysosomal glucocerebrosidase (GCase or GBA)[1][2]. This covalent modification of the enzyme's active site leads to the accumulation of glucosylceramide, the primary substrate of GCase. This property has established CBE as an invaluable tool in biomedical research, particularly for creating in vitro and in vivo models of Gaucher disease, the most common lysosomal storage disorder, which is caused by a deficiency in GCase activity. Furthermore, the established genetic link between mutations in the GBA1 gene and an increased risk for Parkinson's disease has made CBE a critical compound for investigating the molecular mechanisms underlying this neurodegenerative disorder.

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of conduritol B epoxide. It includes detailed experimental protocols for its use in biochemical and cell-based assays, as well as for the induction of Gaucher disease models. Additionally, it outlines the key signaling pathways affected by GBA inhibition and presents quantitative data in a structured format.

Chemical Structure and Properties

Conduritol B epoxide is a synthetic cyclitol epoxide.[3] Its chemical structure and key properties are summarized in the tables below.

Identifier	Value
IUPAC Name	(1R,2R,3S,4S,5R,6S)-7-oxabicyclo[4.1.0]heptane-2,3,4,5-tetrol[1]
CAS Number	6090-95-5[1][2]
Chemical Formula	C6H10O5[1]
Molecular Weight	162.14 g/mol [1][2]
SMILES	O[C@H]1--INVALID-LINK--[C@H]2O[C@H]2--INVALID-LINK--[C@@H]1O
InChI Key	ZHMWOVGZCINIHW-FTYOSCRSSA-N[1]

Physical and Chemical Properties	Value
Appearance	White solid
Purity	≥98% (HPLC)
Solubility	Soluble in water (to 100 mM) and DMSO (to 100 mM)[2][3]
Storage	Store at -20°C[2]

Biological Activity and Mechanism of Action

Conduritol B epoxide acts as a suicide inhibitor of retaining β-glucosidases, with a particularly high affinity for glucocerebrosidase.[2] The mechanism of inhibition involves the covalent and irreversible modification of the catalytic nucleophile, glutamate-340 (Glu340), within the active site of the GBA enzyme.[2] This reaction is facilitated by the structural similarity of CBE to the glucose moiety of glucosylceramide, allowing it to specifically bind to the active site. The acidic environment of the lysosome promotes the protonation of the epoxide ring, which is then subjected to nucleophilic attack by the deprotonated carboxylate of Glu340. This forms a stable ester linkage, rendering the enzyme permanently inactive.

The inhibition of GBA leads to the accumulation of its substrate, glucosylceramide, within lysosomes. This accumulation is the primary biochemical hallmark of Gaucher disease and is thought to trigger a cascade of downstream cellular events, including lysosomal dysfunction, inflammation, and, in the context of Parkinson's disease, the aggregation of α-synuclein.

Inhibitory Activity

Target Enzyme	IC50 / Ki	Notes
Glucocerebrosidase (GBA)	IC50 = 4.28 - 9.49 μM[2], Ki = 53 μM[2]	Primary target, irreversible inhibition.
α-Glucosidase	IC50 ≈ 100 μM	Significantly lower potency compared to β-glucosidase.

Signaling Pathways

The inhibition of GBA by conduritol B epoxide initiates a cascade of cellular events, primarily driven by the accumulation of glucosylceramide. The following diagram illustrates the core mechanism of action and its downstream consequences.

References

• 1. Practical synthesis of all inositol stereoisomers from myo-inositol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 3. Improved synthesis of conduritol B epoxide - PubMed [pubmed.ncbi.nlm.nih.gov]

The Mechanism of Conduritol B Epoxide (CBE) as a Suicide Inhibitor: A Technical Guide

Introduction

Conduritol B epoxide (CBE), also known as conduritol-β-epoxide, is a potent and irreversible inhibitor of the enzyme β-glucocerebrosidase (GBA1). Its ability to covalently bind to the active site of GBA1 makes it a classic example of a suicide inhibitor, where the enzyme participates in its own inactivation. This property has rendered CBE an invaluable chemical tool for studying Gaucher disease, a lysosomal storage disorder caused by mutations in the GBA1 gene. By administering CBE to animal models, researchers can effectively mimic the biochemical phenotype of Gaucher disease, characterized by the accumulation of glucosylceramide. This guide provides an in-depth examination of the mechanism of action of CBE, supported by quantitative data, experimental protocols, and visual diagrams.

Mechanism of Action: Suicide Inhibition of β-Glucocerebrosidase

The inhibitory action of conduritol B epoxide is a multi-step process that results in the formation of a stable, covalent bond with the GBA1 enzyme. This effectively renders the enzyme non-functional.

• Active Site Recognition: CBE, being an analog of the glucose moiety of glucosylceramide, is recognized by and binds to the active site of the β-glucocerebrosidase enzyme.

• Nucleophilic Attack: The catalytic nucleophile in the GBA1 active site, a glutamate (B1630785) residue (E340), attacks one of the electrophilic carbon atoms of the epoxide ring on CBE.

• Covalent Adduct Formation: This nucleophilic attack results in the opening of the epoxide ring and the formation of a stable ester bond between the glutamate residue of the enzyme and the conduritol moiety.

• Irreversible Inactivation: The formation of this covalent adduct is essentially irreversible under physiological conditions. This permanent modification of the active site prevents the enzyme from binding to and hydrolyzing its natural substrate, glucosylceramide, leading to its accumulation.

Quantitative Data on CBE Inhibition

The efficacy of conduritol B epoxide as an inhibitor of β-glucocerebrosidase has been quantified in various studies. The following table summarizes key inhibitory parameters.

Parameter	Value	Cell/Tissue Type	Species	Reference
IC₅₀	~100 µM	Human fibroblasts	Human
IC₅₀	1.0 mM	Purified GBA1	Human
Residual Activity	<10% of control	Mouse brain	Mouse
Inhibition	~90%	SH-SY5Y cells	Human

Experimental Protocols

The study of CBE's inhibitory effects relies on precise experimental methodologies. Below are detailed protocols for a common in vitro enzyme assay and the creation of an in vivo model of Gaucher disease.

In Vitro GBA1 Activity Assay

This protocol describes a fluorometric assay to measure GBA1 activity and its inhibition by CBE.

Materials:

• Enzyme source (e.g., purified GBA1, cell lysate)

• 4-Methylumbelliferyl-β-D-glucopyranoside (4-MUG) substrate

• CBE

• Assay buffer (e.g., 0.1 M citrate/phosphate buffer, pH 5.2)

• Stop solution (e.g., 0.5 M glycine-NaOH, pH 10.4)

• Fluorometer

Procedure:

• Enzyme Preparation: Prepare dilutions of the enzyme source in the assay buffer.

• Inhibitor Incubation: Pre-incubate the enzyme preparation with varying concentrations of CBE (or vehicle control) for a defined period (e.g., 30 minutes) at 37°C.

• Initiation of Reaction: Add the 4-MUG substrate to the enzyme-inhibitor mixture to initiate the reaction. A typical final concentration for 4-MUG is 1-5 mM.

• Incubation: Incubate the reaction mixture at 37°C for a specific time (e.g., 60 minutes).

• Termination of Reaction: Stop the reaction by adding the stop solution.

• Fluorescence Measurement: Measure the fluorescence of the liberated 4-methylumbelliferone (B1674119) (4-MU) using a fluorometer with an excitation wavelength of ~365 nm and an emission wavelength of ~445 nm.

• Data Analysis: Calculate the enzyme activity based on the amount of 4-MU produced. Determine the IC₅₀ value of CBE by plotting the percentage of inhibition against the logarithm of the CBE concentration.

In Vivo Gaucher Disease Model

This protocol outlines the generation of a mouse model of Gaucher disease using CBE.

Materials:

• Conduritol B epoxide

• Sterile saline solution

• Experimental animals (e.g., C57BL/6 mice)

• Injection equipment (syringes, needles)

Procedure:

• CBE Preparation: Dissolve CBE in sterile saline to the desired concentration (e.g., 10 mg/mL).

• Animal Dosing: Administer CBE to the mice via intraperitoneal (IP) injection. A common dosage is 100 mg/kg of body weight.

• Dosing Schedule: Injections are typically performed daily for a period of 7 to 14 days to ensure sustained inhibition of GBA1.

• Tissue Collection: At the end of the treatment period, euthanize the animals and collect tissues of interest (e.g., brain, liver, spleen).

• Biochemical Analysis: Homogenize the collected tissues and perform a GBA1 activity assay (as described above) to confirm the inhibition of the enzyme.

• Substrate Analysis: Quantify the levels of glucosylceramide and other relevant lipids in the tissue homogenates using techniques such as liquid chromatography-mass spectrometry (LC-MS) to confirm substrate accumulation.

Conclusion

Conduritol B epoxide serves as a powerful and specific tool for the in vitro and in vivo study of β-glucocerebrosidase. Its mechanism as a suicide inhibitor allows for the potent and irreversible inactivation of GBA1, providing a reliable method for modeling the biochemical basis of Gaucher disease. The experimental protocols detailed in this guide offer a framework for utilizing CBE to investigate the pathophysiology of this and related neurodegenerative disorders, and to explore potential therapeutic strategies. The continued use of CBE in research is crucial for advancing our understanding of lysosomal storage diseases.

An In-depth Technical Guide to the Biochemical Pathway of Conduritol B Epoxide Enzyme Inhibition

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Conduritol B epoxide (CBE) is a potent, mechanism-based irreversible inhibitor of retaining β-glucosidases, with a primary and extensively studied target being the lysosomal enzyme glucocerebrosidase (GBA).[1][2][3] Its ability to covalently bind to the active site of GBA and render it inactive has made CBE an invaluable tool in the study of lysosomal storage disorders, particularly Gaucher disease, which arises from a deficiency in GBA activity.[2][4] Furthermore, the established link between GBA mutations and an increased risk for Parkinson's disease has positioned CBE as a critical agent for modeling and investigating the pathological mechanisms of synucleinopathies.[1][4] This technical guide provides a comprehensive overview of the biochemical pathway of CBE-mediated enzyme inhibition, detailed experimental protocols for its characterization, and a summary of its quantitative inhibitory profile and downstream cellular consequences.

Core Mechanism of Action: Irreversible Inhibition of Glucocerebrosidase

Conduritol B epoxide is classified as a mechanism-based or "suicide" inhibitor.[2][5][6] Its inhibitory action is a result of its structural similarity to the natural glucose substrate of glycosidases, which allows it to be recognized and processed by the enzyme's active site.[5][6] The inhibition mechanism proceeds through the following steps:

• Binding: CBE enters the active site of GBA.[4][5]

• Nucleophilic Attack: The catalytic nucleophile of GBA, the carboxylate side chain of glutamate-340 (Glu340), performs a nucleophilic attack on one of the epoxide carbons of CBE.[1][4][5]

• Covalent Bond Formation: This attack opens the strained epoxide ring and results in the formation of a stable, irreversible ester bond between the inhibitor and the enzyme.[2][5] This covalent modification permanently inactivates the enzyme.[1][5]

The crystal structure of GBA in complex with CBE has confirmed this covalent linkage to the catalytic nucleophile, Glu340.[1][7]

Mechanism of irreversible inhibition of GBA by Conduritol B Epoxide.

Quantitative Data on Enzyme Inhibition

The inhibitory potency of CBE has been quantified against GBA and other glycosidases. The half-maximal inhibitory concentration (IC50) is a key parameter reflecting the concentration of CBE required to inhibit 50% of the enzyme's activity. The inhibition is time- and concentration-dependent, a characteristic of mechanism-based inhibitors.[1]

Target Enzyme	Abbreviation	IC50 (µM)	Notes
Glucocerebrosidase	GBA	0.59 - 9.49[1][8][9]	High potency; primary target. IC50 values vary with pre-incubation time.[4]
Acid α-glucosidase	GAA	249[9]	Significantly lower potency compared to GBA.
Non-lysosomal Glucosylceramidase	GBA2	315[9]	Off-target, requires higher concentrations for inhibition.[10]
β-Glucosidase	-	1 - 9[2][11]	General high potency for β-glucosidases.
α-Glucosidase	-	100[2][11][12]	Lower potency, indicating selectivity for β-glucosidases at lower concentrations.
Neutral α-glucosidase II	GANAB	2900[9]	Low potency.
β-glucuronidase	GUSB	857[9]	Low potency.

Kinetic Parameters for GBA Inhibition by CBE	Value
Ki (dissociation constant)	166 ± 57 µM (Normal Enzyme)[13]
Ki (dissociation constant)	839 ± 64 µM (Type 1 Gaucher Disease Mutant)[13]
kmax (maximal rate of inactivation)	0.051 ± 0.009 min-1 (Normal Enzyme)[13]

Downstream Cellular Consequences of GBA Inhibition

The inhibition of GBA by CBE leads to the accumulation of its substrate, glucosylceramide, within the lysosomes.[1] This accumulation is the primary trigger for a cascade of downstream cellular events that are central to the pathophysiology of Gaucher disease and are implicated in the increased risk for Parkinson's disease.[1][3]

Downstream effects of GBA inhibition by Conduritol B Epoxide.[3]

Experimental Protocols

In Vitro Glycosidase Activity Assay (Fluorometric)

This protocol describes a general method for determining the inhibitory activity of CBE on a target glycosidase using a fluorogenic substrate, such as 4-methylumbelliferyl (4-MU)-β-D-glucopyranoside for GBA.[2][6]

Materials:

• Purified glycosidase enzyme

• Conduritol B Epoxide (CBE)

• 4-Methylumbelliferyl (4-MU)-glycoside substrate

• Assay buffer (e.g., 0.1 M citrate-phosphate buffer, pH 5.6)[6]

• Stop solution (e.g., 0.5 M sodium carbonate buffer, pH 10.7)[6]

• 96-well black microplate

• Fluorometer

Procedure:

• Inhibitor Preparation: Prepare a stock solution of CBE in a suitable solvent (e.g., water or DMSO). Create serial dilutions of CBE in the assay buffer to generate a range of concentrations.[2][6]

• Enzyme and Inhibitor Incubation:

  • Add a fixed amount of the purified enzyme solution to the wells of a 96-well plate.[2][6]

  • Add the various concentrations of CBE to the enzyme-containing wells. Include a control well with no inhibitor.[2][6]

• Pre-incubation: Pre-incubate the enzyme with CBE for a specific time (e.g., 30 minutes) at a controlled temperature (e.g., 37°C) to allow for irreversible inhibition.[2][5]

• Substrate Addition: Initiate the enzymatic reaction by adding the 4-MU-glycoside substrate to all wells.[3]

• Incubation: Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for a defined period (e.g., 30-60 minutes), protected from light.[5][6]

• Reaction Termination: Stop the reaction by adding the stop solution. The basic pH also enhances the fluorescence of the 4-methylumbelliferone (B1674119) product.[3][6]

• Fluorescence Measurement: Measure the fluorescence intensity in each well using a fluorometer (e.g., excitation at ~365 nm and emission at ~445 nm).[5][6]

• Data Analysis: Calculate the percentage of inhibition for each CBE concentration relative to the untreated control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[1][6]

Experimental workflow for the in vitro glycosidase inhibition assay.

Activity-Based Protein Profiling (ABPP)

ABPP is a powerful chemical proteomics technique used to assess the engagement of CBE with its targets in a complex biological sample, such as cell lysates or intact cells.[1]

Materials:

• Cells or cell lysates

• Conduritol B Epoxide (CBE)

• Broad-spectrum, fluorescently tagged activity-based probe (ABP) for retaining glycosidases

• Lysis buffer

• SDS-PAGE equipment

• Fluorescence gel scanner

Procedure:

• Inhibitor Incubation: Treat intact cells or cell lysates with varying concentrations of CBE for a specific duration (e.g., 24 hours for cells).[1]

• Probe Labeling: Add a fluorescently tagged ABP that targets retaining glycosidases. This probe will covalently label the active sites of GBA and other glycosidases that have not been inactivated by CBE.[1]

• Lysis: If using intact cells, lyse the cells to release the proteins.[1]

• SDS-PAGE: Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[1]

• Fluorescence Scanning: Visualize the fluorescently labeled proteins using a gel scanner. The intensity of the fluorescent band corresponding to GBA will be inversely proportional to the degree of inhibition by CBE.[1]

• Quantification and Analysis: Quantify the fluorescence intensity of the GBA band at each CBE concentration. Calculate the IC50 value by plotting the residual GBA activity (fluorescence intensity) against the CBE concentration.[1]

Workflow for competitive activity-based protein profiling (ABPP).

Conclusion

Conduritol B epoxide is a cornerstone chemical probe for studying the function and dysfunction of glucocerebrosidase. Its well-defined mechanism of irreversible, covalent inhibition provides a robust method for creating cellular and animal models of Gaucher disease and for investigating the molecular pathways that link GBA deficiency to neurodegenerative disorders like Parkinson's disease. The detailed protocols and quantitative data presented in this guide offer a comprehensive resource for researchers employing CBE in their studies, facilitating experimental design and data interpretation in the fields of glycobiology, neurodegeneration, and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. benchchem.com [benchchem.com]
• 10. pure.eur.nl [pure.eur.nl]
• 11. Conduritol B Epoxide (Conduritol Epoxide), beta-glucosidase inhibitor (CAS 6090-95-5) | Abcam [abcam.com]
• 12. CAS#:6090-95-5 | Conduritol B Epoxide (Conduritol Epoxide) | Chemsrc [chemsrc.com]
• 13. Human acid beta-glucosidase. Use of conduritol B epoxide derivatives to investigate the catalytically active normal and Gaucher disease enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Application of Conduritol Epoxides for Active Site Identification in Retaining Glycosidases: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the use of conduritol epoxides, particularly Conduritol B Epoxide (CBE), as powerful chemical tools for the identification and characterization of the active sites of retaining glycosidases. These mechanism-based inhibitors have become indispensable in glycobiology for understanding enzyme function, developing disease models, and discovering new therapeutic agents.

Introduction: The Significance of Retaining Glycosidases and Their Inhibitors

Retaining glycosidases are a major class of enzymes that catalyze the hydrolysis of glycosidic bonds with a net retention of the anomeric configuration.[1] They play crucial roles in a myriad of biological processes, including digestion, lysosomal degradation of glycoconjugates, and post-translational modification of proteins.[2][3] Dysregulation of these enzymes is implicated in numerous diseases, such as lysosomal storage disorders (e.g., Gaucher disease), diabetes, and viral infections.[4][5]

The catalytic mechanism of retaining glycosidases proceeds via a double-displacement reaction involving a covalent glycosyl-enzyme intermediate.[1] This transient intermediate is a key feature that can be exploited by mechanism-based inhibitors like conduritol epoxides. These inhibitors, by virtue of their structural similarity to the natural substrate, are recognized by the enzyme and drawn into the active site.[6]

Mechanism of Action: Covalent and Irreversible Inhibition

Conduritol epoxides, such as the well-characterized Conduritol B Epoxide (CBE), are classified as suicide inhibitors.[6] Their inhibitory action stems from their ability to form a stable, covalent bond with a key catalytic residue within the enzyme's active site, leading to irreversible inactivation.[6]

The process unfolds in the following steps:

• Binding: The conduritol epoxide molecule, mimicking the sugar substrate, binds to the active site of the retaining glycosidase.

• Nucleophilic Attack: A catalytic nucleophile in the active site, typically the carboxylate side chain of a glutamate (B1630785) or aspartate residue, attacks one of the electrophilic carbon atoms of the epoxide ring.[6][7]

• Covalent Adduct Formation: This attack results in the opening of the highly reactive epoxide ring and the formation of a stable ester linkage between the inhibitor and the enzyme.[6]

• Irreversible Inactivation: The formation of this covalent adduct permanently blocks the active site, rendering the enzyme catalytically inactive.[6]

The crystal structure of human glucocerebrosidase (GBA) in complex with CBE has confirmed this covalent modification of the catalytic nucleophile, providing definitive evidence for the mechanism of inhibition.[6][8]

Quantitative Data: Inhibitory Potency of Conduritol B Epoxide

The inhibitory potency of CBE has been characterized against a variety of glycosidases, with a notable selectivity for β-glucosidases. The following table summarizes key quantitative data, primarily expressed as IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%).

Target Enzyme	Enzyme Sub-type	IC50 (µM)	Ki (µM)	Cell Type/Organism	Reference(s)
β-Glucosidase	Glucocerebrosidase (GBA)	0.33 - 9.49	53	Human Fibroblasts, Recombinant	[6][9][10][11]
Non-lysosomal glucosylceramidase (GBA2)	272	-	Human Fibroblasts	[8][9]
α-Glucosidase	Lysosomal α-glucosidase (GAA)	100 - 309	-	-	[6][8][11]
Endoplasmic Reticulum α-glucosidase II	-	-	-	[12]
β-Glucuronidase	(GUSB)	607	-	Human Fibroblasts	[8]

Experimental Protocols

Detailed methodologies are crucial for the successful application of conduritol epoxides in research. The following sections provide protocols for key experiments.

In Vitro Glycosidase Inhibition Assay

This protocol outlines a general method for determining the inhibitory activity of conduritol epoxide on a target glycosidase using a fluorogenic substrate.

Materials:

• Purified or recombinant glycosidase

• Conduritol B Epoxide (CBE)

• Assay buffer (e.g., 0.1 M citrate-phosphate buffer, pH adjusted for optimal enzyme activity)[6]

• Fluorogenic substrate (e.g., 4-methylumbelliferyl-β-D-glucopyranoside, 4-MUG)[5]

• Stop solution (e.g., 0.5 M sodium carbonate buffer, pH 10.7)[6]

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare a stock solution of CBE in a suitable solvent (e.g., water or DMSO).

• Prepare serial dilutions of CBE in the assay buffer to generate a range of inhibitor concentrations.

• In the wells of the 96-well plate, add a fixed amount of the purified enzyme solution.

• Add the different concentrations of CBE to the wells containing the enzyme. Include a control well with no inhibitor.

• Pre-incubate the enzyme with CBE for a specific time (e.g., 30 minutes) at a controlled temperature (e.g., 37°C) to allow for irreversible inhibition.[6]

• Initiate the enzymatic reaction by adding the fluorogenic substrate to each well.

• Incubate the plate at the optimal temperature for the enzyme for a defined period (e.g., 15-60 minutes).[6]

• Stop the reaction by adding the stop solution.

• Measure the fluorescence of the liberated 4-methylumbelliferone (B1674119) using a plate reader.

• Calculate the percentage of inhibition for each CBE concentration relative to the control and determine the IC50 value by plotting the inhibition data against the inhibitor concentration.[5]

Active Site Labeling and Identification by Mass Spectrometry

This protocol describes the workflow for identifying the specific amino acid residue in the active site that is covalently modified by conduritol epoxide.

Materials:

• Purified glycosidase

• Conduritol B Epoxide (CBE)

• Denaturing agents (e.g., urea, guanidinium (B1211019) chloride)

• Reducing agent (e.g., dithiothreitol, DTT)

• Alkylating agent (e.g., iodoacetamide)

• Proteolytic enzyme (e.g., trypsin)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• In-vitro Modification: Incubate the purified glycosidase with an excess of CBE to ensure complete inactivation and labeling of the active site.

• Removal of Excess Inhibitor: Remove unbound CBE by methods such as dialysis or size-exclusion chromatography.

• Denaturation, Reduction, and Alkylation: Denature the CBE-modified protein, reduce the disulfide bonds with DTT, and alkylate the cysteine residues with iodoacetamide.

• Proteolytic Digestion: Digest the protein into smaller peptides using a protease like trypsin.[7]

• LC-MS/MS Analysis:

  • Separate the resulting peptides by liquid chromatography (LC).

  • Analyze the peptides by tandem mass spectrometry (MS/MS).[13]

• Data Analysis:

  • Search the MS/MS spectra against the known amino acid sequence of the glycosidase.

  • Identify the peptide that exhibits a mass shift corresponding to the addition of the CBE molecule (mass of CBE is 162.14 g/mol ).[7] The covalent modification will add this mass to the modified amino acid residue.

  • Further fragmentation analysis of the labeled peptide will confirm the exact site of modification.[13]

Activity-Based Protein Profiling (ABPP)

Activity-based protein profiling (ABPP) is a powerful chemical proteomics technique that utilizes activity-based probes (ABPs) to profile the functional state of enzymes in complex biological samples.[2][4] Conduritol epoxides and their derivatives, such as cyclophellitol (B163102), serve as excellent scaffolds for the design of ABPs for retaining glycosidases.[4][14]

An ABP for a retaining glycosidase typically consists of three components:

• A recognition element: A conduritol or cyclophellitol core that directs the probe to the active site of the enzyme.

• A reactive group (warhead): The epoxide ring that covalently modifies the catalytic nucleophile.

• A reporter tag: A fluorescent dye or biotin (B1667282) for detection and enrichment of the labeled enzyme.

Competitive ABPP is a particularly useful application. In this approach, a biological sample is pre-incubated with an unlabeled inhibitor (like CBE) before the addition of a broad-spectrum, tagged ABP. The unlabeled inhibitor will compete with the ABP for binding to the active site of its target enzyme. A decrease in the signal from the reporter tag on a specific protein indicates that the unlabeled inhibitor has engaged with that target. This method is invaluable for assessing the selectivity and target engagement of inhibitors in a cellular context.[8][15]

Conclusion

Conduritol epoxides are robust and versatile tools for the study of retaining glycosidases. Their mechanism-based, irreversible mode of action allows for the specific and covalent labeling of the active site nucleophile. This property, combined with modern analytical techniques like mass spectrometry and activity-based protein profiling, enables researchers to identify active site residues, probe enzyme function, and assess the selectivity of potential therapeutic agents. The detailed protocols and quantitative data presented in this guide provide a solid foundation for the effective application of conduritol epoxides in glycosidase research and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. An overview of activity-based probes for glycosidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Activity-Based Probes for Glycosidases: Profiling and Other Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. rndsystems.com [rndsystems.com]
• 11. Conduritol B Epoxide (Conduritol Epoxide), beta-glucosidase inhibitor (CAS 6090-95-5) | Abcam [abcam.com]
• 12. Epi-Cyclophellitol Cyclosulfate, a Mechanism-Based Endoplasmic Reticulum α-Glucosidase II Inhibitor, Blocks Replication of SARS-CoV-2 and Other Coronaviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification of active-site residues in glycosidases | UBC Chemistry [chem.ubc.ca]
• 14. pubs.acs.org [pubs.acs.org]
• 15. benchchem.com [benchchem.com]

The Kinetics of Conduritol Epoxide Binding to Glucocerebrosidase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the enzyme kinetics of conduritol B epoxide (CBE) binding to glucocerebrosidase (GBA), a critical interaction for modeling Gaucher disease and investigating its links to Parkinson's disease. Conduritol B epoxide is a potent, mechanism-based irreversible inhibitor of GBA, providing a valuable tool for understanding the pathophysiology of these disorders. This document provides a comprehensive overview of the binding kinetics, detailed experimental protocols, and the cellular implications of GBA inhibition by CBE.

Core Mechanism of Action: Irreversible Inhibition of Glucocerebrosidase

Conduritol B epoxide acts as a suicide inhibitor of GBA, a lysosomal enzyme responsible for the hydrolysis of glucosylceramide into glucose and ceramide.[1] The inhibitory mechanism involves the covalent and irreversible modification of the catalytic nucleophile within the enzyme's active site.[2][3] The crystal structure of human GBA in complex with CBE has confirmed that the inhibitor forms a covalent bond with the catalytic nucleophile, glutamate (B1630785) 340 (Glu340).[2][4] This binding permanently inactivates the enzyme in a time- and concentration-dependent manner, which is a characteristic feature of mechanism-based inhibitors.[2] The inactivation of GBA leads to the cellular accumulation of its substrate, glucosylceramide, a key pathological event in Gaucher disease.[2][5]

Quantitative Analysis of GBA Inhibition by Conduritol B Epoxide

The inhibitory potency of conduritol B epoxide against GBA has been quantified in various studies. As an irreversible inhibitor, its apparent IC50 value is time-dependent, decreasing with longer pre-incubation times.[1] The following tables summarize the key kinetic parameters for CBE inhibition of GBA and its selectivity over other glycosidases.

Parameter	Value	Enzyme Source	Conditions	Reference
IC50	26.6 µM	Recombinant Human GBA	30 min pre-incubation	[4]
IC50	2.30 µM	Recombinant Human GBA	180 min pre-incubation	[4]
IC50	0.59 µM	Human GBA (in HEK293T cells)	24 hour incubation	[4]
Ki	166 ± 57 µM	Normal Human Placental GBA	-	[6]
Ki	839 ± 64 µM	Type 1 Gaucher Disease Mutant GBA	-	[6]
kmax	0.051 ± 0.009 min⁻¹	Normal Human Placental GBA	-	[6]
kmax	0.058 ± 0.016 min⁻¹	Type 1 Gaucher Disease Mutant GBA	-	[6]

Table 1: Kinetic Constants for Conduritol B Epoxide Inhibition of GBA.

Enzyme Target	IC50 (µM)	Reference
GBA (Glucocerebrosidase)	0.59	[4][7]
GBA2 (Non-lysosomal Glucosylceramidase)	315	[4][7]
GAA (Acid α-glucosidase)	249	[4][7]
GANAB (Neutral α-glucosidase II)	2900	[4][7]
GUSB (β-glucuronidase)	857	[4][7]

Table 2: Selectivity Profile of Conduritol B Epoxide Against Various Glycosidases.

Experimental Protocols

In Vitro GBA Inhibition Assay using a Fluorogenic Substrate

This protocol details the determination of GBA inhibition by conduritol B epoxide using the fluorogenic substrate 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG).[1][2]

Materials:

• Recombinant human GBA[4]

• Conduritol B Epoxide (CBE)[2]

• McIlvaine buffer (pH 5.2) containing 0.2% taurocholate and 0.1% Triton X-100[2][4]

• 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG) substrate[2]

• 96-well black plates[2]

• Plate reader with fluorescence detection (Excitation: 365 nm, Emission: 445 nm)[2]

• High pH stop buffer (e.g., glycine-NaOH, pH 10.4)[2]

Procedure:

• Prepare CBE Dilutions: Prepare a series of dilutions of CBE in the assay buffer.[2]

• Enzyme Pre-incubation: In the wells of a 96-well plate, add the GBA enzyme solution to the various concentrations of CBE. Include a vehicle control (no inhibitor) for 100% activity and a no-enzyme control for background fluorescence.[1]

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 30 or 180 minutes) to allow for the time-dependent inhibition of the enzyme.[4]

• Initiate Enzymatic Reaction: Add the 4-MUG substrate to each well to start the enzymatic reaction.[2]

• Reaction Incubation: Incubate the plate at 37°C for a specific duration.[2]

• Stop Reaction: Stop the reaction by adding a high pH stop buffer.[2]

• Measure Fluorescence: Measure the fluorescence of the liberated 4-methylumbelliferone.[2]

• Data Analysis:

  • Subtract the background fluorescence (no-enzyme control) from all readings.[1]

  • Calculate the percentage of GBA inhibition for each CBE concentration relative to the untreated control.[2]

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the CBE concentration and fitting the data to a dose-response curve.[2]

Induction of a Gaucher-like Phenotype in Cultured Cells

This protocol describes the use of CBE to create a cellular model of GBA deficiency.[8]

Materials:

• Cultured cells (e.g., human fibroblasts, neuronal cells)[9]

• Complete cell culture medium[8]

• Conduritol B Epoxide (CBE) stock solution (dissolved in a suitable solvent like DMSO)[8][9]

• Phosphate-buffered saline (PBS)[8]

• Cell lysis buffer[8]

• Reagents for GBA activity assay[8]

• Reagents for protein quantification[8]

Procedure:

• Cell Seeding: Plate the cells at a desired density and allow them to adhere overnight.[8]

• CBE Treatment: Replace the culture medium with fresh medium containing the desired final concentration of CBE. A dose-response experiment is recommended to determine the optimal concentration for significant GBA inhibition without causing cytotoxicity.[8]

• Long-Term Culture: Incubate the cells with CBE for the desired duration (e.g., 7, 14, or 29 days). Replace the medium with fresh CBE-containing medium every 2-3 days.[8][9]

• Cell Harvesting: After the treatment period, wash the cells with ice-cold PBS and harvest them.[9]

• Downstream Analysis:

  • Cell Lysis: Lyse the cells using a suitable lysis buffer.[8]

  • GBA Activity Assay: Determine the GBA activity in the cell lysates to confirm the inhibitory effect of CBE.[8]

  • Protein Quantification: Measure the total protein concentration for normalization of GBA activity.[8]

  • Glucosylceramide Accumulation Analysis: Analyze the accumulation of glucosylceramide using techniques such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[8]

Cellular Consequences and Signaling Pathways

The inhibition of GBA by conduritol B epoxide leads to the accumulation of glucosylceramide within the lysosomes.[2][5] This accumulation is a primary pathological hallmark of Gaucher disease and is also implicated in the increased risk for Parkinson's disease.[2][10][11] The buildup of glucosylceramide can trigger a cascade of downstream cellular events, including lysosomal dysfunction, impaired autophagy, and neuroinflammation, which contribute to the disease phenotype.[12]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gaucherdiseasenews.com [gaucherdiseasenews.com]
• 6. Human acid beta-glucosidase. Use of conduritol B epoxide derivatives to investigate the catalytically active normal and Gaucher disease enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. What are GBA inhibitors and how do they work? [synapse.patsnap.com]
• 11. GCase Enhancers: A Potential Therapeutic Option for Gaucher Disease and Other Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Structural Basis of Conduritol B Epoxide's Selectivity for β-Glucosidases: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Conduritol B epoxide (CBE), a potent and irreversible inhibitor of β-glucosidases, has become an invaluable tool in the study of lysosomal storage disorders, particularly Gaucher disease. Its selectivity for these enzymes over other glycosidases is crucial for its application in creating cellular and animal models of the disease. This technical guide delves into the structural and mechanistic underpinnings of CBE's selectivity, providing a comprehensive resource for researchers in glycobiology and drug development.

Core Mechanism of Action: Irreversible Inhibition

Conduritol B epoxide is a mechanism-based inhibitor, also known as a suicide inhibitor. Its efficacy stems from its structural mimicry of the natural substrate of β-glucosidases. The enzyme's active site recognizes CBE and initiates its catalytic machinery. However, the highly reactive epoxide ring of CBE is then subjected to a nucleophilic attack by a catalytic carboxylate residue, typically a glutamate (B1630785) or aspartate, within the active site. This attack results in the formation of a stable, covalent ester linkage between CBE and the enzyme, leading to its irreversible inactivation.[1][2]

The crystal structure of human glucocerebrosidase (GBA), a lysosomal β-glucosidase, in complex with CBE has unequivocally confirmed this mechanism. The structure reveals a covalent bond between the C1 of the conduritol ring and the catalytic nucleophile, glutamate 340 (Glu340), effectively and permanently disabling the enzyme.[3][4][5][6][7][8] This irreversible binding is a time- and concentration-dependent process, a characteristic feature of mechanism-based inhibitors.[3]

Structural Determinants of Selectivity

The selectivity of conduritol B epoxide for β-glucosidases over α-glucosidases is a key feature that enables its specific use in research. This selectivity is primarily attributed to the stereochemical arrangement of the epoxide and hydroxyl groups on the cyclitol ring, which mimics the transition state of the β-glucoside substrate.

The crystal structure of the GBA-CBE complex reveals that the cyclohexitol ring of CBE binds in a boat-like conformation within the active site.[8] This conformation is stabilized by a network of hydrogen bonds with surrounding amino acid residues, including Asn370, which are conserved in many β-glucosidases. In contrast, the active sites of α-glucosidases are shaped to accommodate the different stereochemistry of α-glucosides, leading to a less favorable interaction with CBE. While CBE can inhibit α-glucosidases, it does so with significantly lower potency.[2][9]

Quantitative Analysis of Inhibition

The inhibitory potency of conduritol B epoxide has been quantified against various glycosidases. The following tables summarize the available kinetic data, providing a clear comparison of its activity.

Glycosidase	IC50 (µM)	Notes
β-Glucosidase	1 - 9	High potency, demonstrating selectivity at lower concentrations.[2][9]
α-Glucosidase	100	Significantly lower potency compared to β-glucosidase.[2][9]

Enzyme Source and Type	Inhibitor	Ki (µM)	kmax (min-1)
Normal Human Placental Acid β-Glucosidase	CBE	166 ± 57	0.051 ± 0.009
Type 1 Gaucher Disease Acid β-Glucosidase	CBE	839 ± 64	0.058 ± 0.016

Data from studies on human placental and splenic acid β-glucosidase.[10]

Experimental Protocols

Detailed methodologies are crucial for the reproducible study of β-glucosidase inhibition by conduritol B epoxide. The following sections provide outlines for key in vitro and in vivo experiments.

In Vitro β-Glucosidase Inhibition Assay (Fluorometric)

This protocol describes a common method for determining the inhibitory activity of CBE using a fluorogenic substrate.

Materials:

• Purified β-glucosidase

• Conduritol B epoxide (CBE)

• 4-Methylumbelliferyl-β-D-glucopyranoside (4-MUG) substrate

• Assay buffer (e.g., 50 mM sodium acetate, pH 5.0)

• Stop buffer (e.g., 0.4 M glycine-NaOH, pH 10.8)

• 96-well microplate, preferably black for fluorescence assays

• Plate reader with fluorescence detection (Excitation: ~365 nm, Emission: ~445 nm)

Procedure:

• Enzyme Preparation: Prepare a working solution of β-glucosidase in the assay buffer. The final concentration should be determined empirically to ensure a linear reaction rate over the desired time course.

• Inhibitor Preparation: Prepare a stock solution of CBE in a suitable solvent (e.g., water or DMSO) and create a series of dilutions in the assay buffer.

• Incubation: In the wells of the microplate, add the enzyme solution and varying concentrations of CBE. Include a control with no inhibitor. Incubate at a constant temperature (e.g., 37°C) for a defined period to allow for the time-dependent inactivation of the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the 4-MUG substrate to all wells.

• Reaction Termination: After a specific incubation time (e.g., 10-30 minutes), stop the reaction by adding the stop buffer. The high pH of the stop buffer also enhances the fluorescence of the liberated 4-methylumbelliferone.

• Fluorescence Measurement: Measure the fluorescence intensity in each well using the plate reader.

• Data Analysis: Calculate the percentage of inhibition for each CBE concentration relative to the control. Plot the percentage of inhibition against the logarithm of the CBE concentration and fit the data to a dose-response curve to determine the IC50 value.[3]

In Vivo Inhibition Studies in a Mouse Model

This protocol provides a general outline for inducing a Gaucher-like phenotype in mice using CBE.

Materials:

• Conduritol B epoxide

• Sterile saline solution (0.9% NaCl)

• Experimental mice

• Appropriate housing and care facilities

Procedure:

• Inhibitor Preparation: Prepare a sterile solution of CBE in saline at the desired concentration.

• Administration: Administer the CBE solution to the mice via an appropriate route, such as intraperitoneal (i.p.) injection. The dosage and frequency will depend on the specific experimental goals.

• Monitoring: Monitor the mice for the development of the desired phenotype, which may include the accumulation of glucosylceramide in tissues and neurological symptoms.

• Tissue Analysis: At the end of the experimental period, harvest tissues for biochemical and histological analysis to assess the effects of β-glucosidase inhibition.[2]

Visualizing the Molecular Interactions and Workflows

Diagrams are essential for understanding the complex relationships in biological systems. The following visualizations, created using the DOT language, illustrate the mechanism of CBE inhibition and a typical experimental workflow.

Caption: Mechanism of irreversible inhibition of β-glucosidase by Conduritol B Epoxide.

Caption: Experimental workflow for determining the IC50 of Conduritol B Epoxide.

Conclusion

The selectivity of conduritol B epoxide for β-glucosidases is a multifaceted phenomenon rooted in the precise stereochemical complementarity between the inhibitor and the enzyme's active site. This detailed understanding, supported by structural biology and kinetic analysis, is paramount for its effective use as a research tool. For scientists and professionals in drug development, the principles governing CBE's mechanism of action and selectivity offer valuable insights for the design of novel, highly specific enzyme inhibitors for therapeutic applications. The experimental protocols and data presented herein provide a solid foundation for further research into the roles of β-glucosidases in health and disease.

References

• 1. scbt.com [scbt.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 5. [PDF] X-ray structure of human acid-beta-glucosidase covalently bound to conduritol-B-epoxide. Implications for Gaucher disease. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. X-ray structure of human acid-beta-glucosidase covalently bound to conduritol-B-epoxide. Implications for Gaucher disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Conduritol B Epoxide (Conduritol Epoxide), beta-glucosidase inhibitor (CAS 6090-95-5) | Abcam [abcam.com]
• 10. Human acid beta-glucosidase. Use of conduritol B epoxide derivatives to investigate the catalytically active normal and Gaucher disease enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Conduritol B Epoxide in Modeling Gaucher Disease Pathogenesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Gaucher disease, the most prevalent lysosomal storage disorder, arises from a deficiency in the enzyme glucocerebrosidase (GCase), leading to the accumulation of its substrates, primarily glucosylceramide (GlcCer) and glucosylsphingosine (B128621) (GlcSph). This accumulation within macrophages and, in neuronopathic forms, the central nervous system, drives the diverse clinical manifestations of the disease. To unravel the complex pathophysiology of Gaucher disease and to evaluate novel therapeutic strategies, robust and reliable disease models are indispensable. Conduritol B epoxide (CBE), a potent and irreversible inhibitor of GCase, has emerged as a critical tool for developing such models. This technical guide provides a comprehensive overview of the role of CBE in studying Gaucher disease pathogenesis, detailing its mechanism of action, experimental applications, and the downstream cellular consequences of the biochemical changes it induces.

Mechanism of Action: Irreversible Inhibition of Glucocerebrosidase

Conduritol B epoxide is an inositol (B14025) analogue that functions as a mechanism-based, irreversible inhibitor of GCase.[1] Its epoxide ring mimics the transition state of the natural substrate, glucosylceramide, allowing it to bind covalently to the active site of the GCase enzyme.[2] This covalent modification, specifically targeting a key glutamic acid residue in the active site, leads to the inactivation of the enzyme.[2] The result is a functional GCase deficiency that closely mimics the genetic defects underlying Gaucher disease, leading to the lysosomal accumulation of GlcCer and its cytotoxic metabolite, GlcSph.[1][3] This inhibition is a time- and concentration-dependent process, characteristic of suicide inhibitors.[4]

Data Presentation: Quantitative Effects of Conduritol B Epoxide

The administration of CBE in various experimental systems provides a reproducible method to induce a Gaucher-like phenotype. The following tables summarize quantitative data from studies utilizing CBE to model Gaucher disease, offering a comparison with genetic models.

Parameter	In Vitro Model (Murine Macrophages)	Reference
CBE Concentration	Varies (e.g., 50 µM)	[5]
Treatment Duration	6, 15, and 24 days	[6]
GCase Activity Inhibition	>90%	[7]
Glucosylceramide Accumulation	Up to 5-fold increase over control after 24 days	[6]
Secondary Sphingolipid Accumulation	Elevations in ceramide, di- and trihexosylceramide	[8]

Table 1: Quantitative Data from an In Vitro CBE-Induced Gaucher Disease Model. This table summarizes the effects of CBE treatment on cultured murine macrophages, a key cell type implicated in Gaucher disease.

Parameter	CBE-Induced Mouse Model	Genetic Mouse Models (e.g., L444P/L444P)	Reference
GCase Activity	>90% inhibition in brain, liver, and spleen	Varies by mutation (~15-20% of wild-type)	[9]
Glucosylceramide (GlcCer) Accumulation	Dose-dependent increase in brain and visceral organs	Variable; some models show significant accumulation	[9]
Glucosylsphingosine (GlcSph) Accumulation	Marked increase in brain tissue	Marked increase in models with severe GCase deficiency	[9]
Neuroinflammation (Astrocytosis & Microgliosis)	Significant increase in markers (GFAP, CD11b)	Present in some neuronopathic models	[9][10]
Lifespan	Reduced in a dose-dependent manner	Varies from perinatal lethality (knockouts) to normal lifespan with mild phenotypes	[9]

Table 2: Comparative Quantitative Data of CBE-Induced and Genetic Mouse Models of Gaucher Disease. This table highlights the key pathological and biochemical features observed in chemically-induced versus genetic models of the disease.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of CBE-based models of Gaucher disease. The following are representative protocols for in vitro and in vivo applications.

Protocol 1: Induction of a Gaucher-like Phenotype in Cultured Human Neuroblastoma Cells (SH-SY5Y)

This protocol describes the induction of a neuronal model of Gaucher disease using the SH-SY5Y cell line.[1]

Materials:

• SH-SY5Y human neuroblastoma cells

• Complete growth medium (e.g., DMEM/F12 with 10% FBS and penicillin/streptomycin)

• Conduritol B Epoxide (CBE)

• Sterile Phosphate-Buffered Saline (PBS)

• Cell culture plates (e.g., 6-well plates)

• Standard cell culture equipment

Procedure:

• Cell Culture: Culture SH-SY5Y cells in complete growth medium at 37°C in a humidified atmosphere of 5% CO₂. Passage cells upon reaching 80-90% confluency.

• Cell Seeding: Seed cells into 6-well plates at a density that allows for the desired treatment duration without overgrowth. Allow cells to adhere for 24 hours.

• CBE Preparation: Prepare a stock solution of CBE (e.g., 10 mM) in sterile PBS. From this stock, prepare working concentrations of CBE in the complete growth medium.

• CBE Treatment: Remove the existing medium and replace it with the CBE-containing medium. A typical concentration range to test is 50-200 µM. Include a vehicle control group treated with an equivalent volume of PBS in the medium.

• Incubation: Incubate the cells for the desired duration (e.g., 4-9 days). Replace the medium with fresh CBE-containing medium every 2-3 days.

• Endpoint Analysis: Following treatment, harvest cells for various analyses:

  • GCase Activity Assay: Lyse cells and measure GCase activity using a fluorogenic substrate like 4-methylumbelliferyl-β-D-glucopyranoside.

  • Lipid Analysis: Extract lipids and quantify GlcCer and GlcSph levels using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Western Blotting: Analyze markers for downstream signaling pathways (e.g., mTORC1, ER stress).

Protocol 2: Induction of a Neuronopathic Gaucher Disease Phenotype in Mice

This protocol details the in vivo administration of CBE to induce a neuronopathic phenotype in mice.[10][11]

Materials:

• C57BL/6 mice (postnatal day 8-15 for early-onset models, or adult mice)

• Conduritol B Epoxide (CBE)

• Sterile phosphate-buffered saline (PBS) or saline

• Sterile syringes and needles (27-30 gauge)

Procedure:

• CBE Preparation: Prepare a fresh solution of CBE in sterile PBS or saline at a concentration of 10 mg/mL. Ensure complete dissolution.

• Administration: Administer CBE via intraperitoneal (i.p.) injection. A standard dosage is 100 mg/kg of body weight, administered once daily.[11] Lower doses (e.g., 25-50 mg/kg) can be used to induce a less severe phenotype. The duration of administration can vary depending on the desired severity of the phenotype (e.g., 9 consecutive days for neuroinflammation studies).[10]

• Control Group: A control group of mice should receive daily i.p. injections of the vehicle (sterile PBS or saline) only.

• Monitoring: Monitor the mice daily for the development of neurological symptoms such as tremors, ataxia, and hind-limb paralysis.

• Tissue Collection and Analysis: At the end of the treatment period, euthanize the mice and collect tissues (brain, liver, spleen) for analysis.

  • Histology: Perform immunohistochemistry to assess for neuroinflammation (e.g., GFAP for astrocytosis, Iba1 or CD11b for microgliosis).

  • Biochemical Assays: Prepare tissue homogenates to measure GCase activity and levels of GlcCer and GlcSph.

Signaling Pathways and Pathogenesis

The accumulation of GlcCer and GlcSph, induced by CBE, triggers a cascade of downstream pathological events. These events are central to the pathogenesis of Gaucher disease and are actively studied using CBE models.

mTORC1 Signaling Pathway

Recent studies have implicated the mammalian target of rapamycin (B549165) complex 1 (mTORC1) pathway in Gaucher disease pathogenesis. Glucosylsphingosine, in particular, has been shown to activate mTORC1.[12][13] This hyperactivation can interfere with critical cellular processes such as autophagy and lysosomal biogenesis, contributing to the cellular dysfunction observed in the disease.[14][15][16]

Caption: CBE-induced mTORC1 hyperactivation and its downstream effects.

Disruption of Calcium Homeostasis

Glucosylceramide accumulation has been shown to disrupt intracellular calcium homeostasis. Specifically, it enhances agonist-induced calcium release from the endoplasmic reticulum (ER) through the ryanodine (B192298) receptor.[17] This sustained elevation of cytosolic calcium can lead to cellular stress and apoptosis, particularly in neurons, and is thought to be a key mechanism of neurodegeneration in neuronopathic Gaucher disease.[17][18]

Caption: Disruption of calcium homeostasis by CBE-induced GlcCer accumulation.

Endoplasmic Reticulum Stress and the Unfolded Protein Response

In genetic forms of Gaucher disease, mutations in the GBA1 gene can lead to misfolding of the GCase protein, which is retained in the ER, triggering ER stress and the unfolded protein response (UPR).[9][19] While CBE inhibits a correctly folded enzyme, the resulting lipid accumulation can also contribute to ER stress.[20] The UPR is a complex signaling network that aims to restore ER homeostasis but can induce apoptosis if the stress is prolonged or severe.[9][20]

Caption: CBE-induced lipid accumulation and its contribution to ER stress and the UPR.

Neuroinflammation

A hallmark of neuronopathic Gaucher disease is chronic neuroinflammation. The accumulation of GlcCer and GlcSph acts as a trigger for the activation of microglia and astrocytes.[21][22][23] These activated glial cells release a plethora of pro-inflammatory cytokines and chemokines, such as interleukin-1β (IL-1β), tumor necrosis factor-α (TNF-α), CCL2, and CCL3, which contribute to neuronal damage and death.[22][23]

Caption: The role of CBE-induced lipid accumulation in driving neuroinflammation.

Experimental Workflow for CBE-Induced Gaucher Disease Modeling

The following diagram outlines a general experimental workflow for utilizing CBE to model Gaucher disease, from model induction to endpoint analysis.

Caption: A generalized experimental workflow for CBE-induced Gaucher disease modeling.

Conclusion

Conduritol B epoxide is a cornerstone tool for the study of Gaucher disease pathogenesis. Its ability to reliably and reproducibly inhibit GCase activity in both in vitro and in vivo settings allows researchers to model the primary biochemical defect of the disease and investigate its downstream consequences. The use of CBE has been instrumental in elucidating the roles of substrate accumulation in triggering critical pathological pathways, including mTORC1 hyperactivation, disrupted calcium homeostasis, ER stress, and neuroinflammation. While genetic models remain essential for studying the lifelong consequences of specific mutations, CBE-induced models offer unparalleled speed, flexibility, and the ability to study disease onset and progression in a controlled manner. This technical guide provides a foundation for researchers to effectively utilize CBE as a tool to advance our understanding of Gaucher disease and to accelerate the development of novel therapeutic interventions.

References

• 1. benchchem.com [benchchem.com]
• 2. Gaucher Disease: Microglia orchestrate neuroinflammation | eLife [elifesciences.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Glucosylceramide and glucosylsphingosine metabolism in cultured fibroblasts deficient in acid beta-glucosidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Macrophages exposed in vitro to conduritol B epoxide resemble Gaucher cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apexbt.com [apexbt.com]
• 8. scribd.com [scribd.com]
• 9. gaucherdiseasenews.com [gaucherdiseasenews.com]
• 10. benchchem.com [benchchem.com]
• 11. Dependence of reversibility and progression of mouse neuronopathic Gaucher disease on acid β-glucosidase residual activity levels - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. mTOR hyperactivity mediates lysosomal dysfunction in Gaucher's disease iPSC-neuronal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. journals.biologists.com [journals.biologists.com]
• 16. mTOR hyperactivity mediates lysosomal dysfunction in Gaucher's disease iPSC-neuronal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Enhanced calcium release in the acute neuronopathic form of Gaucher disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Ca2+ homeostasis modulation enhances the amenability of L444P glucosylcerebrosidase to proteostasis regulation in patient-derived fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Unfolded protein response in Gaucher disease: from human to Drosophila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. An increase in ER stress and unfolded protein response in iPSCs-derived neuronal cells from neuronopathic Gaucher disease patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Neuroinflammation in Gaucher disease, neuronal ceroid lipofuscinosis, and commonalities with Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 22. biorxiv.org [biorxiv.org]
• 23. academic.oup.com [academic.oup.com]

Conduritol Epoxide: A Technical Guide for Investigating Lysosomal Storage Disorders

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of conduritol epoxide, a powerful pharmacological tool for modeling and investigating lysosomal storage disorders (LSDs), with a primary focus on Gaucher disease. By irreversibly inhibiting the enzyme acid β-glucosidase (GCase), conduritol epoxide induces a phenocopy of Gaucher disease at the cellular and organismal level, enabling detailed studies into disease pathophysiology and the evaluation of novel therapeutic strategies.

Introduction to Conduritol Epoxide and Lysosomal Storage Disorders

Lysosomal storage disorders are a class of inherited metabolic diseases characterized by the accumulation of undigested macromolecules within lysosomes, leading to cellular dysfunction and multi-systemic pathology.[1] Gaucher disease, the most common LSD, results from mutations in the GBA1 gene, which encodes for the lysosomal enzyme glucocerebrosidase (GCase).[2][3][4] This deficiency leads to the accumulation of its primary substrates, glucosylceramide (GlcCer) and glucosylsphingosine (B128621) (GlcSph), particularly within macrophages that become engorged and are known as "Gaucher cells".[3][5][6]

Conduritol B epoxide (CBE) is a potent, mechanism-based irreversible inhibitor of GCase.[1][3][5][7][8] Its use in research provides a rapid and adaptable alternative to genetic models, which can be complex and time-consuming to develop.[5][6] CBE administration effectively mimics the GCase deficiency observed in Gaucher disease, leading to substrate accumulation and the recapitulation of key disease phenotypes.[3][5][6]

Mechanism of Action: Irreversible Inhibition of GCase

Conduritol B epoxide functions as a "suicide inhibitor" by covalently binding to the active site of GCase.[1][7][9] Its chemical structure mimics the glucose moiety of the natural substrate, glucosylceramide.[1][3] Upon entering the GCase active site, the epoxide ring of CBE is subjected to nucleophilic attack by the catalytic glutamate (B1630785) residue (Glu340).[9][10] This reaction results in the formation of a stable, covalent ester bond between CBE and the enzyme, leading to its irreversible inactivation.[7][8][9][11] This blockage of GCase activity directly causes the lysosomal accumulation of GlcCer and its cytotoxic metabolite, GlcSph, which are the biochemical hallmarks of Gaucher disease.[6]

Mechanism of GCase inhibition by CBE.

Quantitative Data on Conduritol Epoxide Inhibition

The inhibitory activity of CBE is concentration and time-dependent due to its irreversible nature.[9] The following tables summarize key quantitative data from various studies.

Table 1: In Vitro Inhibition of GCase by Conduritol B Epoxide

Enzyme Source	IC₅₀ Value	Incubation Time	Reference
Recombinant human GBA	26.6 µM	30 min	[7]
Recombinant human GBA	2.30 µM	180 min	[7]
β-glucosidase	1 µM	Not Specified	[12]

Table 2: Off-Target Effects of Conduritol B Epoxide

Off-Target Enzyme	Effect	Conditions	Reference
Non-lysosomal glucosylceramidase (GBA2)	Inhibition	Higher CBE concentrations	[7][13][14]
Lysosomal α-glucosidase	Inhibition	Higher CBE concentrations	[7][13][14]
α-glucosidase	IC₅₀ = 100 µM	Not Specified	[12]

Experimental Protocols

Detailed methodologies are essential for the successful application of CBE to induce and study Gaucher disease models.

In Vitro Model: Inducing a Gaucher-like Phenotype in Cell Culture

This protocol describes the induction of a Gaucher-like phenotype in the human neuroblastoma cell line SH-SY5Y, a commonly used model for neuronal studies.[3][15]

Materials:

• Conduritol B Epoxide (CBE)

• SH-SY5Y cells

• Complete growth medium (e.g., DMEM/F-12 with 10% FBS and 2 mM L-glutamine)[15]

• Sterile Phosphate-Buffered Saline (PBS) or water[3][16]

• Cell culture plates/flasks

• Standard cell culture equipment

Procedure:

• Cell Culture: Culture SH-SY5Y cells in complete growth medium at 37°C in a humidified atmosphere of 5% CO₂. Passage cells upon reaching 80-90% confluency.[3][15]

• CBE Stock Solution: Prepare a fresh stock solution of CBE (e.g., 10 mM) in sterile PBS or water.[3][16] It is recommended to prepare this fresh for each experiment as CBE can be unstable in solution.[16]

• CBE Treatment:

  • Seed cells in culture plates at the desired density and allow them to adhere for 24 hours.[3]

  • Prepare working concentrations of CBE in the complete growth medium. Typical concentrations range from 50 µM to 500 µM.[16] For SH-SY5Y cells, a concentration of 100 µM is often used.[15]

  • Remove the existing medium and replace it with the CBE-containing medium. Include a vehicle control group treated with an equivalent volume of PBS or water in the medium.[3]

• Incubation: Incubate the cells with CBE for the desired duration. This can range from 24 hours to several days or weeks, depending on the experimental endpoint.[3][16] For long-term treatments, replace the medium with fresh CBE-containing medium every 2-3 days.[1]

• Endpoint Analysis: Following treatment, harvest cells for analysis.

  • GCase Activity Assay: Lyse cells and measure GCase activity using a fluorogenic substrate like 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG).[1][3][9]

  • Lipid Analysis: Extract lipids and quantify GlcCer and GlcSph levels using methods such as thin-layer chromatography (TLC) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][3]

  • Western Blotting/Immunocytochemistry: Analyze protein levels, such as α-synuclein aggregation or markers of lysosomal function.[16]

Experimental workflow for the in vitro CBE model.

In Vivo Model: Inducing Gaucher Disease in Mice

This protocol outlines the induction of a neuronopathic Gaucher phenotype in mice using CBE.

Materials:

• Conduritol B Epoxide (CBE)

• Sterile phosphate-buffered saline (PBS) or saline

• C57BL/6 mice (newborn or postnatal day 8-15 are often used for neuronopathic models)[5][17]

• Sterile syringes and needles

Procedure:

• CBE Preparation: Prepare a fresh solution of CBE in sterile PBS or saline. A common concentration is 10 mg/mL.[5]

• Administration:

  • The standard dosage is 100 mg/kg of body weight administered daily.[5][17] Lower doses (e.g., 25-50 mg/kg) can be used to induce a milder phenotype.[5]

  • Administer CBE via intraperitoneal (i.p.) or subcutaneous injection.[2][17]

  • The duration of treatment can vary. For example, daily injections for 9 consecutive days can induce neuroinflammation.[2] Longer treatments, from birth to 28 days, have also been described.[17]

• Control Group: A control group of mice should receive daily injections of the vehicle (sterile PBS or saline) only.[5]

• Endpoint Analysis: After the treatment period, tissues can be harvested for various analyses.

  • Histology: Analyze brain sections for astrocytosis (GFAP staining) and microgliosis (CD11b staining).[2]

  • Biochemical Analysis: Measure GCase activity and GlcCer/GlcSph levels in tissues such as the brain, liver, and spleen.[18]

  • Ultrastructural Analysis: Use electron microscopy to identify characteristic inclusion bodies in neurons and other cell types.[17]

Downstream Pathological Consequences and Signaling

Inhibition of GCase by CBE and the subsequent accumulation of its substrates trigger a cascade of downstream pathological events. This makes the CBE model valuable for studying the link between Gaucher disease and other neurodegenerative conditions, such as Parkinson's disease.[4][7]

• α-Synuclein Aggregation: Elevated levels of GlcCer and GlcSph are thought to promote the misfolding and aggregation of α-synuclein, a key pathological feature of Parkinson's disease.[16][19]

• Neuroinflammation: CBE-treated mice exhibit significant astrocytosis and microgliosis, indicating a strong neuroinflammatory response.[2]

• Mitochondrial Dysfunction: CBE-treated cells can show reduced mitochondrial function, as evidenced by decreased oxygen consumption rates.[19]

• Altered Calcium Homeostasis: Increased cytosolic calcium levels have been observed in CBE-treated neuronal cells.[19]

Pathological cascade following CBE-induced GCase inhibition.

Conclusion

Conduritol B epoxide is an indispensable tool for researchers studying lysosomal storage disorders. Its ability to reliably and irreversibly inhibit GCase allows for the creation of robust cellular and animal models of Gaucher disease. These models are crucial for dissecting the complex pathophysiology of the disease, understanding its connection to other neurodegenerative disorders, and for the preclinical evaluation of new therapeutic interventions. This guide provides the foundational knowledge and protocols to effectively utilize CBE as a tool to advance research in this critical field.

References

• 1. benchchem.com [benchchem.com]
• 2. scantox.com [scantox.com]
• 3. benchchem.com [benchchem.com]
• 4. Inhibition of microglial β-glucocerebrosidase hampers the microglia-mediated antioxidant and protective response in neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. go.drugbank.com [go.drugbank.com]
• 11. Glucocerebrosidase - Wikipedia [en.wikipedia.org]
• 12. Conduritol B Epoxide (Conduritol Epoxide), beta-glucosidase inhibitor (CAS 6090-95-5) | Abcam [abcam.com]
• 13. researchgate.net [researchgate.net]
• 14. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 16. benchchem.com [benchchem.com]
• 17. Gaucher disease in mice induced by conduritol-B-epoxide: morphologic features - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Animal models for Gaucher disease research - PMC [pmc.ncbi.nlm.nih.gov]
• 19. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro GBA Inhibition Assay Using Conduritol B Epoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocerebrosidase (GBA), a lysosomal enzyme, is critical for the hydrolysis of glucosylceramide into glucose and ceramide.[1] Deficiencies in GBA activity, often due to genetic mutations in the GBA1 gene, lead to the lysosomal storage disorder known as Gaucher disease.[2] Furthermore, there is a significant genetic association between GBA1 mutations and an increased risk for Parkinson's disease.[2][3] Conduritol B epoxide (CBE) is a potent, mechanism-based irreversible inhibitor of GBA.[2][3] It serves as an invaluable research tool for creating cellular and animal models of GBA deficiency to study disease pathogenesis.[1][2] These application notes provide a comprehensive protocol for conducting an in vitro GBA inhibition assay using CBE.

Mechanism of Action

Conduritol B epoxide acts as a suicide inhibitor by forming a covalent bond with the catalytic nucleophile, glutamate-340 (Glu340), within the active site of the GBA enzyme.[2][4] This irreversible binding leads to the permanent inactivation of the enzyme.[2][4] The structural similarity of CBE to glucose allows it to specifically target the GBA active site.[1]

Caption: Mechanism of GBA inactivation by Conduritol B Epoxide.

Experimental Protocol: Fluorometric GBA Inhibition Assay

This protocol outlines a fluorometric assay to measure GBA activity and its inhibition by CBE using the synthetic substrate 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG).[2]

Materials and Reagents

• Recombinant human GBA enzyme

• Conduritol B epoxide (CBE)

• 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG)

• 4-methylumbelliferone (4-MU) standard

• Assay Buffer (e.g., McIlvaine buffer, pH 5.2, containing 0.2% taurocholate and 0.1% Triton X-100)[3]

• Stop Solution (e.g., 0.25 M Glycine, pH 10.4)[5]

• DMSO (for dissolving CBE)

• Black 96-well assay plates

• Fluorometric plate reader (Excitation: ~360 nm, Emission: ~445-460 nm)[5][6]

Reagent Preparation

• GBA Enzyme Solution: Dilute the recombinant GBA enzyme to the desired working concentration in Assay Buffer. The optimal concentration should be determined empirically but is typically in the low nanomolar range.

• CBE Stock and Working Solutions: Prepare a stock solution of CBE in DMSO. Subsequently, create a series of working solutions by serial dilution in Assay Buffer to generate a range of concentrations for IC₅₀ determination.

• 4-MUG Substrate Solution: Prepare the 4-MUG substrate solution in Assay Buffer. The final concentration in the assay is typically at or near the Kₘ value.[7]

• 4-MU Standard Curve: Prepare a series of dilutions of the 4-MU stock solution in Stop Solution to generate a standard curve for quantifying the product of the enzymatic reaction.[1]

Assay Procedure

Caption: Experimental workflow for the in vitro GBA inhibition assay.

• Plate Setup: In a 96-well black plate, add the following to each well:

  • Assay Buffer

  • GBA enzyme solution

  • CBE working solution at various concentrations (or vehicle for 100% activity control).[2]

  • Include "no enzyme" and "no substrate" controls.[2]

• Pre-incubation: Gently mix the plate and pre-incubate at 37°C for a defined period (e.g., 30 or 180 minutes) to allow for the time-dependent inhibition by CBE.[1][3]

• Enzymatic Reaction: Initiate the reaction by adding the 4-MUG substrate solution to all wells.[1]

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.[1]

• Stop Reaction: Terminate the reaction by adding the Stop Solution to each well.[2]

• Fluorescence Measurement: Read the fluorescence intensity on a plate reader at an excitation wavelength of approximately 360 nm and an emission wavelength of approximately 460 nm.[5][6]

Data Analysis

• Subtract the background fluorescence (from the "no enzyme" control) from all experimental wells.

• Determine the percent inhibition for each CBE concentration relative to the vehicle control (0% inhibition).[2]

• Plot the percent inhibition against the logarithm of the CBE concentration.

• Fit the data using a non-linear regression model (e.g., a four-parameter logistic equation) to determine the IC₅₀ value.[2] The IC₅₀ is the concentration of CBE that inhibits 50% of GBA activity.

Quantitative Data Summary

The inhibitory potency of CBE is concentration and time-dependent due to its irreversible mechanism.[2][3]

Parameter	Typical Value	Conditions	Reference
Substrate	4-methylumbelliferyl-β-D-glucopyranoside (4-MUG)	Fluorometric Assay	[2][8]
Assay pH	5.2	Optimal for lysosomal GBA activity	[3]
Temperature	37°C	Standard for enzymatic assays	[1][3]
IC₅₀ of CBE	26.6 µM	30 min pre-incubation with recombinant human GBA	[3]
IC₅₀ of CBE	2.30 µM	180 min pre-incubation with recombinant human GBA	[3]

Key Considerations

• Controls: It is crucial to include appropriate controls in every experiment: a "no inhibitor" (vehicle) control for 100% enzyme activity, a "no enzyme" control to measure background fluorescence from the substrate, and a "no substrate" control to check for fluorescence from the enzyme preparation.[2]

• Time-Dependency: As CBE is an irreversible inhibitor, its apparent IC₅₀ value is time-dependent and will decrease with longer pre-incubation times.[2][3]

• Off-Target Effects: At higher concentrations, CBE may inhibit other glycosidases, such as the non-lysosomal glucosylceramidase (GBA2).[3][9]

• Detergents: The inclusion of detergents like sodium taurocholate and Triton X-100 in the assay buffer is important for optimal GBA activity and to inhibit non-lysosomal GBA2.[1][3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. protocols.io [protocols.io]
• 6. researchgate.net [researchgate.net]
• 7. β-Glucosidase 2 (GBA2) Activity and Imino Sugar Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A high throughput glucocerebrosidase assay using the natural substrate glucosylceramide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining the IC50 Value of Conduritol B Epoxide for Glucocerebrosidase: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to determining the half-maximal inhibitory concentration (IC50) of Conduritol B Epoxide (CBE) for the lysosomal enzyme glucocerebrosidase (GCase). CBE is a potent, mechanism-based irreversible inhibitor of GCase and is widely utilized in research to create cellular and animal models of GCase deficiency, characteristic of Gaucher disease and a significant risk factor for Parkinson's disease.[1][2] This document outlines the quantitative data for CBE inhibitory activity, a detailed protocol for an in vitro inhibition assay, and visualizations of the experimental workflow and mechanism of action.

Quantitative Data: Inhibitory Potency of Conduritol B Epoxide

The inhibitory potential of CBE against GCase is concentration-dependent and, as an irreversible inhibitor, also time-dependent.[1][3] The apparent IC50 value will decrease with longer pre-incubation times as more enzyme molecules become covalently modified. The following table summarizes IC50 values obtained under various experimental conditions.

Enzyme Source	IC50 (µM)	Pre-incubation Time	Experimental System	Reference
Recombinant Human GCase	26.6	30 minutes	In vitro	[3]
Recombinant Human GCase	2.30	180 minutes	In vitro	[3]
Human Fibroblast Lysates	28.19	Not Specified	In vitro	[3]
β-Glucosidase	1 - 9	Not Specified	In vitro	[4]
α-Glucosidase	100	Not Specified	In vitro	[4]

Mechanism of Action of Conduritol B Epoxide

Conduritol B Epoxide is a cyclitol epoxide that functions as a suicide inhibitor of GCase.[1][4] The enzyme recognizes CBE due to its structural similarity to the natural substrate, glucosylceramide. Within the active site, a catalytic acid/base residue protonates the epoxide oxygen. This is followed by a nucleophilic attack from the catalytic nucleophile, Glutamate-340 (Glu340), on one of the epoxide carbons.[1] This reaction opens the epoxide ring and results in the formation of a stable, covalent ester bond between CBE and the enzyme, leading to its irreversible inactivation.[1][4]

References

• 1. benchchem.com [benchchem.com]
• 2. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Creating Gaucher Disease Cell Models with Conduritol B Epoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gaucher disease (GD) is an autosomal recessive lysosomal storage disorder caused by mutations in the GBA1 gene, leading to deficient activity of the enzyme acid β-glucosidase (GCase). This enzymatic defect results in the accumulation of its primary substrate, glucosylceramide (GlcCer), and its deacylated form, glucosylsphingosine (B128621) (GlcSph), within the lysosomes of various cells, particularly macrophages. The development of reliable in vitro models that accurately recapitulate the pathophysiology of Gaucher disease is essential for advancing our understanding of its molecular mechanisms and for the discovery and validation of novel therapeutic agents.

Conduritol B epoxide (CBE) is a potent, mechanism-based irreversible inhibitor of GCase. It acts as a suicide inhibitor, forming a covalent bond with the catalytic nucleophile in the active site of the GCase enzyme, leading to its irreversible inactivation. This pharmacological inhibition of GCase provides a robust and reproducible method to induce a Gaucher-like phenotype in various cell lines, making it an invaluable tool for Gaucher disease research.

These application notes provide detailed protocols for establishing cellular models of Gaucher disease using conduritol B epoxide, along with methods for their characterization and analysis of key pathological signaling pathways.

Data Presentation: Quantitative Effects of Conduritol B Epoxide Treatment

The following tables summarize the quantitative effects of CBE treatment on GCase activity and glucosylceramide accumulation in different cell lines, providing a basis for experimental design and comparison.

Table 1: Inhibition of GCase Activity by Conduritol B Epoxide in Various Cell Lines

Cell Line	CBE Concentration (µM)	Treatment Duration	GCase Activity Inhibition (%)	Reference
SH-SY5Y	10	10 days	92.0 ± 0.0	[1]
SH-SY5Y	50	72 hours	Not specified, significant decrease	[2]
SH-SY5Y	100	72 hours	Not specified, significant decrease	[2]
SH-SY5Y	200	72 hours	Not specified, significant decrease	[2]
Primary Cerebellar Granule Neurons (CGN)	500	14 days	~96% (residual activity of 4%)	[3]
iPSC-derived Dopaminergic (DA) Neurons	500	29 days	~99% (residual activity of 1%)	[3]

Table 2: Accumulation of Glucosylceramide (GlcCer) in Response to Conduritol B Epoxide Treatment

Cell Line	CBE Concentration (µM)	Treatment Duration	GlcCer Fold Increase (vs. Control)	Reference
Primary Cerebellar Granule Neurons (CGN)	500	7 days	7	[3]
Primary Cerebellar Granule Neurons (CGN)	500	14 days	10	[3]
iPSC-derived Dopaminergic (DA) Neurons	500	14 days	5	[3]
iPSC-derived Dopaminergic (DA) Neurons	500	29 days	10	[3]

Experimental Protocols

Protocol 1: Induction of a Gaucher-like Phenotype in SH-SY5Y Neuroblastoma Cells

Objective: To create a neuronal cell model of Gaucher disease by inhibiting GCase activity with CBE.

Materials:

• SH-SY5Y human neuroblastoma cells

• Complete cell culture medium (e.g., DMEM/F12 supplemented with 10% FBS and 1% Penicillin-Streptomycin)

• Conduritol B epoxide (CBE)

• Sterile water or PBS for stock solution preparation

• Phosphate-Buffered Saline (PBS)

• Reagents for downstream analysis (e.g., cell lysis buffer, GCase activity assay kit, antibodies for western blotting)

Procedure:

• Cell Culture: Culture SH-SY5Y cells in their recommended complete medium at 37°C in a humidified atmosphere with 5% CO2. Passage cells upon reaching 70-80% confluency.

• CBE Stock Solution: Prepare a stock solution of CBE (e.g., 10 mM) in sterile water or PBS. Store at -20°C.

• Cell Seeding: Seed SH-SY5Y cells into the desired culture plates (e.g., 6-well plates for biochemical assays, 96-well plates for high-throughput screening) at a density that allows for the intended treatment duration without overgrowth.

• CBE Treatment:

  • Allow cells to adhere and grow for 24 hours after seeding.

  • Prepare the desired final concentration of CBE (typically 10-200 µM) by diluting the stock solution in complete cell culture medium.

  • Remove the existing medium from the cells and replace it with the CBE-containing medium. Include a vehicle control group treated with an equivalent volume of the solvent used for the CBE stock.

• Incubation: Incubate the cells with CBE for the desired period, which can range from 24 hours to several days (e.g., 72 hours to 10 days).[1][2]

• Harvesting and Analysis:

  • After the treatment period, wash the cells twice with ice-cold PBS.

  • Harvest the cells by scraping or trypsinization.

  • The cell pellets can then be processed for various downstream analyses as described in Protocol 3.

Protocol 2: Induction of a Gaucher-like Phenotype in Primary Neurons or iPSC-derived Neurons

Objective: To establish a more physiologically relevant neuronal model of Gaucher disease.

Materials:

• Primary neurons (e.g., cerebellar granule neurons) or iPSC-derived dopaminergic neurons

• Neuron-specific culture medium and supplements

• Conduritol B epoxide (CBE)

• Sterile water or PBS for stock solution preparation

• Phosphate-Buffered Saline (PBS)

• Reagents for downstream analysis

Procedure:

• Neuron Culture: Culture primary or iPSC-derived neurons according to established protocols for the specific cell type.

• CBE Treatment:

  • Allow neurons to mature in culture for a specified period before treatment.

  • Prepare CBE working solutions in the neuron culture medium. A concentration of 500 µM has been shown to be effective for these cell types.[3]

  • Replace the culture medium with the CBE-containing medium. Include a vehicle-treated control.

• Incubation: Incubate the neurons with CBE for an extended period, for example, 7 to 29 days, with regular medium changes including freshly diluted CBE.[3]

• Harvesting and Analysis:

  • Carefully wash the neurons with PBS.

  • Lyse the cells directly in the culture dish or after gentle harvesting.

  • Proceed with downstream analyses as outlined in Protocol 3.

Protocol 3: Analysis of the Gaucher Cell Model Phenotype

Objective: To validate the CBE-induced Gaucher-like phenotype through biochemical and cellular assays.

A. GCase Activity Assay:

• Lyse the cell pellets in an appropriate lysis buffer.

• Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• Measure GCase activity using a fluorogenic substrate such as 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG). The fluorescence of the product, 4-methylumbelliferone (B1674119) (4-MU), is measured using a plate reader.

• Normalize GCase activity to the total protein concentration.

B. Glucosylceramide (GlcCer) Quantification:

• Extract total lipids from the cell lysates.

• Quantify GlcCer levels using techniques such as high-performance liquid chromatography (HPLC) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

C. Western Blotting:

• Separate cell lysates by SDS-PAGE and transfer to a membrane.

• Probe with primary antibodies against GCase to assess protein levels, and markers of cellular stress pathways (e.g., BiP, LC3, p62).

• Use a loading control (e.g., GAPDH or β-actin) for normalization.

D. Immunofluorescence:

• Fix and permeabilize cells grown on coverslips.

• Incubate with primary antibodies against markers for lysosomes (e.g., LAMP1) and other relevant proteins.

• Use fluorescently labeled secondary antibodies for visualization by microscopy. This can be used to assess lysosomal morphology and protein localization.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of CBE action, the experimental workflow for creating Gaucher cell models, and key signaling pathways affected by GCase deficiency.

Mechanism of GCase inhibition by CBE.

Experimental workflow for creating CBE-induced Gaucher cell models.

ER Stress and the Unfolded Protein Response (UPR)

Inhibition of GCase by CBE can lead to the accumulation of misfolded GCase in the endoplasmic reticulum (ER), triggering ER stress and activating the Unfolded Protein Response (UPR).[4] The UPR is a signaling network that aims to restore ER homeostasis but can lead to apoptosis if the stress is prolonged.[4]

Unfolded Protein Response (UPR) pathway activation in Gaucher models.

Autophagy Pathway

GCase deficiency is associated with dysregulation of the autophagy-lysosomal pathway. Autophagy is a cellular process for degrading and recycling cellular components. An increase in the ratio of LC3-II to LC3-I and accumulation of p62/SQSTM1 are indicative of impaired autophagic flux.

Autophagy pathway and its impairment in Gaucher cell models.

Hippo Signaling Pathway

Recent studies have implicated the Hippo pathway in the pathology of neuronopathic Gaucher disease. This pathway is a key regulator of cell growth and proliferation. In a healthy state, the Hippo pathway phosphorylates and inactivates the transcriptional co-activators YAP and TAZ, retaining them in the cytoplasm. In Gaucher models, alterations in this pathway can lead to changes in the nuclear localization of YAP/TAZ.

Hippo signaling pathway and YAP/TAZ localization.

References

• 1. Autophagic lysosome reformation dysfunction in glucocerebrosidase deficient cells: relevance to Parkinson disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. β-Glucocerebrosidase Deficiency Activates an Aberrant Lysosome-Plasma Membrane Axis Responsible for the Onset of Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Developing Animal Models of Parkinson's Disease Using Conduritol-B-Epoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mutations in the GBA1 gene, which encodes the lysosomal enzyme glucocerebrosidase (GCase), are a significant genetic risk factor for Parkinson's disease (PD).[1][2][3] Reduced GCase activity leads to the accumulation of its substrate, glucosylceramide, and is associated with the aggregation of α-synuclein, a pathological hallmark of PD.[1][4][5] Conduritol-B-epoxide (CBE) is a potent and irreversible inhibitor of GCase that can be used to pharmacologically model this aspect of PD in animals.[6][7] By administering CBE, researchers can induce a state of GCase deficiency, leading to α-synuclein accumulation and neurodegeneration, thereby creating a valuable tool for studying PD pathogenesis and evaluating potential therapeutic interventions.[1][4][8]

This document provides detailed application notes and protocols for the use of CBE in developing animal models of Parkinson's disease.

Mechanism of Action

CBE is a mechanism-based irreversible inhibitor of glucocerebrosidase (GBA), also known as acid-β-glucosidase.[6][7] It functions as a "suicide inhibitor" by covalently binding to the catalytic nucleophile, specifically the glutamate (B1630785) residue E340, within the active site of the GCase enzyme.[6][9] This covalent modification results in the permanent inactivation of the enzyme.[6][7] The inhibition of GCase by CBE leads to the accumulation of its substrate, glucosylceramide, which is believed to contribute to a cellular environment that promotes the misfolding and aggregation of α-synuclein.[5][6]

Mechanism of CBE-induced neurodegeneration.

Experimental Protocols

Protocol 1: Induction of a Parkinson's-like Phenotype in Mice with CBE

This protocol describes the use of CBE alone to induce a Parkinson's-like phenotype.

Materials:

• Conduritol-B-epoxide (CBE)

• Sterile saline or phosphate-buffered saline (PBS)

• Adult mice (e.g., C57Bl/6, 3-4 months old)[5]

• Standard animal housing and care facilities

Procedure:

• CBE Preparation: Dissolve CBE in sterile saline or PBS to the desired concentration. It is recommended to prepare the solution fresh for each experiment as CBE can be unstable in solution.[5]

• Administration: Administer CBE via intraperitoneal (i.p.) injection.

  • Chronic Administration: 50 mg/kg body weight, administered daily for 28 consecutive days.[1][2]

  • Alternative Chronic Regimen: 100 mg/kg body weight, administered three times per week for 10 weeks.[4]

• Monitoring: Monitor the animals' health daily throughout the treatment period for any adverse effects.

Protocol 2: Combined CBE and MPTP Administration for an Accelerated Parkinson's Model

This protocol describes a dual-toxin model that combines GCase inhibition with the neurotoxin MPTP to exacerbate and accelerate the Parkinson's-like pathology.[1][8]

Materials:

• Conduritol-B-epoxide (CBE)

• 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP)

• Sterile saline or PBS

• Adult mice (e.g., C57Bl/6)

• Standard animal housing and care facilities with appropriate safety protocols for handling MPTP.

Procedure:

• CBE Pre-treatment (Chronic): Administer CBE at 50 mg/kg (i.p.) daily for 28 days.[1][2]

• MPTP Administration: Following the CBE pre-treatment period, administer MPTP at 30 mg/kg (i.p.) for 5 consecutive days.[1]

• Single CBE Injection Model: Alternatively, a single injection of CBE (100 mg/kg, i.p.) can be administered in combination with MPTP.[8][10]

• Monitoring: Closely monitor animals for signs of toxicity and motor deficits.

• Endpoint Analysis: Tissues are typically collected for analysis 14 days after the final MPTP injection.[8]

General experimental workflow for CBE animal models.

Data Presentation

Table 1: Biochemical and Pathological Outcomes of CBE Administration in Mice

Parameter	Treatment Regimen	Animal Model	Outcome	Reference
GCase Activity	100 mg/kg CBE, single i.p. injection	C57Bl/6 Mice	~50% decrease in brain GCase activity	[8]
GCase Activity	100 mg/kg CBE, 3x/week for 10 weeks	WT and PrP-A53T-SNCA Mice	~80% decrease in brain GCase activity	[4]
α-synuclein Levels	50 mg/kg CBE for 28 days + 30 mg/kg MPTP for 5 days	C57Bl/6 Mice	Significant increase in total α-synuclein in the substantia nigra	[1]
α-synuclein Levels	100 mg/kg CBE, 3x/week for 10 weeks	PrP-A53T-SNCA Mice	Profound increase in soluble α-synuclein in the CNS	[4]
Oligomeric α-synuclein	100 mg/kg CBE, single i.p. injection	C57Bl/6 Mice	Striatal accumulation of oligomeric α-synuclein	[8]
Dopaminergic Neuron Count (TH+ neurons)	100 mg/kg CBE, single i.p. injection + MPTP	C57Bl/6 Mice	29% reduction in TH+ neurons (MPTP alone) vs. 14% reduction (MPTP+CBE)	[8]
Microglial Activation	50 mg/kg CBE for 28 days	C57Bl/6 Mice	Remarkable microglial activation	[1]

Table 2: Behavioral Outcomes of CBE Administration in Mice

Behavioral Test	Treatment Regimen	Animal Model	Outcome	Reference
Motor Function	100 mg/kg CBE, 3x/week for 10 weeks	PrP-A53T-SNCA Mice	Exacerbated motor deficits	[4]
Cognitive Function	100 mg/kg CBE, 3x/week for 10 weeks	PrP-A53T-SNCA Mice	Exacerbated cognitive deficits	[4]
Rotarod Test	100 mg/kg CBE, 3x/week	PrP-A53T-SNCA Mice	No significant effect on latency to fall at an early time point	[3]

Key Experimental Methodologies

GCase Activity Assay

To confirm the successful inhibition of GCase by CBE, a fluorometric assay using the substrate 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG) can be performed on brain tissue homogenates.

• Prepare brain tissue homogenates in an appropriate lysis buffer.

• Determine the protein concentration of the homogenates.

• In a 96-well plate, add a standardized amount of protein from each sample.

• Initiate the reaction by adding the 4-MUG substrate.

• Incubate the plate at 37°C for a defined period.

• Stop the reaction by adding a high pH stop buffer (e.g., glycine-NaOH).

• Measure the fluorescence of the liberated 4-methylumbelliferone.

• Calculate GCase activity relative to a standard curve and express as a percentage of the control group.[6]

Immunohistochemistry for Tyrosine Hydroxylase (TH)

To assess the extent of dopaminergic neurodegeneration in the substantia nigra and striatum.

• Perfuse animals and collect brain tissue.

• Fix, process, and section the brain tissue.

• Perform antigen retrieval on the sections.

• Incubate with a primary antibody against Tyrosine Hydroxylase (TH).

• Incubate with an appropriate secondary antibody conjugated to a fluorescent or enzymatic reporter.

• Visualize and quantify the number of TH-positive neurons in the substantia nigra and the density of TH-positive fibers in the striatum using microscopy and image analysis software.

α-synuclein Quantification

Western blotting or ELISA can be used to measure the levels of total, soluble, and aggregated α-synuclein in brain lysates.

• Homogenize brain tissue in appropriate buffers to separate soluble and insoluble fractions.

• Determine protein concentrations.

• For Western blotting, separate proteins by SDS-PAGE, transfer to a membrane, and probe with antibodies specific for α-synuclein.

• For ELISA, use a commercially available kit according to the manufacturer's instructions.

• Quantify the levels of α-synuclein relative to a loading control (for Western blotting) or a standard curve (for ELISA).

Off-Target Effects and Considerations

While CBE is a valuable tool, it is important to be aware of its potential off-target effects. At higher concentrations, CBE can also inhibit non-lysosomal glucosylceramidase (GBA2) and lysosomal α-glucosidase.[5][11] Therefore, it is crucial to use the lowest effective concentration of CBE and to include appropriate controls to verify the specificity of the observed effects. CBE also has difficulty crossing the blood-brain barrier, which may necessitate higher peripheral doses to achieve significant central nervous system effects.[5][12]

Conclusion

The use of conduritol-B-epoxide provides a robust and reproducible method for modeling GCase deficiency-associated Parkinson's disease in animals. These models are instrumental in dissecting the molecular pathways that link GCase dysfunction to α-synuclein pathology and neurodegeneration. The protocols and data presented here offer a comprehensive guide for researchers to establish and utilize CBE-induced animal models in their efforts to develop novel therapeutics for Parkinson's disease.

References

• 1. Development and biochemical characterization of a mouse model of Parkinson's disease bearing defective glucocerebrosidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Glucocerebrosidase modulates cognitive and motor activities in murine models of Parkinson’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Double Toxic MPTP+CBE Presymptomatic Parkinson-Like Phenotype in Mice | Semantic Scholar [semanticscholar.org]
• 9. Glucocerebrosidase: Functions in and Beyond the Lysosome - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Double Toxic MPTP+CBE Presymptomatic Parkinson-Like Phenotype in Mice. – Ingentium Magazine [magazine.ingentium.com]
• 11. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Distribution of conduritol B epoxide in the animal model for Gaucher's disease (Gaucher mouse) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of Conduritol B Epoxide in Mice

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo administration of Conduritol B Epoxide (CBE) in mice. CBE is a potent, irreversible inhibitor of the lysosomal enzyme glucocerebrosidase (GCase), and its administration is a widely used method to induce a pharmacological model of Gaucher disease.[1][2][3][4] This model is invaluable for studying the pathophysiology of this lysosomal storage disorder, particularly its neurological manifestations, and for the preclinical evaluation of potential therapeutic agents.[1][4]

Mechanism of Action

Conduritol B epoxide is an inositol (B14025) analog that functions as a mechanism-based, irreversible inhibitor of glucocerebrosidase.[1][4][5] It covalently binds to the active site of the GCase enzyme, leading to its inactivation.[1][4][5] This inhibition blocks the breakdown of glucosylceramide (GlcCer) and glucosylsphingosine (B128621) (GlcSph), resulting in their accumulation within the lysosomes of various cells, particularly macrophages, leading to the formation of characteristic "Gaucher cells".[1][4]

Data Presentation

The following tables summarize key quantitative data from studies utilizing CBE-induced mouse models.

Table 1: CBE Dosage and Administration Regimens in Mice

Mouse Strain	CBE Dosage	Administration Route	Frequency and Duration	Key Findings
Swiss Mice (newborn)	100 mg/kg	Subcutaneous	Daily from day 1 to day 28	Formation of inclusion bodies in CNS neurons similar to Gaucher bodies.[6][7]
C57BL/6 Mice	100 mg/kg	Intraperitoneal	Daily for 9 consecutive days	Strong astrocytosis and activated microglia in the brain.[2]
Wild type, D409H, D409V, V394L homozygotes	100 mg/kg	Intraperitoneal	Daily for 8-12 days (starting postnatal day 5 or 15)	Recapitulated the neuronopathic phenotype with seizures, tremor, and neuronal degeneration.[8]
Gba1 point mutated (4L, 9H, 9V) or WT mice	100 mg/kg	Intraperitoneal	Daily for 6 doses (starting postnatal day 5)	Induced CNS signs similar to genetic models of Gaucher disease.[8][9]
4L Mice	100 mg/kg	Intraperitoneal	Daily for 24 or 36 doses (starting postnatal day 15)	Led to hind-limb paralysis and α-synuclein accumulation.[7][10]
Not specified	37.5 mg/kg	Not specified	Daily from day 8 to day 25	Selective inhibition of GBA in the brain.[3]
Not specified	25-50 mg/kg	Not specified	Not specified	Can be used to induce a less severe phenotype.[1]

Table 2: Pharmacokinetic and Pharmacodynamic Properties of CBE in Mice

Parameter	Value/Observation	Details
Distribution	Rapidly distributed to all tissues except the brain.[11]	Brain concentration is approximately one-tenth of the average, suggesting difficult passage across the blood-brain barrier.[11] A 4-fold enrichment is observed in the kidney.[11]
Excretion Half-life	~7 hours	The inhibitor is not metabolized.[11]
GCase Inhibition	>90% inhibition within 1-2 hours in most tissues.[11]	In the brain, no significant effect was seen after 1 hour, with a subsequent decrease to 37% of normal activity observed after 12 hours.[11]
Recovery of GCase Activity	Begins between 4 and 12 hours post-administration in most tissues.[11]

Experimental Protocols

Protocol 1: Induction of a Neuronopathic Phenotype in Neonatal Mice

This protocol is designed to induce a severe, early-onset neurological phenotype.

Materials:

• Conduritol B Epoxide (CBE)

• Sterile phosphate-buffered saline (PBS) or saline

• C57BL/6 or Swiss mice (postnatal day 1-5)

• Sterile syringes and needles (27-30 gauge)

Procedure:

• CBE Preparation: Prepare a fresh solution of CBE in sterile PBS or saline at a concentration of 10 mg/mL.[1] Ensure the compound is completely dissolved. It is recommended to prepare the solution fresh for each experiment as CBE can be unstable in solution.[12]

• Dosage Calculation: The standard dosage is 100 mg/kg of body weight.[1][6] Weigh each pup to calculate the precise volume for injection.

• Administration: Administer the calculated volume of CBE solution via subcutaneous or intraperitoneal injection once daily.[1][6][8]

• Control Group: A control group of mice should receive daily injections of the vehicle (sterile PBS or saline) only.[1]

• Monitoring: Monitor the mice daily for the development of neurological symptoms such as tremors, ataxia, tail arching, and hind-limb paralysis.[1][8] Also, monitor for general health, including weight gain and activity levels.

• Duration: Continue daily injections for the desired period, which can range from 6 to 28 days depending on the experimental goals.[6][8]

• Endpoint Analysis: At the end of the treatment period, tissues can be harvested for various analyses, including:

  • Histology: To assess for Gaucher cell infiltration, neuroinflammation (astrocytosis and microgliosis), and neuronal loss.[2][6]

  • Biochemical Assays: To measure GCase activity and the accumulation of glucosylceramide and glucosylsphingosine.[5][13]

  • Western Blotting: To analyze protein markers associated with the disease pathology.

Protocol 2: Induction of a Gaucher-like Phenotype in Adult Mice

This protocol is suitable for studying the effects of GCase inhibition in mature animals.

Materials:

• Conduritol B Epoxide (CBE)

• Sterile saline or phosphate-buffered saline (PBS)

• Adult mice (e.g., C57Bl/6, 3-4 months old)[12]

• Sterile syringes and needles (27-30 gauge)

Procedure:

• CBE Preparation: Dissolve CBE in sterile saline or PBS to the desired concentration (e.g., 10 mg/mL).

• Administration: Administer CBE via intraperitoneal (i.p.) injection at a dose of 100 mg/kg body weight daily.[12]

• Duration: Treatment can be administered for a period of 9 to 28 consecutive days.[2][12]

• Monitoring: Monitor the animals for any adverse health effects throughout the treatment period.[12]

• Endpoint Analysis: Following the treatment period, animals can be euthanized, and tissues (brain, liver, spleen) collected for analysis of GCase activity, substrate accumulation, and markers of neuroinflammation.

Mandatory Visualization

Caption: Mechanism of GCase inhibition by CBE leading to substrate accumulation and pathology.

Caption: Experimental workflow for in vivo administration of CBE in mice.

References

• 1. benchchem.com [benchchem.com]
• 2. scantox.com [scantox.com]
• 3. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Gaucher disease in mice induced by conduritol-B-epoxide: morphologic features - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Dependence of reversibility and progression of mouse neuronopathic Gaucher disease on acid β-glucosidase residual activity levels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Conduritol B epoxide | β-glucosidase Inhibitor | TargetMol [targetmol.com]
• 11. Distribution of conduritol B epoxide in the animal model for Gaucher's disease (Gaucher mouse) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols for Conduritol Epoxide in Activity-Based Protein Profiling (ABPP)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing conduritol epoxide, a powerful mechanism-based irreversible inhibitor, in the field of activity-based protein profiling (ABPP). This technique is instrumental for the functional analysis of enzymes within complex biological systems, offering a direct measure of enzyme activity. Conduritol B epoxide (CBE) is particularly valuable for studying retaining β-glucosidases, most notably glucocerebrosidase (GBA), the enzyme deficient in Gaucher disease.[1][2][3] This document outlines the principles of competitive ABPP using CBE, detailed experimental protocols, and quantitative data to guide researchers in assessing enzyme target engagement, selectivity, and in identifying potential off-targets in physiological contexts.[1][4]

Principle of Competitive ABPP with Conduritol Epoxide

Competitive ABPP with conduritol epoxide is a powerful method to measure an inhibitor's engagement with its target enzyme directly within a complex biological sample.[5] The methodology is predicated on the following steps:

• Inhibition: A biological sample, such as cell lysates, tissues, or even a whole organism, is first incubated with conduritol epoxide.[1] CBE acts as a suicide inhibitor, forming a covalent and irreversible bond with the catalytic nucleophile of its target enzymes, primarily GBA.[4][6]

• Probing: Following incubation with CBE, a broad-spectrum, reporter-tagged activity-based probe (ABP) that targets the same class of enzymes is introduced.[1] This ABP will only label the active enzyme population that has not been inhibited by CBE.

• Detection and Quantification: The extent of ABP labeling is then measured. A decrease in the signal from the reporter tag (e.g., a fluorophore) in CBE-treated samples compared to a control group is directly proportional to the degree of target engagement by CBE.[5] This allows for the quantification of CBE's inhibitory activity and its target specificity.[1]

Quantitative Data Summary

The following tables summarize key quantitative data from competitive ABPP and enzymatic activity studies using conduritol B epoxide. This data is crucial for assessing the potency and selectivity of CBE in various experimental settings.

Table 1: In Vitro Inhibition of Recombinant Human GBA by Conduritol B Epoxide

Validation Method	Incubation Time	Apparent IC50 (µM)
Competitive ABPP	30 min	26.6 (±7.03)
Enzymatic Assay	30 min	28.8 (±6.90)
Competitive ABPP	180 min	2.30 (±0.580)
Enzymatic Assay	180 min	4.28 (±0.500)

Data sourced from a study on in vivo inactivation of glycosidases.[5]

Table 2: In Vivo Inhibition of Glycosidases by Conduritol B Epoxide in Cultured Cells (24h treatment)

Target Enzyme	Method	Apparent IC50 (µM)
GBA1	Competitive ABPP	0.59
GBA1	Enzymatic Assay	0.33
GBA2	Competitive ABPP	315
GBA2	Enzymatic Assay	272
GAA (lysosomal α-glucosidase)	Competitive ABPP	249
GAA (lysosomal α-glucosidase)	Enzymatic Assay	309

Data sourced from a study on in vivo inactivation of glycosidases.[5]

Experimental Protocols

Herein are detailed protocols for key experiments involving conduritol epoxide in ABPP.

Protocol 1: In Vitro Competitive ABPP in Cell Lysates

This protocol details the steps to assess the inhibitory potency of CBE on target enzymes in a cell lysate.

1. Materials:

• Conduritol B Epoxide (CBE)

• Activity-Based Probe (ABP) with a reporter tag (e.g., fluorescently-tagged cyclophellitol-based probe)

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Cultured cells of interest

• SDS-PAGE reagents and equipment

• Fluorescence scanner

2. Procedure:

• Cell Lysis:

  • Harvest cultured cells and wash with ice-cold PBS.

  • Lyse the cells in an appropriate lysis buffer on ice.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of the lysate.

• Inhibitor Incubation:

  • Dilute the cell lysate to a standardized protein concentration.

  • Aliquot the lysate and treat with varying concentrations of CBE (and a vehicle control, e.g., DMSO).

  • Incubate for a defined period (e.g., 30 minutes) at 37°C.[5]

• ABP Labeling:

  • Add the fluorescently-tagged ABP to each reaction.

  • Incubate for a specific time (e.g., 30 minutes) at 37°C.[5]

• Analysis:

  • Terminate the labeling reaction by adding SDS-PAGE loading buffer and boiling the samples.

  • Separate the proteins by SDS-PAGE.

  • Visualize the fluorescently labeled proteins using a fluorescence scanner.

  • Quantify the fluorescence intensity of the bands corresponding to the target enzymes. The reduction in fluorescence in CBE-treated samples compared to the control indicates the degree of inhibition.[1]

Protocol 2: In Vivo Target Engagement in Cultured Cells

This protocol describes how to assess the target engagement of CBE in living cells.[1]

1. Materials:

• Conduritol B Epoxide (CBE)

• Cultured cells of interest in appropriate culture medium

• Activity-Based Probe (ABP)

• Cell lysis buffer

• SDS-PAGE reagents and equipment

• Fluorescence scanner

2. Procedure:

• Cell Treatment:

  • Culture cells to the desired confluency.

  • Treat the cells with varying concentrations of CBE (and a vehicle control) in the culture medium for the desired duration (e.g., 2, 24, or 72 hours).[1]

• Cell Lysis:

  • After incubation, harvest the cells and prepare cell lysates as described in Protocol 1.[1]

• ABP Labeling and Analysis:

  • Perform ABP labeling and subsequent SDS-PAGE and fluorescence analysis on the cell lysates as described in Protocol 1 to determine the in vivo target engagement of CBE.[1]

Protocol 3: Enzymatic Activity Assay

This protocol allows for the validation of CBE's inhibitory effect through a traditional enzyme activity assay.

1. Materials:

• Cell lysates prepared from in vitro or in vivo inhibition experiments with CBE (as in Protocols 1 and 2).

• Fluorogenic substrate specific for the enzyme of interest (e.g., 4-methylumbelliferyl-β-D-glucopyranoside for β-glucosidases).[1]

• Reaction buffer

• Plate reader with fluorescence capabilities

2. Procedure:

• Enzymatic Reaction:

  • To each lysate sample, add the fluorogenic substrate in the appropriate reaction buffer.[1]

  • Incubate the reaction at 37°C for a specific time.[1]

  • Stop the reaction (e.g., by adding a high pH stop solution).

• Data Analysis:

  • Measure the fluorescence of the product using a plate reader.

  • Normalize the measured activity to the protein concentration of each sample.

  • Compare the residual enzyme activity in CBE-treated samples to the vehicle-treated control to determine the extent of inhibition.[1]

Visualizations

The following diagrams illustrate the key processes involved in the application of conduritol epoxide in ABPP.

Caption: Mechanism of Glucocerebrosidase (GBA) inhibition by Conduritol B Epoxide (CBE).

Caption: Experimental workflow for competitive Activity-Based Protein Profiling (ABPP).

Caption: Logical relationship between CBE concentration and ABP labeling in competitive ABPP.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Competitive Activity-Based Protein Profiling (ABPP) for Target Engagement of Conduritol B Epoxide

Application Note and Detailed Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic technique used to assess the functional state of enzymes within complex biological systems.[1] This application note provides a detailed protocol for competitive ABPP to determine the target engagement of conduritol B epoxide (CBE), a potent, irreversible, and mechanism-based inhibitor of retaining β-glucosidases.[1] CBE is widely utilized to create cellular and animal models for Gaucher disease, a lysosomal storage disorder caused by the deficiency of glucocerebrosidase (GBA1), and to investigate the link between GBA1 mutations and Parkinson's disease.[1][2]

Competitive ABPP with CBE is a critical method for confirming its engagement with the intended target, assessing its selectivity, and identifying potential off-targets in a physiological context.[1] The principle of this technique involves the pre-incubation of a biological sample with CBE, which covalently binds to the active site of its target enzymes, most notably GBA1.[1] Subsequently, a broad-spectrum, reporter-tagged activity-based probe (ABP) that targets the same enzyme class is introduced.[1] The extent of target engagement by CBE is inversely proportional to the signal from the reporter-tagged ABP; a decrease in the fluorescent signal from the probe indicates that CBE has bound to the active site of the target enzyme, thereby blocking the binding of the ABP.[2]

Mechanism of Action of Conduritol B Epoxide

Conduritol B epoxide is a mechanism-based inhibitor that specifically targets retaining β-glucosidases.[2] The epoxide ring of CBE is susceptible to nucleophilic attack by the catalytic glutamate (B1630785) residue within the active site of GBA1.[2] This reaction results in the formation of a stable covalent bond, leading to the irreversible inactivation of the enzyme.[2][3]

Caption: Mechanism of Glucocerebrosidase (GBA1) inhibition by Conduritol B Epoxide (CBE).

Experimental Protocols

This section provides detailed protocols for performing competitive ABPP with CBE in both in vitro (cell lysates) and in vivo (cultured cells) settings.

Protocol 1: In Vitro Competitive ABPP in Cell Lysates

This protocol details the assessment of CBE target engagement in a controlled in vitro environment using cell lysates.

1.1. Materials

• Cultured cells (e.g., human fibroblasts or HEK293T cells)[2]

• Lysis buffer (e.g., McIlvaine buffer, pH 5.2, with 0.2% taurocholate and 0.1% Triton X-100)[2]

• Conduritol B Epoxide (CBE)

• Activity-Based Probe (ABP): A fluorescently-tagged probe specific for retaining β-glucosidases (e.g., a cyclophellitol-epoxide ABP)[3]

• SDS-PAGE loading buffer

• Protein quantification assay (e.g., BCA assay)

1.2. Procedure

• Lysate Preparation:

  • Harvest cultured cells and wash with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer.[2]

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant.

  • Determine the protein concentration of the lysate.

• Inhibitor Incubation:

  • Aliquot the cell lysate into separate tubes.

  • Pre-incubate the lysates with varying concentrations of CBE (or a vehicle control) for a specific duration (e.g., 30 minutes) at 37°C.[2]

• ABP Labeling:

  • Add the fluorescently-tagged ABP to each lysate sample.

  • Incubate for a defined period (e.g., 30 minutes) at 37°C to allow the probe to label the remaining active enzymes.[2]

• Analysis of Protein Labeling:

  • Terminate the labeling reaction by adding SDS-PAGE loading buffer and boiling the samples.[1]

  • Separate the proteins by SDS-PAGE.[2]

  • Visualize the fluorescently labeled proteins using a fluorescence scanner.[1]

  • Quantify the fluorescence intensity of the bands corresponding to the target enzymes. The reduction in fluorescence in CBE-treated samples compared to the control indicates the degree of inhibition.[1]

Protocol 2: In Vivo Target Engagement in Cultured Cells

This protocol describes how to assess the target engagement of CBE in living cells.[1]

2.1. Materials

• Cultured cells of interest

• Cell culture medium

• Conduritol B Epoxide (CBE)

• Materials for cell lysis and competitive ABPP as described in Protocol 1.

2.2. Procedure

• Cell Treatment:

  • Culture cells to the desired confluency.

  • Treat the cells with varying concentrations of CBE by adding it directly to the cell culture medium for a specific duration (e.g., 2, 24, or 72 hours).[4] Include a vehicle-treated control group.

• Cell Lysis:

  • After the incubation period, harvest the cells and prepare cell lysates as described in Protocol 1.[1]

• Competitive ABPP Analysis:

  • Perform competitive ABPP on the cell lysates as detailed in Protocol 1 (steps 1.2.3 and 1.2.4) to determine the in vivo target engagement of CBE.[1]

Caption: Experimental workflow for competitive Activity-Based Protein Profiling (ABPP).

Data Presentation

Quantitative data from competitive ABPP experiments are typically presented as IC50 values, which represent the concentration of the inhibitor required to achieve 50% inhibition of the target enzyme's activity.

Table 1: In Vitro Inhibition of Recombinant Human GBA1 by Conduritol B Epoxide [2]

Incubation Time	Method	Apparent IC50 (μM)
30 min	Enzymatic Assay	28.8 (±6.90)
30 min	Competitive ABPP	26.6 (±7.03)
180 min	Enzymatic Assay	4.28 (±0.500)
180 min	Competitive ABPP	2.30 (±0.580)

Table 2: In Vivo Inhibition of Glycosidases by Conduritol B Epoxide in Cultured Cells (24h treatment) [3]

Enzyme Target	Apparent IC50 (μM)
GBA	0.59
GBA2	315
GAA	249
GANAB	2900
GUSB	857

Logical Relationship in Competitive ABPP

The fundamental principle of competitive ABPP is the competition between the inhibitor (CBE) and the activity-based probe for binding to the active site of the target enzyme. As the concentration of CBE increases, it occupies more of the active sites, leading to a corresponding decrease in the labeling of the target enzyme by the fluorescent ABP.

Caption: Logical relationship between CBE concentration and ABP labeling in competitive ABPP.

Troubleshooting and Considerations

• Selectivity of ABP: The activity-based probe used should ideally label a broad range of enzymes in the class of interest to enable the assessment of off-target effects.

• Incubation Times: The pre-incubation time with CBE and the subsequent incubation time with the ABP should be optimized to ensure that the inhibition reaction has reached a steady state.

• Protein Concentration: It is crucial to use a consistent amount of protein in each sample for accurate comparison of ABP labeling.

• Data Analysis: The fluorescence intensity of the labeled bands should be normalized to a loading control to account for any variations in protein loading.

By following these detailed protocols and considering the key aspects of the experimental design, researchers can effectively utilize competitive ABPP to validate the target engagement of conduritol B epoxide and gain valuable insights into its selectivity and mechanism of action.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Fluorometric Assay of GCase Activity using Conduritol B Epoxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocerebrosidase (GCase), encoded by the GBA1 gene, is a lysosomal enzyme critical for the breakdown of glucosylceramide into glucose and ceramide.[1][2] Deficiencies in GCase activity, resulting from genetic mutations, lead to the lysosomal storage disorder Gaucher disease and are a significant genetic risk factor for Parkinson's disease.[2] Therefore, the accurate measurement of GCase activity is paramount for both basic research and the development of therapeutic interventions.

This document provides detailed protocols for a fluorometric assay to determine GCase activity in cell lysates and living cells, utilizing a fluorescent substrate and the specific irreversible inhibitor, conduritol B epoxide (CBE), to ensure assay specificity.[3][4][5] CBE covalently binds to the active site of GCase, leading to its irreversible inactivation, thereby providing a baseline for GCase-specific activity.[2][6]

Principle of the Assay

The assay is based on the enzymatic cleavage of a fluorogenic substrate, such as 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG) or 5-(pentafluorobenzoylamino) fluorescein (B123965) di-β-D-glucopyranoside (PFB-FDGlu), by GCase.[3][7][8] This cleavage releases a highly fluorescent molecule (4-methylumbelliferone or 5-(pentafluorobenzoylamino) fluorescein), the intensity of which is directly proportional to GCase activity.[2][7] The assay is performed at an acidic pH to mimic the lysosomal environment and to minimize the activity of non-lysosomal β-glucosidases.[3][4] The inclusion of CBE allows for the specific measurement of GCase activity by subtracting the fluorescence of the inhibited sample from the total fluorescence.[3][4][5]

Data Presentation

Table 1: Representative GCase Activity in Cell Lysates

Sample	Treatment	GCase Activity (pmol/mg/min)	Percent Inhibition
Wild-Type Fibroblasts	Vehicle (DMSO)	150.5 ± 12.3	0%
Wild-Type Fibroblasts	100 µM CBE	8.2 ± 1.5	94.5%
Gaucher Patient Fibroblasts	Vehicle (DMSO)	25.1 ± 4.7	N/A
Gaucher Patient Fibroblasts	100 µM CBE	7.9 ± 1.2	N/A

Data are representative and should be determined experimentally.

Table 2: Representative GCase Activity in Live Cells (High-Content Imaging)

Cell Line	Treatment	Mean Fluorescence Intensity (MFI) per Cell	GCase Activity Index (Untreated MFI / CBE-treated MFI)
iPSC-derived Neurons	Vehicle (DMSO)	8560 ± 730	12.1
iPSC-derived Neurons	1 mM CBE (overnight)	710 ± 95	1.0
HeLa Cells	Vehicle (DMSO)	6420 ± 550	10.5
HeLa Cells	1 mM CBE (overnight)	610 ± 80	1.0

Data are representative and should be determined experimentally. The GCase activity index provides a normalized measure of enzyme activity.[7]

Experimental Protocols

Protocol 1: Fluorometric GCase Activity Assay in Cell Lysates using 4-MUG

This protocol is adapted for measuring GCase activity in total cell lysates.[8][9]

A. Reagent Preparation:

• Citrate-Phosphate Buffer (0.1 M Citric Acid, 0.2 M Sodium Phosphate, pH 5.4): Mix 44.2 mL of 0.1 M citric acid with 56.8 mL of 0.2 M sodium phosphate.[4][8]

• Assay Buffer: Citrate-phosphate buffer containing 0.25% (w/v) sodium taurocholate, 1 mM EDTA, and 1% (w/v) BSA.[4][8]

• 4-MUG Substrate Solution (5 mM): Dissolve 4.2 mg of 4-methylumbelliferyl-β-D-glucopyranoside in 2.5 mL of assay buffer. This solution should be prepared fresh before each assay and protected from light.[10] A sonicator water bath can be used to aid dissolution.[10]

• CBE Stock Solution (25 mM): Dissolve 5 mg of conduritol B epoxide in 1.23 mL of DMSO. Aliquot and store at -20°C.[4]

• Stop Buffer (1 M Glycine (B1666218), pH 12.5): Dissolve 37.5 g of glycine in 400 mL of dH₂O. Adjust the pH to 12.5 with NaOH and bring the final volume to 500 mL.[10]

• 4-MU Standard Stock Solution (10 mM): Dissolve 17.6 mg of 4-methylumbelliferone (B1674119) in 10 mL of stop buffer. Aliquot and store at -20°C, protected from light.[4]

B. Cell Lysate Preparation:

• Harvest cells and wash with ice-cold PBS.

• Resuspend the cell pellet in a lysis buffer (e.g., 1% (v/v) Triton X-100 in PBS) and incubate on ice for 15 minutes.[9]

• Centrifuge at 17,000 x g for 10 minutes at 4°C to pellet cell debris.[9]

• Collect the supernatant containing the GCase enzyme.

• Determine the protein concentration of the lysate using a standard method (e.g., BCA protein assay).

C. Enzymatic Reaction:

• In a black 96-well plate, add 5 µg of protein from the cell lysate to each well.[10]

• Adjust the volume in each well to 80 µL with assay buffer.[10]

• For inhibitor control wells, add 1.2 µL of 25 mM CBE stock solution. For vehicle control wells, add 1.2 µL of DMSO.[10]

• Prepare blank wells containing 80 µL of assay buffer.

• Pre-incubate the plate at 37°C for 15 minutes.

• Start the reaction by adding 20 µL of the 5 mM 4-MUG substrate solution to each well.

• Incubate the plate at 37°C for 60 minutes, protected from light.[8]

D. Fluorescence Measurement and Data Analysis:

• Stop the reaction by adding 100 µL of stop buffer to each well.[8]

• Prepare a standard curve using the 10 mM 4-MU stock solution by making serial dilutions in the stop buffer.

• Measure the fluorescence intensity on a plate reader with excitation at ~350 nm and emission at ~460 nm.[8]

• Subtract the fluorescence of the blank wells from all readings.

• Calculate the amount of 4-MU produced in each well using the standard curve.

• GCase activity is expressed as picomoles of 4-MU released per milligram of protein per minute (pmol/mg/min).[8]

• Specific GCase activity is calculated by subtracting the activity in the presence of CBE from the total activity.

Protocol 2: Live-Cell GCase Activity Assay using PFB-FDGlu (High-Content Imaging)

This protocol is for measuring GCase activity in adherent cells grown in imaging-compatible plates.[7]

A. Reagent Preparation:

• PFB-FDGlu Stock Solution (37.5 mM): Reconstitute a 5 mg vial of PFB-FDGlu in 154 µL of DMSO. Aliquot and store at -20°C, protected from light.[7][11]

• CBE Stock Solution (50 mM): Reconstitute a 5 mg vial of Conduritol B-epoxide in 616.9 µL of DMSO. Aliquot and store at -20°C.[7]

• Optional Stains:

  • LysoTracker Deep Red (50-75 nM working solution): For lysosomal co-localization.[7]

  • Hoechst 33342 (20 nM working solution): For nuclear staining to aid in cell segmentation.[7]

B. Cell Treatment and Staining:

• Culture cells in a 96-well black, clear-bottom imaging plate to >70% confluency.[7]

• Inhibitor Treatment: For negative control wells, add CBE to a final concentration of 0.5 mM - 1 mM and incubate overnight (or for at least 1-4 hours) at 37°C.[7]

• Optional Co-staining: If desired, incubate cells with LysoTracker Deep Red for 30-45 minutes at 37°C before adding the GCase substrate.[7]

• Substrate Incubation: Add PFB-FDGlu working solution (e.g., 75 µM) to all wells. If using a nuclear stain, it can be added at this step.[11]

• Incubate at 37°C with 5% CO₂. The optimal incubation time should be determined for each cell type (e.g., 45 minutes).[7]

C. Image Acquisition and Analysis:

• Acquire images using a high-content imaging system with appropriate filter sets (PFB-F: Ex/Em ~492/516 nm; Hoechst: Ex/Em ~350/461 nm; LysoTracker Deep Red: Ex/Em ~647/668 nm).[7]

• Analyze the images using appropriate software to segment individual cells and quantify the mean fluorescence intensity (MFI) per cell.[7]

• Calculate the specific GCase activity by subtracting the MFI of the CBE-treated wells from the MFI of the untreated wells.[7]

• A GCase activity index can be calculated as the ratio of the PFB-FDGlu signal in the absence of CBE to the signal in the presence of CBE.[7]

Visualizations

References

• 1. Flow Cytometry Measurement of Glucocerebrosidase Activity in Human Monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. parkinsonsroadmap.org [parkinsonsroadmap.org]
• 4. Lysosomal GCase (glucocerebrosidase) activity assay [protocols.io]
• 5. A revised fluorometric assay for Gaucher's disease using conduritol-beta-epoxide with liver as the source of Beta-glucosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. protocols.io [protocols.io]
• 9. protocols.io [protocols.io]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for Inducing a Gaucher-like Phenotype in Cultured Macrophages

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gaucher disease is a lysosomal storage disorder characterized by the deficient activity of the enzyme acid β-glucosidase (GCase), leading to the accumulation of its substrates, glucosylceramide (GlcCer) and glucosylsphingosine (B128621) (GlcSph), primarily within macrophages.[1][2][3] This accumulation transforms macrophages into "Gaucher cells," which are a hallmark of the disease and contribute to its pathology.[1][4] In vitro models that recapitulate the Gaucher phenotype in cultured macrophages are invaluable tools for studying disease pathogenesis and for the screening and evaluation of potential therapeutic agents.[2][5]

This document provides detailed protocols for inducing a Gaucher-like phenotype in cultured macrophages using the specific and irreversible GCase inhibitor, conduritol B-epoxide (CBE).[1][3][6][7] These protocols are applicable to various macrophage types, including primary human monocyte-derived macrophages (HMDMs) and macrophage-like cell lines.

Key Phenotypic Changes Upon Induction

Treatment of macrophages with CBE effectively mimics the biochemical characteristics of Gaucher disease, leading to:

• Reduced GCase Activity: CBE covalently binds to the active site of GCase, leading to its irreversible inhibition.[7]

• Accumulation of Glycosphingolipids: Inhibition of GCase results in the lysosomal accumulation of GlcCer and its deacylated form, GlcSph.[1][4][5]

• Altered Macrophage Phenotype: The lipid-laden macrophages may exhibit altered morphology and functional characteristics, resembling those of Gaucher cells.[1][8]

Data Summary

The following tables summarize the expected quantitative outcomes following the induction of a Gaucher-like phenotype in macrophages using CBE.

Table 1: GCase Activity Inhibition

Cell Type	CBE Concentration	Incubation Time	GCase Activity (% of Control)	Reference(s)
Murine Macrophage (J774)	Varies	-	~11-15%	[3]
Human Monocyte-Derived Macrophages (HMDMs)	Not Specified	2 days	Undetectable	[4]

Table 2: Glucosylceramide (GlcCer) Accumulation

Cell Type	CBE Concentration	Incubation Time	Fold Increase in GlcCer	Reference(s)
Murine Peritoneal Macrophages	Not Specified	24 days	~5-fold	[1]
Human Monocytic Cell Line (THP-1)	Not Specified	-	Up to 12-fold	[6]

Table 3: Glucosylsphingosine (GlcSph) Accumulation in Patient-Derived Macrophage Models

Cell Type	Genotype	Fold Increase in GlcSph (vs. Control)	Reference(s)
iPSC-derived Macrophages (iMacs)	Type 2 Gaucher Disease	~18-fold	[9]
Human Monocyte-Derived Macrophages (hMacs)	N370S/N370S	~2.8-fold	[9]
iPSC-derived Macrophages (iMacs)	N370S/N370S	~3.2-fold	[9]

Experimental Protocols

Protocol 1: Induction of Gaucher-like Phenotype in Macrophages using CBE

This protocol describes the general procedure for treating cultured macrophages with CBE to induce a Gaucher-like phenotype.

Materials:

• Cultured macrophages (e.g., HMDMs, THP-1, J774, or RAW264.7 cells)

• Complete culture medium

• Conduritol B-epoxide (CBE) stock solution (e.g., 10 mM in sterile water or PBS)

• Sterile, tissue culture-treated plates

Procedure:

• Cell Seeding: Plate macrophages at a suitable density in tissue culture plates and allow them to adhere and stabilize overnight.

• CBE Treatment: The following day, replace the culture medium with fresh medium containing the desired final concentration of CBE. A common concentration used is 250 µM.[10] A vehicle control (medium with the same volume of solvent used for the CBE stock) should be run in parallel.

• Incubation: Incubate the cells for a period ranging from 2 to 24 days, depending on the desired level of substrate accumulation.[1][4] For significant GlcCer accumulation, longer incubation times may be required.[1] Medium should be replaced with fresh CBE-containing medium every 2-3 days.

• Harvesting: After the incubation period, cells can be harvested for downstream analysis, such as GCase activity measurement and lipid quantification.

Protocol 2: Measurement of GCase Activity

This protocol utilizes a fluorogenic substrate to measure GCase activity in cell lysates.

Materials:

• Control and CBE-treated macrophage cell lysates

• GCase activity assay buffer (e.g., citrate/phosphate buffer, pH 5.4)

• Fluorogenic GCase substrate (e.g., 4-Methylumbelliferyl-β-D-glucopyranoside (4-MUG) or 5-(Pentafluorobenzoylamino) Fluorescein Di-β-D-Glucopyranoside (PFB-FDGlu))

• Stop solution (e.g., 0.5 M glycine-NaOH, pH 10.4)

• Fluorometer

Procedure:

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in a suitable lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard method (e.g., BCA assay).

• Enzyme Reaction: In a 96-well black plate, mix a standardized amount of cell lysate with the GCase assay buffer containing the fluorogenic substrate.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Stop Reaction: Stop the reaction by adding the stop solution.

• Fluorescence Measurement: Measure the fluorescence of the product (e.g., 4-Methylumbelliferone for 4-MUG substrate) using a fluorometer with appropriate excitation and emission wavelengths.

• Data Analysis: Normalize the fluorescence readings to the protein concentration to determine the GCase activity. Express the activity in the CBE-treated cells as a percentage of the vehicle-treated control cells.

Protocol 3: Quantification of Glucosylceramide (GlcCer) and Glucosylsphingosine (GlcSph)

This protocol outlines the general steps for quantifying GlcCer and GlcSph levels using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

• Control and CBE-treated macrophage cell pellets

• Lipid extraction solvents (e.g., chloroform:methanol mixture)

• Internal standards for GlcCer and GlcSph

• LC-MS/MS system

Procedure:

• Cell Harvesting: Harvest cell pellets and store them at -80°C until lipid extraction.

• Lipid Extraction: Perform a lipid extraction from the cell pellets using an appropriate solvent system.

• Sample Preparation: Dry the lipid extracts and reconstitute them in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze the samples using a validated LC-MS/MS method for the separation and quantification of GlcCer and GlcSph.[9][11]

• Data Analysis: Quantify the levels of GlcCer and GlcSph by comparing their peak areas to those of the internal standards. Normalize the lipid levels to the protein content of the original cell pellet.

Visualizations

Caption: Mechanism of CBE-induced Gaucher-like phenotype.

Caption: Experimental workflow for inducing and analyzing a Gaucher-like phenotype.

Caption: Logical relationship of Gaucher phenotype induction.

References

• 1. Macrophages exposed in vitro to conduritol B epoxide resemble Gaucher cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New macrophage models of Gaucher disease offer new tools for drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Correlation between enzyme activity and substrate storage in a cell culture model system for Gaucher disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cultured Macrophage Models for the Investigation of Lysosomal Glucocerebrosidase and Gaucher Disease [mdpi.com]
• 5. stemcell.com [stemcell.com]
• 6. researchgate.net [researchgate.net]
• 7. beta-Glucosidase inhibition in murine peritoneal macrophages by conduritol-B-epoxide: an in vitro model of the Gaucher cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Macrophage Models of Gaucher Disease for Evaluating Disease Pathogenesis and Candidate Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Glucosylceramide and Glucosylsphingosine Quantitation by Liquid Chromatography-Tandem Mass Spectrometry to Enable In Vivo Preclinical Studies of Neuronopathic Gaucher Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies with Conduritol B Epoxide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the dosage and administration of Conduritol B Epoxide (CBE) for in vivo studies. CBE is a potent, irreversible inhibitor of lysosomal glucocerebrosidase (GCase) and is widely used to create animal models of Gaucher disease, a lysosomal storage disorder.[1][2][3] This document offers detailed protocols, dosage recommendations, and visualizations to aid in the design and execution of robust in vivo experiments.

Mechanism of Action

Conduritol B epoxide acts as a mechanism-based inhibitor, forming a covalent bond with the active site of the GCase enzyme.[1][3] This irreversible inhibition leads to the accumulation of GCase substrates, primarily glucosylceramide (GlcCer) and glucosylsphingosine (B128621) (GlcSph), within the lysosomes of macrophages, resulting in the formation of characteristic "Gaucher cells".[1][4] The accumulation of these substrates is a central pathological feature of Gaucher disease.[4] While CBE is a potent inhibitor of GCase, it is important to note that at higher concentrations, it can also inhibit non-lysosomal glucosylceramidase (GBA2) and lysosomal α-glucosidase, which should be considered when designing experiments.[2][5]

Caption: Mechanism of Conduritol B Epoxide (CBE) Action.

Dosage and Administration

The appropriate dosage and administration of CBE are critical for inducing a consistent and reproducible disease phenotype. The most common route of administration is intraperitoneal (i.p.) injection.[6][7] Dosages can be adjusted to induce varying levels of disease severity.[1]

Table 1: Recommended CBE Dosages for In Vivo Mouse Models

Dosage (mg/kg/day)	Animal Model	Desired Phenotype	Reference(s)
100	C57BL/6, Gba1 point mutated mice	Severe neuronopathic phenotype	[1][6][7]
37.5	Mice	Moderate phenotype	[2]
25-50	Mice	Less severe phenotype	[1]

Experimental Protocols

Protocol 1: Induction of a Neuronopathic Gaucher Disease Model in Mice

This protocol describes the preparation and administration of CBE to induce a neuronopathic phenotype in mice.

Materials:

• Conduritol B Epoxide (CBE)

• Sterile phosphate-buffered saline (PBS) or saline

• C57BL/6 mice (postnatal day 8-15) or Gba1 point mutated mice[1][6]

• Sterile syringes and needles (27-30 gauge)

Procedure:

• CBE Solution Preparation: Prepare a fresh solution of CBE in sterile PBS or saline at a concentration of 10 mg/mL.[1] Ensure the CBE is completely dissolved before administration.

• Animal Dosing: Administer the CBE solution via intraperitoneal (i.p.) injection. The standard dosage to induce a neuronopathic phenotype is 100 mg/kg of body weight, administered once daily.[1][6]

• Treatment Duration:

  • Short-term studies: Daily injections can be initiated at postnatal day 5 and continued for 6 consecutive days. Animals are typically sacrificed on day 12.[6][7]

  • Long-term studies: For chronic models, daily injections can begin at postnatal day 15 and continue for 24 to 36 days.[6][7]

• Control Group: A control group of mice should receive daily i.p. injections of the vehicle (sterile PBS or saline) only.[1]

• Monitoring: Monitor the animals daily for the development of clinical signs, such as hind limb paralysis, which can occur with long-term treatment.[7]

• Tissue Harvesting: At the end of the study, mice are perfused with PBS, and organs such as the brain, liver, and spleen are harvested for subsequent analyses, including enzyme activity assays, lipid analysis, and histological examinations.[6][7]

Caption: Experimental Workflow for In Vivo CBE Studies.

Protocol 2: Assessment of GCase Inhibition

To confirm the efficacy of CBE treatment, it is essential to measure GCase activity in tissue homogenates.

Materials:

• Tissue homogenates (e.g., from brain, liver, spleen)

• 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG) substrate

• McIlvaine buffer (pH 5.2) containing 0.2% taurocholate and 0.1% Triton X-100[3]

• 96-well black plates

• Plate reader with fluorescence detection (Excitation: 365 nm, Emission: 445 nm)[3]

• High pH stop buffer (e.g., glycine-NaOH, pH 10.4)[3]

Procedure:

• Tissue Homogenization: Homogenize harvested tissues in an appropriate buffer (e.g., 1X PBS).[6][7]

• Protein Quantification: Determine the protein concentration of the tissue homogenates using a standard method like the BCA assay.[6][7]

• Enzyme Reaction:

  • In a 96-well black plate, add a standardized amount of protein from each tissue homogenate to the assay buffer.

  • Initiate the enzymatic reaction by adding the 4-MUG substrate to each well.[3]

  • Incubate the plate at 37°C for a defined period.[3]

• Reaction Termination: Stop the reaction by adding the high pH stop buffer.[3]

• Fluorescence Measurement: Measure the fluorescence of the liberated 4-methylumbelliferone.[3]

• Data Analysis: Calculate the percentage of GCase inhibition in the CBE-treated group relative to the vehicle-treated control group.

Downstream Cellular Consequences of GCase Inhibition

The inhibition of GCase by CBE and the subsequent accumulation of its substrates trigger a cascade of downstream cellular events that contribute to the pathology observed in Gaucher disease models.[3][8] These include:

• Neuroinflammation: Decreased GCase activity can lead to the activation of microglia and an upregulation of inflammatory markers.[8]

• α-synuclein Aggregation: The accumulation of glucosylceramide may promote the fibrillization of α-synuclein, a key protein implicated in Parkinson's disease, for which Gaucher disease is a major genetic risk factor.[2][8]

• Autophagy and Lysosomal Dysfunction: The buildup of substrates within the lysosome can impair its function, including the process of autophagy, which is crucial for clearing damaged cellular components.[8]

Caption: Downstream Effects of GCase Inhibition by CBE.

Disclaimer: This document is intended for research use only. The protocols provided are based on published literature and should be adapted and optimized for specific experimental conditions. Always follow institutional guidelines for animal care and use.

References

• 1. benchchem.com [benchchem.com]
• 2. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Conduritol B epoxide | Glucosidase | TargetMol [targetmol.com]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols: Utilizing Conduritol B Epoxide to Elucidate the Role of Glucocerebrosidase in α-Synuclein Aggregation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conduritol B epoxide (CBE) is an active-site-directed, irreversible inhibitor of the lysosomal enzyme glucocerebrosidase (GCase).[1][2] Mutations in the gene encoding GCase, GBA1, represent a significant genetic risk factor for Parkinson's disease and other synucleinopathies. CBE is a valuable chemical tool to model GCase deficiency in vitro and in vivo, thereby enabling the study of the molecular mechanisms that link impaired GCase function to the aggregation of α-synuclein, a pathological hallmark of these neurodegenerative disorders.[3][4] By inhibiting GCase, CBE leads to the accumulation of its substrates, glucosylceramide (GlcCer) and glucosylsphingosine (B128621) (GlcSph), which have been shown to promote the formation of toxic α-synuclein oligomers and fibrils.[3][5] These application notes provide a comprehensive overview, quantitative data, and detailed protocols for the use of CBE in α-synuclein aggregation research.

Mechanism of Action

Conduritol B epoxide acts as a mechanism-based inhibitor of GCase. Its epoxide ring mimics the transition state of the glucose moiety of glucosylceramide, allowing it to bind covalently to the catalytic nucleophile in the active site of the enzyme.[1] This irreversible inhibition leads to a loss of GCase enzymatic activity, resulting in the lysosomal accumulation of its lipid substrates. The elevated levels of GlcCer and GlcSph are believed to alter membrane composition and fluidity, creating an environment that facilitates the misfolding and aggregation of α-synuclein.[5] Furthermore, GCase deficiency can impair the autophagy-lysosomal pathway, a major route for α-synuclein clearance, thus contributing to its accumulation.[6]

Data Presentation

The following tables summarize quantitative data from studies utilizing CBE to investigate its effects on GCase activity and α-synuclein aggregation.

Table 1: In Vitro and In Vivo Effects of CBE on GCase Activity

Model System	CBE Concentration/Dose	Duration of Treatment	Result	Reference
Primary Hippocampal Neurons	IC₅₀ of 15.8 nM	16 days	Dose-dependent inhibition of GCase activity.	[7]
SH-SY5Y Human Neuroblastoma Cells	10 mM (stock)	24-72 hours	Effective GCase inhibition.	[8]
A53T SNCA Overexpressing Mice	Intraperitoneal injection	48-96 hours post-injection	20% reduction in GCase enzyme activity in the cortex and striatum.	[6]
Wild-type Mice	Daily systemic treatment	28 days	Significant reduction of GCase activity.	[3]

Table 2: Quantitative Effects of CBE on α-Synuclein Aggregation

Model System	CBE Treatment Regimen	Key Finding	Quantitative Result	Reference
Wild-type Mice	Daily systemic treatment for 28 days	Increased insoluble α-synuclein aggregates in the substantia nigra.	~25-fold increase in aggregates (1-10 μm²); 6-fold increase in aggregates (11-20 μm²).	[3]
A53T SNCA Overexpressing Mice	Intraperitoneal injection	Increased total α-synuclein levels in the midbrain.	~23% increase in total α-synuclein in the Triton X soluble fraction.	[6]
A53T SNCA Overexpressing Mice	Intraperitoneal injection	Increased α-synuclein oligomers in the striata.	Statistically significant increase in Triton X soluble oligomers.	[6]
Primary Hippocampal Neurons with α-synuclein PFFs	Pre-treatment with CBE	Amplification of α-synuclein pathology.	Over 4-fold increase in pS129 α-synuclein pathology compared to vehicle.	[7]
Human iPSC-derived Midbrain Neurons	50 µM CBE	Induction of insoluble α-synuclein.	Elevated insoluble α-synuclein at 7 days.	[9]

Experimental Protocols

Protocol 1: In Vitro α-Synuclein Aggregation Assay with CBE

This protocol describes a method to assess the direct effect of CBE-induced GCase inhibition by utilizing cellular lysates in an in vitro aggregation assay.

Materials:

• Recombinant human α-synuclein protein

• Thioflavin T (ThT)

• 96-well black, clear-bottom plates

• Plate reader with fluorescence capabilities (excitation ~440 nm, emission ~485 nm)

• Cell lysates from control and CBE-treated cells (e.g., SH-SY5Y)

• Phosphate-buffered saline (PBS), pH 7.4

• Orbital shaker or plate reader with shaking capabilities

Procedure:

• Preparation of α-Synuclein: Prepare a stock solution of aggregate-free, monomeric α-synuclein in PBS. A typical starting concentration for aggregation assays is 35-70 µM (0.5 to 1 mg/mL).[10]

• Cell Lysate Preparation: Culture cells (e.g., SH-SY5Y) with and without CBE (e.g., 50-100 µM for 48-72 hours). Harvest and lyse the cells in a suitable buffer. Determine the protein concentration of the lysates.

• Aggregation Reaction Setup: In a 96-well plate, set up the following reactions in triplicate:

  • α-synuclein monomer + lysate from control cells

  • α-synuclein monomer + lysate from CBE-treated cells

  • α-synuclein monomer in PBS (positive control)

  • Lysate from control cells only (negative control)

  • Lysate from CBE-treated cells only (negative control)

• ThT Addition: Add ThT to each well to a final concentration of 10-20 µM.

• Incubation and Monitoring: Incubate the plate at 37°C with continuous shaking. Monitor ThT fluorescence at regular intervals (e.g., every 30-60 minutes) for up to 72 hours.

• Data Analysis: Plot ThT fluorescence intensity against time. An increase in fluorescence indicates the formation of amyloid-like fibrils. Compare the lag time, slope, and final fluorescence intensity between the different conditions.

Protocol 2: Cellular Model of α-Synuclein Aggregation Using CBE

This protocol details the induction of α-synuclein aggregation in a neuronal cell line by inhibiting GCase with CBE.

Materials:

• SH-SY5Y human neuroblastoma cells (or other suitable neuronal cell line)

• Cell culture medium (e.g., DMEM/F12 with 10% FBS)

• Conduritol B Epoxide (CBE)

• Phosphate-Buffered Saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer)

• Antibodies for Western blotting (anti-α-synuclein, anti-pS129-α-synuclein, anti-GCase, anti-GAPDH)

• Reagents for immunocytochemistry and microscopy

Procedure:

• Cell Culture and Seeding: Culture SH-SY5Y cells in standard conditions. Seed cells into appropriate culture vessels (e.g., 6-well plates for Western blotting, coverslips in 24-well plates for immunocytochemistry). Allow cells to adhere and reach 70-80% confluency.[11]

• CBE Treatment: Prepare a stock solution of CBE in sterile PBS (e.g., 10 mM). Dilute the CBE stock solution in cell culture medium to the desired final concentration (e.g., 50-500 µM). Replace the medium in the cell culture plates with the CBE-containing medium. Include a vehicle control (medium with an equivalent volume of PBS).

• Incubation: Incubate the cells for the desired duration, typically ranging from 24 hours to several days.[11] For longer treatments, replace the medium with fresh CBE-containing medium every 2-3 days.

• Endpoint Analysis:

  • Western Blotting: Lyse the cells and determine protein concentration. Separate proteins by SDS-PAGE and transfer to a membrane. Probe with antibodies against total α-synuclein, phosphorylated α-synuclein (pS129), and GCase to confirm inhibition and assess aggregation. Use GAPDH as a loading control.

  • Immunocytochemistry: Fix the cells on coverslips, permeabilize, and block. Incubate with primary antibodies against α-synuclein or pS129-α-synuclein, followed by fluorescently labeled secondary antibodies. Counterstain nuclei with DAPI. Visualize and quantify α-synuclein inclusions using fluorescence microscopy.

Protocol 3: In Vivo Mouse Model of α-Synucleinopathy Induced by CBE

This protocol outlines the systemic administration of CBE to mice to induce α-synuclein aggregation in the brain.

Materials:

• Mice (e.g., C57BL/6 or α-synuclein transgenic models)

• Conduritol B Epoxide (CBE)

• Sterile saline (0.9% NaCl)

• Animal handling and injection equipment

• Tissue homogenization buffer

• Reagents for immunohistochemistry and biochemical analysis

Procedure:

• Animal Preparation: Acclimatize mice to the housing conditions. All procedures should be approved by an institutional animal care and use committee.

• CBE Solution Preparation: Dissolve CBE in sterile saline to the desired concentration. Prepare fresh daily.

• CBE Administration: Administer CBE via intraperitoneal (IP) injection. A typical dosing regimen is daily injections for a sustained period, such as 28 days.[3]

• Monitoring: Monitor the animals for any adverse effects throughout the study.

• Tissue Collection: At the end of the treatment period, euthanize the mice and perfuse with saline, followed by 4% paraformaldehyde for immunohistochemistry, or collect fresh brain tissue for biochemical analysis.

• Endpoint Analysis:

  • Immunohistochemistry: Process the brain tissue for sectioning. Stain brain sections (e.g., substantia nigra, striatum, cortex) with antibodies against α-synuclein (including proteinase K digestion to detect insoluble aggregates) and markers for neuroinflammation (e.g., Iba1 for microglia).

  • Biochemical Analysis: Homogenize fresh brain tissue to prepare different fractions (e.g., soluble, insoluble). Analyze these fractions by Western blotting or ELISA to quantify levels of total and aggregated α-synuclein. Measure GCase activity to confirm enzyme inhibition.

Visualizations

Caption: CBE-induced GCase inhibition pathway.

Caption: In vitro α-synuclein aggregation workflow.

Caption: In vivo CBE mouse model workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sustained Systemic Glucocerebrosidase Inhibition Induces Brain α-Synuclein Aggregation, Microglia and Complement C1q Activation in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Glucocerebrosidase deficiency promotes release of α-synuclein fibrils from cultured neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glucocerebrosidase activity modulates neuronal susceptibility to pathological α-synuclein insult - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Reversible Conformational Conversion of α-Synuclein into Toxic Assemblies by Glucosylceramide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro aggregation assays for the characterization of α-synuclein prion-like properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Application of Conduritol B Epoxide in Zebrafish Larvae Models: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conduritol B epoxide (CBE) is a potent, irreversible inhibitor of the lysosomal enzyme glucocerebrosidase (GBA), also known as β-glucosidase.[1][2] This inhibitory action makes CBE a valuable chemical tool for modeling Gaucher disease, a lysosomal storage disorder caused by GBA deficiency, in various experimental systems, including zebrafish larvae.[1][3][4] Gaucher disease is characterized by the accumulation of glucosylceramide and its cytotoxic metabolite, glucosylsphingosine, leading to a range of clinical manifestations.[3][5] The zebrafish model offers several advantages for studying such diseases, including rapid development, optical transparency, and amenability to high-throughput screening.[6][7][8]

This document provides detailed application notes and protocols for the use of conduritol epoxide in zebrafish larvae to induce a Gaucher-like phenotype, facilitating research into disease mechanisms and the development of novel therapeutics.

Mechanism of Action and Cellular Pathway

Conduritol B epoxide covalently binds to the active site of GBA, leading to its irreversible inactivation.[1][5] This inhibition disrupts the normal lysosomal degradation of glucosylceramide, causing its accumulation. Subsequently, glucosylceramide is converted to the more cytotoxic glucosylsphingosine, which is implicated in the downstream pathological effects observed in Gaucher disease.

References

• 1. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Conduritol B epoxide | Glycosylases | Tocris Bioscience [tocris.com]
• 3. Functionalized Cyclophellitols Are Selective Glucocerebrosidase Inhibitors and Induce a Bona Fide Neuropathic Gaucher Model in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. Frontiers | Modeling Lysosomal Storage Diseases in the Zebrafish [frontiersin.org]
• 7. Modeling Lysosomal Storage Diseases in the Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Zebrafish as vertebrate model of Gaucher disease - Leiden University [universiteitleiden.nl]

Technical Notes & Optimization

conduritol B epoxide off-target effects on other glycosidases

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using conduritol B epoxide (CBE) in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary molecular target of conduritol B epoxide (CBE)?

Conduritol B epoxide is a potent, mechanism-based irreversible inhibitor of the lysosomal enzyme glucocerebrosidase (GBA), also known as acid-β-glucosidase.[1] It acts as a suicide inhibitor, covalently binding to the catalytic nucleophile (glutamate 340 in human GBA) within the enzyme's active site, leading to its inactivation.[1][2][3] This targeted inhibition makes CBE a valuable tool for studying lysosomal storage disorders like Gaucher disease.[1]

Q2: Can CBE inhibit other enzymes besides GBA?

Yes, CBE can exhibit off-target effects, particularly at higher concentrations.[2][4][5] The major off-targets identified are the non-lysosomal glucosylceramidase (GBA2) and lysosomal α-glucosidase.[2][4][5] Its C2 symmetry in structure allows it to react with the catalytic nucleophiles of both β- and α-glucosidases.[2] Therefore, it is crucial to use the lowest effective concentration of CBE to maintain selectivity for GBA.

Q3: How does the inhibitory activity of CBE on its primary target compare to its off-targets?

CBE is significantly more potent against β-glucosidases compared to α-glucosidases. The IC50 value for β-glucosidase is in the low micromolar range, while for α-glucosidase, it is substantially higher.[6][7] This difference in potency allows for a concentration window where GBA can be selectively inhibited.[4][5]

Q4: Are there more selective alternatives to CBE for inhibiting GBA?

Cyclophellitol (B163102) is another cyclitol epoxide that is a more potent and selective inhibitor of GBA than CBE.[2] However, it has been shown to inactivate GBA and GBA2 with similar affinity, making it unsuitable for creating genuine Gaucher disease-like models where only GBA is inhibited.[4][8] Other inhibitors like isofagomine and ambroxol (B1667023) offer different mechanisms for modulating GCase activity.[9]

Quantitative Data: Inhibitory Potency of Conduritol B Epoxide

The following table summarizes the inhibitory potency of CBE against its primary target and known off-target glycosidases.

Glycosidase	Common Abbreviation	Enzyme Commission (EC) Number	IC50 / Ki	Species/System	Reference
Glucocerebrosidase (Acid β-glucosidase)	GBA, GCase	3.2.1.45	IC50: 4.28 - 9.49 µM, Ki: 53 µM	Human	[10]
Lysosomal α-Glucosidase	GAA	3.2.1.20	IC50: ~100 µM	General	[6][7]
Non-lysosomal Glucosylceramidase	GBA2	3.2.1.45	Inhibition observed at higher concentrations	Cells, Zebrafish larvae	[2][4][5]
Cytosolic β-Glucosidase	GBA3	3.2.1.21	-	-	[4]
β-Glucuronidase	GUSB	3.2.1.31	-	-	[4]

Note: The IC50 of irreversible inhibitors like CBE is time-dependent and can vary with pre-incubation times.[11]

Experimental Protocols

Fluorometric Assay for Glucocerebrosidase Activity and Inhibition

This protocol describes a common method to measure GBA activity and its inhibition by CBE using a fluorogenic substrate.[3][11]

Materials:

• Assay Buffer: 0.1 M citrate/0.2 M phosphate (B84403) buffer, pH 5.4, containing 0.25% (w/v) sodium taurocholate and 0.1% (v/v) Triton X-100.[3]

• Substrate Stock Solution: 10 mM 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG) in DMSO.[3][11]

• Inhibitor Stock Solution: 10 mM Conduritol B Epoxide (CBE) in DMSO or water.[3]

• Stop Solution: 1 M glycine, pH 10.5.[3]

• Purified GBA or cell lysate containing GBA.

• 96-well black, flat-bottom plates.

• Fluorometric plate reader (Excitation: ~365 nm, Emission: ~445 nm).

Procedure:

• Prepare CBE Dilutions: Prepare serial dilutions of the CBE stock solution in the assay buffer to achieve a range of desired concentrations.

• Enzyme and Inhibitor Pre-incubation:

  • To the wells of a 96-well plate, add a fixed amount of the enzyme solution (purified GBA or lysate).

  • Add the various concentrations of CBE to the respective wells. Include a vehicle control (no CBE) for 100% activity.

  • Pre-incubate the enzyme with CBE for a specific duration (e.g., 30 minutes) at 37°C to allow for irreversible inhibition.[6]

• Initiate Reaction: Add the 4-MUG substrate solution to all wells to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

• Stop Reaction: Terminate the reaction by adding the stop solution to each well.

• Measure Fluorescence: Read the fluorescence intensity using a plate reader.

• Data Analysis:

  • Subtract the background fluorescence (from a "no enzyme" control).

  • Calculate the percent inhibition for each CBE concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the CBE concentration and fit the data using a non-linear regression model to determine the IC50 value.[11]

Activity-Based Protein Profiling (ABPP) for Target Engagement

ABPP is a powerful technique to assess the in vivo or in situ target engagement of CBE and identify off-targets.[2][4]

Materials:

• Cultured cells or tissue homogenates.

• Conduritol B Epoxide (CBE).

• Fluorescently tagged, broad-spectrum activity-based probe (ABP) for retaining glycosidases.

• Lysis buffer.

• SDS-PAGE gels and imaging system.

Procedure:

• Cell Treatment: Treat cultured cells with varying concentrations of CBE for a specific duration (e.g., 2-72 hours).[4]

• Cell Lysis: Harvest and lyse the cells to release the proteins.

• Probe Labeling: Add the fluorescently tagged ABP to the lysates. The probe will covalently label the active sites of glycosidases that have not been inhibited by the pre-treatment with CBE.[1]

• SDS-PAGE: Separate the labeled proteins by SDS-PAGE.

• Fluorescence Scanning: Visualize the labeled glycosidases by scanning the gel for fluorescence. A decrease in the fluorescence intensity of a specific band with increasing CBE concentration indicates that CBE has engaged and inhibited that enzyme.

• Analysis: Quantify the fluorescence intensity of the bands corresponding to GBA and other potential glycosidases at each CBE concentration to determine the extent of inhibition.[1]

Troubleshooting Guide

Q: My GBA activity is not inhibited after adding CBE. What could be the problem?

• A1: Inactive CBE: Ensure the CBE is properly stored and has not degraded. Prepare fresh stock solutions.

• A2: Insufficient Incubation Time: As an irreversible inhibitor, CBE requires time to covalently bind to the enzyme. Increase the pre-incubation time of the enzyme with CBE before adding the substrate.[6]

• A3: Incorrect pH: GBA has an optimal acidic pH (around 5.4). Ensure your assay buffer is at the correct pH for both enzyme activity and CBE binding.

Q: I am seeing inhibition of other glycosidases in my experiment. How can I increase the selectivity for GBA?

• A1: Lower CBE Concentration: The primary off-targets of CBE, such as lysosomal α-glucosidase and GBA2, are typically inhibited at higher concentrations.[2][5] Perform a dose-response experiment to find the lowest concentration of CBE that effectively inhibits GBA while minimizing off-target effects.

• A2: Shorter Treatment Duration: For cell-based assays, reducing the incubation time with CBE might help to improve selectivity.

Q: The IC50 value I calculated for CBE is different from the published values. Why?

• A1: Time-Dependency: The apparent IC50 of an irreversible inhibitor like CBE is highly dependent on the pre-incubation time.[11] Longer pre-incubation will result in a lower apparent IC50. Ensure you are consistent with your timing and compare your results to studies with similar experimental conditions.

• A2: Enzyme Concentration and Purity: The IC50 can be affected by the concentration and purity of the enzyme preparation.

• A3: Assay Conditions: Differences in pH, temperature, and substrate concentration can all influence the calculated IC50 value.

Visualizations

Caption: Mechanism of GBA inactivation by Conduritol B Epoxide.

Caption: Workflow for assessing CBE off-target effects using ABPP.

References

• 1. benchchem.com [benchchem.com]
• 2. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Conduritol B Epoxide (Conduritol Epoxide), beta-glucosidase inhibitor (CAS 6090-95-5) | Abcam [abcam.com]
• 8. pure.eur.nl [pure.eur.nl]
• 9. benchchem.com [benchchem.com]
• 10. rndsystems.com [rndsystems.com]
• 11. benchchem.com [benchchem.com]

minimizing off-target activity of conduritol epoxide in experiments

Welcome to the technical support center for Conduritol B Epoxide (CBE). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing off-target activity and troubleshooting common issues encountered during experiments with this potent β-glucosidase inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Conduritol B Epoxide (CBE)?

A1: Conduritol B Epoxide is a mechanism-based, irreversible inhibitor of acid β-glucosidase, also known as glucocerebrosidase (GCase or GBA)[1][2]. It functions as a suicide inhibitor by covalently binding to the catalytic glutamate (B1630785) residue in the active site of GBA[1][3][4][5]. This irreversible binding leads to the inactivation of the enzyme, blocking the hydrolysis of glucosylceramide to glucose and ceramide[1].

Q2: What are the primary applications of CBE in research?

A2: CBE is widely used to create in vitro and in vivo models of Gaucher disease, a lysosomal storage disorder resulting from GCase deficiency[1][2][6]. By inhibiting GBA, CBE induces the accumulation of glucosylceramide, which mimics the biochemical characteristics of Gaucher disease[1][2][7][8]. These models are instrumental in studying the pathophysiology of the disease and its connection to other neurodegenerative disorders like Parkinson's disease, as well as for screening potential therapeutic agents[2][9][10].

Q3: What are the known off-target effects of CBE?

A3: While CBE is selective for GBA, it can inhibit other glycosidases, especially at higher concentrations[2][11]. The most significant off-targets are the non-lysosomal glucosylceramidase (GBA2) and the lysosomal α-glucosidase (GAA)[2][4][11][12]. Due to its structural symmetry, CBE can also inactivate some retaining α-glucosidases[13].

Q4: How should I prepare and store CBE?

A4: CBE is soluble in water and DMSO up to 100 mM[1]. It is recommended to prepare fresh stock solutions from the solid compound for each experiment, as it is unstable in solution[1][2]. For storage, the solid compound should be kept at -20°C in a desiccated environment[1]. Stock solutions in anhydrous DMSO can be aliquoted into single-use tubes and stored at -20°C or -80°C to avoid multiple freeze-thaw cycles[7].

Troubleshooting Guide

Problem 1: Low or no inhibition of GCase activity in my cell culture experiment.

• Potential Cause: Suboptimal concentration of CBE.

  • Solution: Perform a dose-response experiment to determine the optimal concentration for your specific cell line. Recommended starting concentrations vary between cell types (see Table 2)[1].

• Potential Cause: Insufficient incubation time.

  • Solution: As an irreversible inhibitor, the extent of inhibition by CBE is time-dependent. Consider increasing the incubation period (e.g., 24 to 72 hours) to achieve maximal inhibition[1].

• Potential Cause: Compound instability.

  • Solution: Ensure proper storage of CBE at -20°C in a desiccated environment. Always prepare fresh working solutions from a frozen stock for each experiment to avoid degradation[1][7].

• Potential Cause: Variable sensitivity of the cell line.

  • Solution: Different cell lines can have varying levels of GCase expression and sensitivity to CBE. It is advisable to measure the baseline GCase activity in your cell line to have a reference point for inhibition[1].

Problem 2: I'm observing unexpected cellular toxicity or off-target effects.

• Potential Cause: CBE concentration is too high.

  • Solution: Use the lowest effective concentration of CBE that provides sufficient GBA inhibition while minimizing off-target effects. A thorough dose-response analysis is crucial[1][2].

• Potential Cause: Inhibition of off-target enzymes.

  • Solution: If off-target effects are suspected, measure the activity of known off-targets like GBA2 and lysosomal α-glucosidase. This will help determine if they are being significantly inhibited at your working concentration[2]. Consider using more specific GBA inhibitors if off-target effects are a concern[2].

• Potential Cause: Phenotype is not directly related to GBA inhibition.

  • Solution: To confirm that the observed phenotype is a direct result of GBA inhibition, use a complementary approach such as siRNA-mediated knockdown of GBA to validate your findings[1].

Problem 3: I've inhibited GCase, but I don't see the expected downstream phenotype (e.g., glucosylceramide accumulation).

• Potential Cause: Insufficient GBA inhibition.

  • Solution: Directly measure the residual GCase activity in your CBE-treated cells. A reduction in activity of over 90% is typically required to induce substrate accumulation[2].

• Potential Cause: Insufficient time for substrate accumulation.

  • Solution: The accumulation of glucosylceramide to detectable levels may require longer incubation times, even with significant GCase inhibition[1].

• Potential Cause: The cell model does not have a high rate of glucosylceramide turnover.

  • Solution: In some cell types, the baseline turnover of glucosylceramide is low. To mimic the disease state more accurately, consider "feeding" the cells with a source of glucosylceramide, such as red blood cell ghosts[8].

Data Presentation

Table 1: IC₅₀ Values of Conduritol B Epoxide for On-Target and Off-Target Enzymes

Enzyme Target	System	Apparent IC₅₀ (µM)	Reference
Glucocerebrosidase (GBA)	Cultured Human Fibroblasts	0.59	[1]
Glucocerebrosidase (GBA)	In vitro enzymatic assay	0.33	[4]
Non-lysosomal Glucosylceramidase (GBA2)	Cultured Human Fibroblasts	315	[1]
Non-lysosomal Glucosylceramidase (GBA2)	In vitro enzymatic assay	272	[4]
Lysosomal α-Glucosidase (GAA)	Cultured Human Fibroblasts	249	[1]
Lysosomal α-Glucosidase (GAA)	In vitro enzymatic assay	309	[4]
α-Glucosidase II (GANAB)	In vitro enzymatic assay	1580	[4]
β-Glucuronidase (GUSB)	In vitro enzymatic assay	607	[4]

Table 2: Recommended Starting Concentrations for CBE in Cell Culture

Cell Type	Starting Concentration Range	Incubation Time	Notes	Reference
Human Fibroblasts	1 - 50 µM	24 - 72 hours	Higher concentrations may lead to off-target effects.	[1]
Murine Peritoneal Macrophages	10 - 100 µM	24 - 72 hours	Dose- and time-dependent inhibition observed.	[1]
Neuronal Cell Lines (e.g., N2a, SH-SY5Y)	50 - 200 µM	48 - 96 hours	Higher concentrations may be required for robust inhibition.	[1]
Human iPSC-derived Dopaminergic Neurons	500 µM	14 - 29 days	Used for long-term inhibition studies.	[14]

Experimental Protocols

Protocol 1: Determining the IC₅₀ of Conduritol B Epoxide on GCase Activity

• Cell Seeding: Seed cells in a multi-well plate at a density that ensures they are in the logarithmic growth phase during the assay.

• CBE Treatment: Prepare serial dilutions of CBE in the cell culture medium. Remove the existing medium and add the medium containing different concentrations of CBE. Include a vehicle control (e.g., DMSO)[1].

• Incubation: Incubate the cells for a predetermined period (e.g., 24, 48, or 72 hours)[1].

• Cell Lysis: After incubation, wash the cells with PBS and lyse them using a suitable lysis buffer (e.g., RIPA buffer)[1].

• GCase Activity Assay:

  • Use a fluorogenic substrate for GCase, such as 4-Methylumbelliferyl β-D-glucopyranoside (4-MUG) or resorufin-β-D-glucopyranoside[1][15][16].

  • Incubate the cell lysate with the substrate in an appropriate assay buffer (e.g., citrate-phosphate buffer, pH 5.2)[1].

  • Measure the fluorescence of the product (4-Methylumbelliferone or resorufin) at the appropriate excitation and emission wavelengths[1][5].

• Data Analysis: Plot the percentage of GCase inhibition against the logarithm of the CBE concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: Competitive Activity-Based Protein Profiling (ABPP) to Confirm Target Engagement

• Proteome Preparation: Prepare cell or tissue lysates. For in vivo labeling, cells can be treated directly[5][11].

• Inhibitor Incubation: Pre-incubate the lysates or cells with varying concentrations of CBE for a specific duration at 37°C. Include a vehicle control[5][11].

• Activity-Based Probe (ABP) Labeling: Add a fluorescently tagged GBA-specific ABP to the samples and incubate to allow for covalent labeling of the active GCase enzymes[5][11].

• SDS-PAGE and Fluorescence Scanning: Separate the labeled proteins by SDS-PAGE and visualize the fluorescently labeled GCase using a fluorescence gel scanner[11].

• Data Analysis: A decrease in the fluorescent signal in the CBE-treated samples compared to the control indicates target engagement. Quantify the band intensity to determine the extent of inhibition[11].

Visualizations

Caption: Mechanism of GBA inhibition by CBE leading to substrate accumulation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Dependence of reversibility and progression of mouse neuronopathic Gaucher disease on acid β-glucosidase residual activity levels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Correlation between enzyme activity and substrate storage in a cell culture model system for Gaucher disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Axonal Transport of Lysosomes Is Unaffected in Glucocerebrosidase-Inhibited iPSC-Derived Forebrain Neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. β-Glucocerebrosidase Deficiency Activates an Aberrant Lysosome-Plasma Membrane Axis Responsible for the Onset of Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Evaluation of Strategies for Measuring Lysosomal Glucocerebrosidase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. parkinsonsroadmap.org [parkinsonsroadmap.org]

Technical Support Center: Stable Stock Solutions of Conduritol B Epoxide (CBE)

Welcome to the technical support center for Conduritol B Epoxide (CBE). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the preparation and handling of stable CBE stock solutions. Below you will find frequently asked questions and troubleshooting guides to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Conduritol B Epoxide (CBE) stock solutions?

A1: Anhydrous Dimethyl Sulfoxide (DMSO) is the most highly recommended solvent for preparing CBE stock solutions.[1] Water can also be used, but aqueous solutions of CBE are less stable and should be prepared fresh before each use.[1] When using DMSO, it is crucial to use a fresh, anhydrous supply, as the hygroscopic nature of DMSO can introduce water, which may compromise the stability of the CBE.[2]

Q2: What are the optimal storage conditions for CBE powder and its stock solutions?

A2: Proper storage is critical for maintaining the stability and efficacy of CBE.

• CBE Powder: The solid form should be stored at -20°C under desiccating conditions.[3] It can be stored for up to three years at this temperature.[4]

• CBE in Solvent: Stock solutions in anhydrous DMSO should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles.[1] These aliquots can be stored at -20°C for up to one month or at -80°C for up to six months.[1][5]

Q3: What is the solubility of CBE in common solvents?

A3: CBE exhibits good solubility in both water and DMSO. The table below summarizes the solubility data from various suppliers. Sonication may be required to achieve complete dissolution.[4][5]

Solvent	Solubility (mg/mL)	Molar Concentration (mM)
Water	≥ 20 mg/mL	≥ 123.35 mM
Water	100 mg/mL	616.75 mM
DMSO	50 mg/mL	308.38 mM
DMSO	122.5 mg/mL	755.52 mM

Q4: Can I reuse a CBE stock solution that has been thawed?

A4: It is strongly advised to avoid multiple freeze-thaw cycles with CBE stock solutions.[1] Aliquoting the stock solution into single-use volumes is the best practice to maintain its integrity. If a thawed aliquot is not fully used, it should be discarded to prevent potential degradation and ensure experimental consistency.

Q5: Is it necessary to filter-sterilize CBE stock solutions?

A5: If the CBE stock solution is prepared in water for use in cell culture experiments, it is recommended to filter and sterilize it with a 0.22 μm filter before use.[2] For DMSO stock solutions that will be highly diluted in culture media, filter sterilization of the stock may not be necessary, but the final working solution should be sterile.

Troubleshooting Guide

This guide addresses common problems encountered when preparing and using CBE stock solutions.

Issue 1: Inconsistent or lower-than-expected GCase inhibition in my experiments.

• Potential Cause: The CBE may have degraded due to improper storage or handling.

• Solution:

  • Ensure that the solid CBE has been stored at -20°C in a desiccated environment.[6]

  • Always prepare fresh aqueous solutions of CBE immediately before use.[1]

  • For DMSO stock solutions, verify they have been stored correctly at -20°C or -80°C and have not undergone multiple freeze-thaw cycles.[1]

  • Use a fresh, anhydrous grade of DMSO for preparing stock solutions.[2]

Issue 2: Precipitate has formed in my thawed CBE stock solution.

• Potential Cause: The solubility limit of CBE may have been exceeded, or the solvent may have absorbed water, reducing solubility.

• Solution:

  • Gently warm the solution and vortex or sonicate to try and redissolve the precipitate.[2]

  • If the precipitate does not dissolve, it is best to prepare a fresh stock solution.

  • Ensure that the concentration of your stock solution does not exceed the published solubility limits (see solubility table above).

Issue 3: I am observing high variability in results between experiments.

• Potential Cause: Inconsistent preparation of CBE solutions.

• Solution:

  • Strictly adhere to a standardized protocol for preparing your CBE solutions.

  • Always prepare fresh aqueous working solutions for each experiment.[7]

  • Use single-use aliquots of your DMSO stock solution to avoid variability from freeze-thaw cycles.[1]

Issue 4: My cells are showing signs of toxicity that are not expected.

• Potential Cause: The final concentration of the solvent (e.g., DMSO) in your cell culture medium may be too high.

• Solution:

  • Ensure the final concentration of DMSO in your experimental setup is below the toxic threshold for your specific cell type (typically <0.5%).[7]

  • Prepare a vehicle control with the same final concentration of the solvent to differentiate between solvent toxicity and the effects of CBE.

Experimental Protocols

Protocol for Assessing the Stability of a CBE Stock Solution

This protocol outlines a method to determine the stability of a CBE stock solution over time by measuring its ability to inhibit glucocerebrosidase (GCase) activity.

• Preparation of CBE Aliquots:

  • Prepare a fresh stock solution of CBE in anhydrous DMSO at a known concentration (e.g., 50 mM).

  • Dispense the stock solution into multiple single-use aliquots and store them at -80°C.

• Time-Point Analysis:

  • At designated time points (e.g., Day 0, Week 1, Week 4, Week 8, and Week 12), thaw one aliquot of the CBE stock solution.

  • Prepare a series of dilutions of the thawed CBE in an appropriate assay buffer.

• GCase Activity Assay:

  • Use a commercially available GCase activity assay kit or a well-established protocol with a fluorogenic substrate like 4-Methylumbelliferyl β-D-glucopyranoside (4-MUG).

  • Incubate a constant amount of GCase enzyme with the different dilutions of the aged CBE aliquot for a fixed period.

  • Include a control with freshly prepared CBE and a no-inhibitor control.

• Data Analysis:

  • Measure the fluorescence generated from the cleavage of 4-MUG.

  • Calculate the percentage of GCase inhibition for each CBE concentration at each time point.

  • Determine the IC50 value (the concentration of CBE that causes 50% inhibition) for each time point.

  • A significant increase in the IC50 value over time indicates degradation of the CBE in the stock solution.

Visualizations

Caption: Troubleshooting workflow for low efficacy of Conduritol B Epoxide.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Conduritol B Epoxide (Conduritol Epoxide), beta-glucosidase inhibitor (CAS 6090-95-5) | Abcam [abcam.com]
• 4. Conduritol B epoxide | β-glucosidase Inhibitor | TargetMol [targetmol.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Conduritol B Epoxide (CBE) Concentration in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the use of Conduritol B Epoxide (CBE) in cell culture. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues related to optimizing CBE concentration to achieve desired enzymatic inhibition while avoiding cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is Conduritol B Epoxide (CBE) and how does it work?

A1: Conduritol B Epoxide (CBE) is a potent, irreversible inhibitor of the enzyme glucocerebrosidase (GCase), also known as acid β-glucosidase.[1][2] It functions as a "suicide inhibitor" by covalently binding to the active site of GCase, leading to its permanent inactivation.[1][3][4] This inhibition of GCase activity causes the accumulation of its substrate, glucosylceramide, within lysosomes, effectively mimicking the biochemical characteristics of Gaucher disease in cell culture models.[1][5][6]

Q2: Why is it crucial to optimize the CBE concentration in my experiments?

A2: Optimizing the CBE concentration is critical to balance effective inhibition of GCase with the maintenance of cell health. High concentrations of CBE or prolonged exposure can lead to excessive accumulation of glucosylceramide, inducing cellular stress, cytotoxicity, and off-target effects.[7][8] Conversely, a concentration that is too low will result in insufficient GCase inhibition, failing to produce the desired disease phenotype for your study.[5] Therefore, a carefully determined optimal concentration is necessary for obtaining reliable and reproducible data.

Q3: What are the typical concentration ranges for CBE in cell culture?

A3: The effective and non-toxic concentration of CBE is highly dependent on the specific cell line, the duration of the treatment, and the experimental goals.[9] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your particular experimental setup.[5] However, published studies provide a general starting point.

Data Presentation: In Vitro Inhibitory Concentrations of CBE

The following table summarizes reported concentrations of CBE used in various cell culture models.

Cell Type	Concentration Range	Treatment Duration	Notes
HEK293T cells	0.1 µM - 10 mM	24 hours	A wide range has been reported; the IC50 is a key reference point.[9]
Human Fibroblasts	25 - 100 µM	Up to 15 days	Continuous treatment has been reported without affecting cell viability in some cases.[10]
SH-SY5Y (Human Neuroblastoma)	50 µM - 500 µM	Several days	Used to establish a neuronal model of Gaucher disease.[9][11]
Murine Macrophages (J774)	Not specified, but used to induce glucosylceramide accumulation	Up to 24 days	Employed to model Gaucher cells.[9]
Mouse Cerebellar Granule Neurons	0.5 mM	7 or 14 days	Used to study the effects of GCase inhibition on neuronal cells.[12]
Human iPSC-derived Dopaminergic Neurons	0.5 mM	14 or 29 days	Applied in studies of neurodegeneration related to GCase deficiency.[12]

Disclaimer: The concentrations listed above are for guidance only. It is imperative to perform a dose-response curve for your specific cell line and experimental conditions.

Troubleshooting Guide

Problem 1: High levels of cell death observed after CBE treatment.

• Potential Cause: The CBE concentration is too high, leading to cytotoxicity.[7]

  • Solution: Perform a dose-response experiment to identify the optimal, non-toxic working concentration for your specific cell line and treatment duration. Start with a lower concentration range and assess cell viability using an MTT or LDH assay.[7][13]

• Potential Cause: Prolonged incubation is causing the cytotoxic accumulation of glucosylceramide.[8][14]

  • Solution: Consider reducing the incubation time. Monitor cell viability at different time points to determine the optimal treatment duration.

• Potential Cause: The solvent (e.g., DMSO) used to dissolve CBE is at a toxic concentration.

  • Solution: Ensure the final concentration of the solvent in your cell culture medium is below the toxic threshold for your cell type (typically <0.5% for DMSO).[14]

Problem 2: Insufficient inhibition of GCase activity.

• Potential Cause: The CBE concentration is too low.

  • Solution: Increase the concentration of CBE. The extent of inhibition is dose- and time-dependent.[5]

• Potential Cause: The CBE has degraded.

  • Solution: CBE is unstable in aqueous solutions.[11] Always prepare fresh working solutions from a properly stored stock. Store stock solutions in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[5]

• Potential Cause: The incubation time is too short.

  • Solution: As an irreversible inhibitor, the inhibitory effect of CBE increases with time. Consider extending the incubation period.[5]

Problem 3: Inconsistent results between experiments.

• Potential Cause: Inconsistent preparation of CBE solutions.

  • Solution: Strictly adhere to a standardized protocol for preparing fresh aqueous solutions for each experiment.[14]

• Potential Cause: Variability in cell health or density at the time of treatment.

  • Solution: Ensure cells are in a logarithmic growth phase and are seeded at a consistent density for each experiment.

Experimental Protocols

Protocol 1: Determining Optimal CBE Concentration using an MTT Assay for Cell Viability

This protocol outlines the steps to assess the cytotoxicity of CBE and determine a non-toxic working concentration.

Materials:

• Cells of interest cultured in a 96-well plate

• Conduritol B Epoxide (CBE)

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)[13]

• Phosphate-Buffered Saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[13]

• CBE Treatment: Prepare a series of dilutions of CBE in complete culture medium. Remove the old medium from the cells and replace it with the medium containing different concentrations of CBE. Include an untreated control and a vehicle control (medium with the same concentration of solvent as the highest CBE concentration).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a CO₂ incubator.[13]

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[13]

• Solubilization: Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at approximately 570 nm using a microplate reader.[7][13]

• Data Analysis: Calculate cell viability as a percentage of the untreated control. Plot cell viability against CBE concentration to determine the highest concentration that does not significantly reduce cell viability.

Protocol 2: In Vitro Inhibition of GCase in Cultured Cells

This protocol describes the general procedure for treating cultured cells with CBE to inhibit GCase activity.

Materials:

• Adherent cells of interest

• Complete cell culture medium

• CBE stock solution (e.g., in DMSO)

• Ice-cold PBS

• Cell lysis buffer (e.g., RIPA buffer)

• Protein quantification assay (e.g., BCA assay)

• GCase activity assay kit or reagents

Procedure:

• Cell Seeding: Plate cells in the desired culture vessel and allow them to reach 70-80% confluency.[9]

• CBE Treatment: On the day of the experiment, thaw a single-use aliquot of your CBE stock solution. Dilute the stock solution in pre-warmed complete cell culture medium to the desired final concentration. Also, prepare a vehicle control with the same final concentration of the solvent.[14]

• Incubation: Remove the old medium from the cells and replace it with the CBE-containing medium or the vehicle control medium. Incubate for the desired duration.[9]

• Cell Lysis: After incubation, wash the cells twice with ice-cold PBS. Add an appropriate volume of cell lysis buffer and incubate on ice. Scrape the cells and transfer the lysate to a microcentrifuge tube. Centrifuge to pellet cell debris and collect the supernatant.[9]

• Downstream Analysis: Determine the protein concentration of the lysate. Measure GCase activity using a fluorometric assay.[9] A significant reduction in activity (typically >90%) is often required to induce substrate accumulation.[5]

Visualizations

Signaling Pathway of GCase Inhibition and Potential Cytotoxicity

Caption: Mechanism of CBE-induced GCase inhibition and subsequent cytotoxicity.

Experimental Workflow for Optimizing CBE Concentration

Caption: Workflow for optimizing CBE concentration to avoid cytotoxicity.

Troubleshooting Logic for CBE-Induced Cytotoxicity

Caption: Decision tree for troubleshooting CBE-induced cytotoxicity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

troubleshooting unexpected results in conduritol epoxide experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with conduritol epoxides. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experiments with these powerful glycosidase inhibitors.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for conduritol epoxides?

Conduritol epoxides, particularly the well-studied Conduritol B Epoxide (CBE), are mechanism-based irreversible inhibitors of retaining glycosidases.[1][2] Their chemical structure mimics the natural carbohydrate substrate of these enzymes.[1][3] Once in the active site, a catalytic nucleophile (typically a glutamate (B1630785) or aspartate residue) attacks the epoxide ring.[2] This results in the formation of a stable, covalent ester bond between the inhibitor and the enzyme, leading to its irreversible inactivation.[2][4]

Q2: Why is Conduritol B Epoxide (CBE) so commonly used compared to other isomers?

CBE is extensively characterized as a potent and selective inhibitor of β-glucosidases, most notably glucocerebrosidase (GBA).[3] This specificity makes it an invaluable tool for creating cellular and animal models of Gaucher disease, a lysosomal storage disorder caused by GBA deficiency.[2][3] While other conduritol isomers and their epoxides exist (e.g., A, C, D, E, F), there is a significant lack of quantitative inhibitory data for many of them, particularly Conduritol A epoxide, in the scientific literature.[3][5]

Q3: What are the known off-target effects of Conduritol B Epoxide?

While CBE is selective for GBA at lower concentrations, higher concentrations can lead to the inhibition of other enzymes. The most significant off-targets identified are the non-lysosomal glucosylceramidase (GBA2) and lysosomal α-glucosidase (GAA).[6][7] It is crucial to perform dose-response experiments to establish a therapeutic window that ensures selective GBA inhibition for your specific model system.[8]

Q4: How should I store and handle conduritol epoxides?

Conduritol B Epoxide powder should be stored at -20°C under desiccating conditions, where it is stable for up to a year.[1][5] Stock solutions are typically prepared in anhydrous DMSO and can be stored at -20°C for shorter periods or at -80°C for longer-term storage. It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles. Aqueous solutions of CBE are unstable and should always be prepared fresh immediately before use.[8]

Troubleshooting Guides

Issue 1: Low or No Inhibitory Effect

Question: I'm not observing the expected level of enzyme inhibition or the desired phenotype (e.g., glucosylceramide accumulation) in my cell culture experiment. What could be the cause?

Possible Cause	Suggested Solution
Degraded Compound	Ensure the solid conduritol epoxide has been stored correctly at -20°C in a desiccated environment. Prepare fresh stock solutions in anhydrous DMSO. Avoid using old stock solutions that have undergone multiple freeze-thaw cycles. Aqueous working solutions are unstable and must be prepared fresh for each experiment.[8]
Incorrect Concentration	Double-check all calculations for stock and working solution concentrations. Perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental duration. Effective concentrations can vary significantly between cell types.[9]
Insufficient Incubation Time	As an irreversible inhibitor, the extent of inhibition by CBE is time-dependent. Consider increasing the incubation period (e.g., 24 to 72 hours) to achieve maximal inhibition.[9]
Cell Line Variability	Different cell lines can have varying sensitivities due to differences in target enzyme expression levels, lysosomal function, or membrane permeability. If possible, measure the baseline enzyme activity in your cell line.

Issue 2: Inconsistent Results Between Experiments

Question: I'm seeing high variability in my results from one experiment to the next. How can I improve reproducibility?

Possible Cause	Suggested Solution
Inconsistent Solution Preparation	Strictly adhere to the protocol of preparing fresh aqueous solutions for each experiment from a properly stored, single-use aliquot of the DMSO stock. Ensure the compound is fully dissolved.
Variations in Cell Culture	Standardize your cell culture procedures. Ensure cells are at a consistent confluency, passage number, and growth phase for each experiment. Cell health can significantly impact experimental outcomes.
Animal Variability (In Vivo)	Use animals of a similar age and weight, and from the same strain. Ensure animals are healthy before beginning the experiment. Administer injections consistently (e.g., proper intraperitoneal technique).[10]

Issue 3: Unexpected Cytotoxicity

Question: I'm observing significant cell death in my cultures after treatment with conduritol epoxide. What should I do?

Possible Cause	Suggested Solution
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO) in your culture medium is below the toxic threshold for your cell type (typically <0.5%).[8]
High Inhibitor Concentration	High concentrations of conduritol epoxide can lead to off-target effects or excessive substrate accumulation, causing cytotoxicity.[8] Perform a dose-response curve to determine the lowest effective concentration that provides sufficient inhibition without causing excessive cell death.
Prolonged Inhibition	Long-term and complete inhibition of the target enzyme can lead to the cytotoxic accumulation of its substrate.[8] Monitor cell viability over the course of your experiment and consider shorter treatment durations if cytotoxicity is observed.

Data Presentation: Quantitative Inhibitory Data

The following tables summarize the inhibitory potency of Conduritol B Epoxide (CBE) against its primary target and major off-target enzymes.

Table 1: Inhibitory Potency of Conduritol B Epoxide (CBE)

Enzyme Target	IC₅₀ (µM)	Ki (µM)	Notes
Glucocerebrosidase (GBA/GBA1)	0.59 - 9.49[6]	53 - 166[11]	Primary target; potent irreversible inhibition.
β-Glucosidase (general)	1 - 9[2]	-	High potency against β-glucosidases.
α-Glucosidase (GAA)	100 - 249[6]	-	Significantly lower potency, indicating selectivity for β-glucosidases at lower concentrations.
Non-lysosomal Glucosylceramidase (GBA2)	315[6]	-	A major off-target at higher concentrations.
β-Glucuronidase (GUSB)	857[6]	-	Potential off-target at higher concentrations.

Note: IC₅₀ and Ki values can vary depending on the enzyme source, substrate, and assay conditions.

Mandatory Visualizations

Signaling Pathway

Caption: Signaling pathway of GBA inhibition by Conduritol B Epoxide.

Experimental Workflow

Caption: Workflow for competitive Activity-Based Protein Profiling.

Experimental Protocols

Protocol 1: In Vitro Glycosidase Activity Assay (Fluorometric)

This protocol describes a general method to determine the inhibitory activity of a conduritol epoxide against a target glycosidase using a fluorogenic substrate.[2][3]

Materials:

• Purified glycosidase enzyme

• Conduritol epoxide stock solution (e.g., in DMSO)

• 4-Methylumbelliferyl (4-MU)-glycoside substrate (e.g., 4-Methylumbelliferyl-β-D-glucopyranoside for β-glucosidase)

• Assay buffer (e.g., 0.1 M citrate-phosphate buffer, pH 5.6)

• Stop solution (e.g., 0.5 M sodium carbonate buffer, pH 10.7)

• 96-well black, flat-bottom microplate

• Fluorometric plate reader

Procedure:

• Inhibitor Preparation: Prepare serial dilutions of the conduritol epoxide stock solution in the assay buffer to generate a range of desired concentrations.

• Enzyme and Inhibitor Incubation:

  • In the wells of the 96-well plate, add a fixed amount of the purified enzyme solution.

  • Add the different concentrations of the conduritol epoxide to the respective wells. Include a control well with no inhibitor (add vehicle instead).

  • Pre-incubate the plate at 37°C for a specific duration (e.g., 30 minutes) to allow for irreversible inhibition.

• Substrate Addition: Initiate the enzymatic reaction by adding the 4-MU-glycoside substrate to all wells.

• Incubation: Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for a defined period (e.g., 15-60 minutes).

• Reaction Termination: Stop the reaction by adding the stop solution to each well.

• Fluorescence Measurement: Measure the fluorescence of the liberated 4-methylumbelliferone (B1674119) using a fluorometer (e.g., excitation at 365 nm and emission at 445 nm).

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the control. Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Protocol 2: Analysis of Glucosylceramide Accumulation by Thin-Layer Chromatography (TLC)

This protocol provides a general method for extracting lipids from cultured cells and analyzing glucosylceramide levels by TLC.[9][12]

Materials:

• PBS (Phosphate-Buffered Saline), ice-cold

• Chloroform (CHCl₃)

• Methanol (MeOH)

• Distilled water

• TLC plate (Silica gel 60)

• TLC developing chamber

• Developing solvent (e.g., Chloroform/Methanol/Water, 65:35:8 v/v/v)

• Staining reagent (e.g., Orcinol (B57675) reagent: 200 mg orcinol in 11.4 mL H₂SO₄, made up to 100 mL with water)

• Glucosylceramide standard

Procedure:

• Cell Harvesting and Lipid Extraction:

  • After treatment with conduritol epoxide, wash cells twice with ice-cold PBS.

  • Scrape cells into a glass tube.

  • Add 5 volumes of Chloroform:Methanol (2:1 v/v) and vortex vigorously.

  • Centrifuge to separate the phases. The lipids will be in the lower organic phase.

  • Carefully collect the lower organic phase and dry it under a stream of nitrogen.

• TLC Analysis:

  • Resuspend the dried lipid extract in a small volume of Chloroform:Methanol (2:1 v/v).

  • Spot the samples and a glucosylceramide standard onto a TLC plate.

  • Place the plate in a TLC chamber pre-equilibrated with the developing solvent.

  • Allow the solvent to migrate up the plate until it is near the top.

  • Remove the plate and allow it to dry completely.

• Visualization:

  • Spray the dried plate evenly with the orcinol reagent.

  • Heat the plate on a hot plate at ~110°C until the glycolipid bands become visible (typically purple-blue).

  • Compare the band corresponding to glucosylceramide in your samples to the standard to assess accumulation.

Protocol 3: Competitive Activity-Based Protein Profiling (ABPP)

This protocol outlines a general workflow for assessing the engagement of conduritol epoxide with its target enzymes in a complex biological sample.[4][13]

Materials:

• Cell or tissue lysate

• Conduritol B Epoxide (CBE)

• Broad-spectrum, fluorescently-tagged activity-based probe (ABP) for retaining glycosidases (e.g., a cyclophellitol-based probe)

• SDS-PAGE loading buffer

• Equipment for SDS-PAGE and fluorescence gel scanning

Procedure:

• Inhibitor Incubation:

  • Prepare aliquots of your proteome (e.g., cell lysate).

  • Treat the aliquots with varying concentrations of CBE (and a vehicle control) for a specific duration at 37°C.

• Activity-Based Probe Labeling:

  • Add the fluorescent ABP to each sample. The ABP will label active enzymes that have not been inhibited by CBE.

  • Incubate for a specified time to allow for labeling.

• Analysis of Protein Labeling:

  • Terminate the labeling reaction by adding SDS-PAGE loading buffer and boiling the samples.

  • Separate the proteins by SDS-PAGE.

  • Visualize the fluorescently labeled proteins using a fluorescence gel scanner.

• Quantification and Data Analysis:

  • Quantify the fluorescence intensity of the band corresponding to your target enzyme (e.g., GBA).

  • A reduction in fluorescence intensity in the CBE-treated samples compared to the control indicates target engagement.

  • Plot the residual fluorescence against the CBE concentration to determine the IC₅₀ for target engagement.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Thin-layer chromatography (TLC) of glycolipids - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

dealing with conduritol B epoxide instability in solution during assays

Welcome to the technical support center for Conduritol B Epoxide (CBE). This resource is designed for researchers, scientists, and drug development professionals to help navigate the challenges associated with the use of CBE in experimental assays, with a particular focus on its inherent instability in solution.

Frequently Asked Questions (FAQs)

Q1: What is Conduritol B Epoxide (CBE) and what is its primary mechanism of action?

A1: Conduritol B Epoxide is a potent, mechanism-based irreversible inhibitor of the lysosomal enzyme glucocerebrosidase (GBA), also known as acid-β-glucosidase.[1][2] It acts as a "suicide inhibitor" by mimicking the structure of the enzyme's natural substrate.[3] Once in the active site, a catalytic glutamate (B1630785) residue attacks the epoxide ring, forming a stable, covalent bond that permanently inactivates the enzyme.[1] This inhibition is time- and concentration-dependent.[1]

Q2: How should I store solid CBE and its stock solutions?

A2: Proper storage is critical to maintain the integrity of CBE.

• Solid Compound: Store the solid powder at -20°C under desiccating conditions. The product can be stored for up to 12 months under these conditions.

• Stock Solutions: Prepare stock solutions in anhydrous DMSO or water. These should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at -80°C for long-term use (up to one year) or -20°C for short-term use (up to one month).[2]

Q3: Why is my CBE solution losing activity? It was prepared last week.

A3: CBE is chemically unstable in aqueous solutions. The epoxide ring is susceptible to hydrolysis, a reaction that is accelerated under the acidic conditions often required for GBA assays (pH 5.2-5.6).[4] This hydrolysis opens the epoxide ring, rendering the molecule inactive as an inhibitor. For this reason, it is strongly recommended to prepare fresh aqueous dilutions of CBE immediately before each experiment from a frozen DMSO or water stock.[2]

Q4: What is the optimal pH for a GBA inhibition assay using CBE?

A4: The optimal pH for GBA enzymatic activity is acidic, typically between pH 5.2 and 5.6, which mimics the lysosomal environment.[1][4] Therefore, assays are usually conducted in buffers such as citrate-phosphate or McIlvaine buffer within this pH range.[1][4] Be aware that these acidic conditions also contribute to the hydrolysis and inactivation of CBE over time.

Q5: Can CBE inhibit other enzymes besides GBA?

A5: Yes, while CBE is selective for GBA at lower concentrations, it can have off-target effects at higher concentrations. The most notable off-targets are the non-lysosomal glucosylceramidase (GBA2) and lysosomal α-glucosidase.[5][6] It is crucial to perform dose-response experiments to determine a concentration that ensures selective GBA inhibition in your specific model system.[5]

Troubleshooting Guide: Inconsistent Assay Results

This guide addresses common issues encountered during GBA inhibition assays with CBE.

Problem	Potential Cause	Recommended Solution
Low or No GBA Inhibition Observed	Degraded CBE: The aqueous working solution was not prepared fresh, leading to hydrolysis of the epoxide.	Always prepare fresh aqueous dilutions of CBE from a properly stored, frozen stock aliquot immediately before adding to the assay. Do not use aqueous solutions prepared more than a few hours in advance.
Incorrect CBE Concentration: The concentration used is too low for the specific cell line or enzyme preparation.	Perform a dose-response curve to determine the IC50 of CBE in your specific assay system. Inhibition is time- and concentration-dependent, so consider increasing the pre-incubation time of the enzyme with CBE.[1][5]
Improper Storage: The solid compound or stock solution has degraded due to improper storage (e.g., exposure to moisture, multiple freeze-thaw cycles).	Ensure solid CBE is stored at -20°C with a desiccant. Aliquot stock solutions to minimize freeze-thaw cycles and store at -80°C.[2]
High Variability Between Replicates	Inconsistent CBE Activity: CBE is degrading at different rates across the plate due to slight temperature or timing differences.	Prepare a master mix of the CBE dilution and add it to all relevant wells as quickly and consistently as possible. Use a multichannel pipette for simultaneous additions.
Assay Buffer Issues: The pH of the assay buffer is incorrect or inconsistent, affecting both enzyme activity and CBE stability.	Prepare fresh assay buffer and verify the pH immediately before use. Ensure the buffer has sufficient capacity to maintain the target pH throughout the assay.
Edge Effects: Evaporation from the outer wells of the microplate is concentrating reactants and affecting results.	Avoid using the outer wells of the plate for critical samples. Instead, fill them with a blank solution like water or buffer to create a humidity barrier.
Unexpected Cellular Toxicity	Off-Target Effects: The concentration of CBE is too high, leading to the inhibition of other essential glycosidases.[5][6]	Titrate the CBE concentration to find the lowest effective dose that provides sufficient GBA inhibition while minimizing off-target activity. If possible, measure the activity of known off-targets like GBA2.

Data Presentation: CBE Properties and Handling Summary

Parameter	Value / Recommendation	Notes
Molecular Weight	162.14 g/mol	Can vary slightly with hydration.
Form	White to off-white solid powder
Solid Storage	-20°C with desiccant	Stable for ≥12 months.
Stock Solution Solvent	Anhydrous DMSO or Water	Soluble up to 100 mM.
Stock Solution Storage	Aliquot and store at -80°C (long-term) or -20°C (short-term).	Avoid repeated freeze-thaw cycles. Stable for up to 1 year at -80°C.[2]
Aqueous Solution Stability	Unstable. Prepare fresh immediately before use.	The epoxide ring undergoes acid-catalyzed hydrolysis. Do not store aqueous working solutions.
In Vivo Half-Life (Mice)	~7 hours	This value reflects metabolic clearance and excretion, not just chemical stability in solution, but indicates a relatively short biological persistence.[7]
Assay pH Range	5.2 - 5.6	Optimal for GBA activity, but these acidic conditions also promote CBE hydrolysis.[1][4]

Experimental Protocols

Protocol 1: In Vitro GBA Inhibition Assay using a Fluorogenic Substrate

This protocol outlines a general method to determine the IC50 of CBE on GBA activity using the substrate 4-Methylumbelliferyl-β-D-glucopyranoside (4-MUG).

Materials:

• Recombinant human GBA or cell/tissue lysate

• Conduritol B Epoxide (CBE)

• Assay Buffer: McIlvaine buffer (0.1 M Citrate, 0.2 M Phosphate), pH 5.2[5]

• Substrate: 4-MUG stock solution

• Stop Solution: 0.5 M Glycine-NaOH, pH 10.4

• 96-well black, clear-bottom microplates

• Fluorometer (Excitation: ~365 nm, Emission: ~445 nm)

Procedure:

• CBE Preparation: Immediately before use, thaw a frozen stock aliquot of CBE (in DMSO). Prepare a serial dilution of CBE in the Assay Buffer to achieve a range of final concentrations for testing.

• Enzyme Preparation: Dilute the GBA enzyme source (recombinant protein or lysate) to a consistent concentration in ice-cold Assay Buffer.

• Inhibitor Pre-incubation: In the 96-well plate, add a fixed amount of the diluted enzyme to each well. Add the various concentrations of freshly diluted CBE. Include a vehicle control (Assay Buffer with DMSO) and a no-enzyme control.

• Incubate the plate at 37°C for a defined period (e.g., 30 minutes) to allow for the time-dependent inhibition of GBA by CBE.[5]

• Reaction Initiation: Initiate the enzymatic reaction by adding the 4-MUG substrate solution to all wells.

• Reaction Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Reaction Termination: Stop the reaction by adding the high-pH Stop Solution to each well. This also enhances the fluorescence of the product.

• Fluorescence Measurement: Read the plate on a fluorometer at the specified wavelengths.

• Data Analysis: Subtract the background fluorescence (no-enzyme control) from all readings. Calculate the percentage of GBA inhibition for each CBE concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of CBE concentration and fit the data using a dose-response curve to determine the IC50 value.

Visualizations

CBE Instability and Assay Workflow

The following workflow highlights the critical step of preparing CBE fresh to avoid degradation and ensure reproducible results.

Caption: Experimental workflow emphasizing the critical fresh preparation of aqueous CBE.

Troubleshooting Logic for Low GBA Inhibition

This flowchart provides a logical path to diagnose the common problem of poor enzyme inhibition in an assay.

Caption: Troubleshooting flowchart for diagnosing issues with low CBE-mediated inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. CAS#:6090-95-5 | Conduritol B Epoxide (Conduritol Epoxide) | Chemsrc [chemsrc.com]
• 5. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apexbt.com [apexbt.com]

Technical Support Center: Understanding Discrepancies Between GBA RNAi and Conduritol B Epoxide Inhibition

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting scenarios encountered during experiments involving the manipulation of the GBA gene and its product, glucocerebrosidase (GCase). Here, we delve into the critical differences between two widely used experimental approaches: RNA interference (RNAi) to reduce GBA expression and the use of conduritol B epoxide (CBE) to inhibit GCase enzymatic activity.

Frequently Asked Questions (FAQs)

Q1: Why do I observe different results, particularly in α-synuclein levels, when using GBA RNAi versus conduritol B epoxide (CBE) to reduce GCase function?

A1: It is a documented phenomenon that GBA RNAi and CBE inhibition can yield different outcomes, especially concerning total α-synuclein levels. A key study demonstrated that RNA interference targeting GBA increases total α-synuclein levels in SH-SY5Y cells, whereas catalytic inhibition with CBE does not produce the same effect.[1] This discrepancy arises from the fundamental differences in the mechanisms of action of these two techniques.

• GBA RNAi leads to the degradation of GBA mRNA, resulting in a depletion of the GCase protein itself. This approach investigates the consequences of the absence of the entire protein.

• Conduritol B Epoxide (CBE) is an irreversible, mechanism-based inhibitor that covalently binds to the active site of the GCase enzyme, rendering it catalytically inactive.[2] However, the inactive GCase protein may still be present within the cell.

The differing results suggest that the GCase protein may have non-enzymatic functions, such as protein-protein interactions, that are disrupted upon its depletion via RNAi but not when it is merely catalytically inactivated by CBE.

Q2: What are the potential non-enzymatic functions of the GCase protein that could be affected by GBA RNAi but not CBE?

A2: While GCase is primarily known for its enzymatic role in lysosomal lipid metabolism, emerging evidence suggests potential non-enzymatic functions that could be disrupted by GBA knockdown. These may include:

• Protein Scaffolding: The GCase protein might act as a scaffold for other proteins within the lysosome or other cellular compartments. Its absence could destabilize protein complexes involved in cellular processes like autophagy.

• Trafficking and Localization: GCase may play a role in the proper trafficking and localization of other lysosomal proteins. Loss of the GCase protein could, therefore, have broader consequences for lysosomal function beyond the accumulation of its substrate.

• Signaling Pathways: The protein itself might participate in signaling cascades that are independent of its catalytic activity.

Q3: Could off-target effects of conduritol B epoxide (CBE) contribute to the observed differences?

A3: Yes, off-target effects of CBE are a significant consideration. While CBE is a potent inhibitor of GCase, at higher concentrations it can also inhibit other glycosidases, most notably the non-lysosomal glucosylceramidase (GBA2) and lysosomal α-glucosidase.[2][3] Inhibition of these other enzymes could lead to cellular responses that might mask or counteract the effects of GCase inhibition on α-synuclein, potentially explaining why CBE treatment does not always phenocopy GBA knockdown.

Q4: How does the cellular response to protein depletion (RNAi) differ from the response to enzymatic inhibition (CBE)?

A4: The cell may respond differently to the complete absence of a protein versus the presence of an inactive one.

• With GBA RNAi , the cell's quality control machinery does not have a misfolded or inactive protein to contend with. The cellular response is to the functional consequences of the protein's absence.

• With CBE treatment , the cell still contains the GCase protein, albeit in a covalently modified, inactive state. This inactive protein could potentially be recognized by cellular stress response pathways, such as the unfolded protein response (UPR), leading to downstream effects that are distinct from those caused by simple protein depletion.[4]

Troubleshooting Guides

Issue: Inconsistent α-synuclein levels following GBA manipulation.

Potential Cause	Troubleshooting Step
Methodological Differences	Be aware that GBA RNAi and CBE inhibition are not interchangeable methods for studying GCase loss-of-function. Choose the method that best addresses your specific research question (protein function vs. enzymatic activity).
CBE Off-Target Effects	To minimize off-target effects, use the lowest effective concentration of CBE. Perform a dose-response curve to determine the optimal concentration for GCase inhibition with minimal impact on other glycosidases.
Incomplete RNAi Knockdown	Verify the efficiency of your GBA knockdown at both the mRNA (qPCR) and protein (Western blot) levels. Optimize your siRNA sequence and transfection protocol for maximal knockdown.
Cell Line Variability	The cellular response to GBA manipulation can be cell-line dependent. If possible, validate your findings in a secondary cell line or primary neurons.

Quantitative Data Summary

Table 1: Effects of GBA RNAi and CBE on GCase Activity and α-synuclein Levels

Treatment	Cell/Animal Model	GCase Activity Reduction	Effect on Total α-synuclein	Reference
GBA RNAi	SH-SY5Y cells	Significant reduction	Increased	[1]
GBA RNAi	Drosophila	Reduced GCase activity	Enhanced aggregation of A53T α-synuclein	[5][6]
CBE (100 mg/kg, 28 days)	Mice	>90% inhibition in the brain	Increased insoluble α-synuclein aggregates in the substantia nigra	[7]
CBE	Primary hippocampal neurons	Dose-dependent inhibition (IC50 ~15.8 nM)	No change in total α-synuclein levels	[8]
CBE	SH-SY5Y cells	Significant inhibition	No significant change	[1]

Table 2: Reported IC50 Values for Conduritol B Epoxide (CBE)

Enzyme	Cell/System	IC50	Reference
GCase (GBA1)	Primary hippocampal neurons	15.8 nM	[8]
GCase (GBA1)	Human fibroblasts	Apparent IC50 < 1 µM	[2]
GBA2	Human fibroblasts	Apparent IC50 > 10 µM	[2]
Lysosomal α-glucosidase (GAA)	Human fibroblasts	Apparent IC50 > 100 µM	[2]

Visualizing the Mechanisms

To help illustrate the distinct mechanisms and potential downstream consequences of GBA RNAi and CBE inhibition, the following diagrams are provided.

Caption: Mechanisms of GBA RNAi vs. CBE Inhibition.

Caption: Comparative Experimental Workflow.

Experimental Protocols

Protocol 1: GBA Knockdown in SH-SY5Y Cells using siRNA

This protocol provides a general guideline for transiently knocking down GBA expression in the human neuroblastoma cell line SH-SY5Y.

Materials:

• SH-SY5Y cells

• Complete growth medium (e.g., DMEM/F12 with 10% FBS)

• siRNA targeting human GBA (at least two independent sequences are recommended)

• Non-targeting control siRNA

• Transfection reagent suitable for siRNA (e.g., Lipofectamine™ RNAiMAX)

• Opti-MEM™ I Reduced Serum Medium

• 6-well cell culture plates

• Standard cell culture equipment

Procedure:

• Cell Seeding: The day before transfection, seed SH-SY5Y cells in a 6-well plate at a density that will result in 30-50% confluency at the time of transfection.

• siRNA-Lipid Complex Formation:

  • For each well to be transfected, dilute 10-30 pmol of siRNA into 100 µL of Opti-MEM™. Mix gently.

  • In a separate tube, dilute 3-5 µL of Lipofectamine™ RNAiMAX into 100 µL of Opti-MEM™. Mix gently and incubate for 5 minutes at room temperature.

  • Combine the diluted siRNA and the diluted Lipofectamine™ RNAiMAX. Mix gently and incubate for 20-30 minutes at room temperature to allow for complex formation.

• Transfection: Add the 200 µL of siRNA-lipid complex to the appropriate well.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 48-72 hours.

• Harvesting: After incubation, harvest the cells for downstream analysis (e.g., qPCR for mRNA knockdown efficiency, Western blot for protein depletion).

Protocol 2: Inhibition of GCase Activity with Conduritol B Epoxide (CBE)

This protocol describes the chemical inhibition of GCase in cultured SH-SY5Y cells.

Materials:

• SH-SY5Y cells in culture

• Complete growth medium

• Conduritol B Epoxide (CBE)

• DMSO (for stock solution)

• Vehicle control (DMSO)

Procedure:

• Stock Solution Preparation: Prepare a 10-100 mM stock solution of CBE in anhydrous DMSO. Aliquot and store at -20°C.

• Cell Treatment:

  • Seed SH-SY5Y cells in the desired culture plates and allow them to adhere and reach 70-80% confluency.

  • On the day of treatment, thaw a CBE stock aliquot and prepare working concentrations by diluting it in complete growth medium. A typical concentration range for SH-SY5Y cells is 10-200 µM.

  • Include a vehicle control group treated with an equivalent volume of DMSO in the medium.

  • Remove the existing medium from the cells and replace it with the CBE-containing medium or the vehicle control medium.

• Incubation: Incubate the cells for the desired duration (e.g., 24-72 hours). For longer treatments, the medium should be replenished every 2-3 days.

• Endpoint Analysis: Following treatment, cells can be harvested for various analyses, such as a GCase activity assay or Western blotting.

Protocol 3: GCase Activity Assay

This fluorometric assay measures GCase activity in cell lysates using the substrate 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG).

Materials:

• Cell lysate

• Assay buffer (e.g., 0.1 M citrate-phosphate buffer, pH 5.4, with 0.25% sodium taurocholate)

• 4-MUG substrate solution (in assay buffer)

• Stop buffer (e.g., 0.5 M glycine-NaOH, pH 10.4)

• 96-well black, flat-bottom plates

• Fluorometric plate reader (Ex: ~365 nm, Em: ~445 nm)

Procedure:

• Lysate Preparation: Lyse cells in a suitable buffer and determine the protein concentration.

• Reaction Setup: In a 96-well plate, add a specific amount of protein lysate (e.g., 5-20 µg) to each well. Adjust the volume with assay buffer. Include blank wells with assay buffer only.

• Enzymatic Reaction: Initiate the reaction by adding the 4-MUG substrate solution to each well.

• Incubation: Incubate the plate at 37°C for 1 hour, protected from light.

• Stopping the Reaction: Add stop buffer to each well to terminate the reaction.

• Fluorescence Measurement: Measure the fluorescence intensity in a plate reader.

• Data Analysis: Quantify GCase activity relative to a standard curve of 4-methylumbelliferone (B1674119) (4-MU) and normalize to the protein concentration.

Protocol 4: Western Blot for α-synuclein

This protocol outlines the detection of total α-synuclein in cell lysates by Western blot.

Materials:

• Cell lysate

• SDS-PAGE gels

• Transfer membrane (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against total α-synuclein

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Loading control antibody (e.g., GAPDH, β-actin)

Procedure:

• Protein Quantification: Determine the protein concentration of cell lysates.

• Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and heat at 95-100°C for 5-10 minutes.

• SDS-PAGE: Load samples onto an SDS-PAGE gel and run to separate proteins by size.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary α-synuclein antibody overnight at 4°C.

• Washing: Wash the membrane several times with TBST.

• Secondary Antibody Incubation: Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Apply the chemiluminescent substrate and visualize the bands using an imaging system.

• Analysis: Quantify the band intensity and normalize to the loading control.

References

• 1. GBA RNAi but not catalytic inhibition of glucocerebrosidase with Conduritol-β-epoxide increases levels of total α-synuclein in SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. parkinsonsroadmap.org [parkinsonsroadmap.org]
• 5. Silencing of Glucocerebrosidase Gene in Drosophila Enhances the Aggregation of Parkinson's Disease Associated α-Synuclein Mutant A53T and Affects Locomotor Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Silencing of Glucocerebrosidase Gene in Drosophila Enhances the Aggregation of Parkinson's Disease Associated α-Synuclein Mutant A53T and Affects Locomotor Activity [frontiersin.org]
• 7. Sustained Systemic Glucocerebrosidase Inhibition Induces Brain α-Synuclein Aggregation, Microglia and Complement C1q Activation in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Glucocerebrosidase activity modulates neuronal susceptibility to pathological α-synuclein insult - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Variability in Cytidine Base Editor (CBE)-Induced Disease Models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address variability in Cytidine (B196190) Base Editor (CBE)-induced disease models.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of variability in CBE-induced disease models?

Variability in CBE-induced disease models can arise from several factors, including:

• Off-target mutations: CBEs can introduce unintended edits at genomic locations that are similar to the target site. These off-target mutations can be either Cas9-dependent or Cas9-independent.[1][2] Cas9-dependent off-targets occur at sites with sequence homology to the guide RNA, while Cas9-independent off-targets are caused by the deaminase activity on accessible single-stranded DNA.[1][3]

• On-target editing efficiency: The efficiency of the C-to-T conversion at the intended target site can vary between experiments, leading to a mixed population of edited and unedited cells or tissues.

• Bystander mutations: CBEs can edit cytosines adjacent to the target cytosine within the editing window, creating a variety of alleles at the target locus.

• Mosaicism: In the context of generating animal models, if the editing event occurs after the first cell division of the zygote, the resulting animal will be mosaic, meaning it will have a mixture of edited and unedited cells.[4][5] This can lead to inconsistent phenotypes and unpredictable germline transmission of the desired edit.[4]

• Cellular context: The epigenetic state and chromatin accessibility of the target locus can influence the efficiency and specificity of CBEs.[3] The cellular environment can also impact the expression and activity of the CBE machinery.[6][7]

• gRNA design and quality: The design and synthesis quality of the guide RNA (gRNA) are critical for directing the CBE to the correct genomic location. Suboptimal gRNA design can lead to low on-target efficiency and increased off-target effects.[8]

Q2: How can I minimize off-target mutations in my CBE experiments?

Several strategies can be employed to reduce off-target effects:

• Optimized gRNA Design: Utilize gRNA design tools that predict and help avoid potential off-target sites.[3][8] Truncated gRNAs (tru-gRNAs) and chemically modified gRNAs have been shown to increase specificity.[9]

• Use of High-Fidelity CBE Variants: Engineered CBE variants with reduced off-target activity are available. For example, variants with mutations in the deaminase domain can decrease Cas9-independent off-target editing.[1][10]

• Delivery Method: Delivering CBEs as ribonucleoprotein (RNP) complexes instead of plasmid DNA can limit the expression time of the editor, thereby reducing the chances of off-target editing.[9][11]

• Dose Optimization: Titrating the amount of CBE and gRNA delivered to the cells can help find a balance between high on-target efficiency and low off-target effects.

• Dual-Guider Systems: Novel systems that use a combination of CRISPR and transcription activator-like effector (TALE) to guide the deaminase and nCas9 separately can significantly reduce off-target events.[2]

Q3: What is mosaicism and how can it be addressed when creating animal models?

Mosaicism refers to the presence of two or more populations of cells with different genotypes in one individual. In the context of CBE-generated animal models, this occurs when editing happens after the single-cell zygote stage.[4][12] This can result in variable phenotypes and inconsistent germline transmission of the edit.[4]

Strategies to address mosaicism include:

• Efficient Delivery to Zygotes: Optimizing the microinjection of CBE reagents into single-cell embryos to ensure editing occurs before the first cell division.

• Somatic Cell Nuclear Transfer (SCNT): This technique, also known as cloning, involves editing somatic cells in vitro, selecting a correctly edited clone, and then transferring its nucleus into an enucleated oocyte. The resulting animal develops from a single edited cell and will not be mosaic.[4]

• Careful Founder Screening: Thoroughly genotyping founder animals to assess the degree of mosaicism and the presence of the desired edit in the germline. This allows for the selection of founders with a high likelihood of transmitting the edit to their offspring.[4][5]

Troubleshooting Guides

Issue 1: Low or No On-Target Editing Efficiency

Possible Causes & Solutions

Cause	Recommended Action
Suboptimal gRNA Design	Redesign gRNAs using updated prediction tools.[8][13] It is advisable to test multiple gRNAs for the same target.
Poor gRNA Quality	Ensure high purity of synthetic gRNAs. If transcribing in vitro, optimize the transcription and purification protocol.
Inefficient Delivery	Optimize the transfection or electroporation protocol for your specific cell type. For in vivo models, refine the microinjection technique.
CBE Variant Incompatibility	Different CBE variants have different editing windows and PAM requirements.[14] Ensure the chosen CBE is suitable for the target site.
Target Site Accessibility	The chromatin at the target locus may be inaccessible. Consider using epigenetic modifiers or targeting a different region of the gene.

Issue 2: High Frequency of Off-Target Mutations

Possible Causes & Solutions

Cause	Recommended Action
Poor gRNA Specificity	Use off-target prediction software to identify and avoid gRNAs with high-risk off-target sites.[3]
High CBE Concentration	Titrate down the concentration of the CBE and gRNA to the lowest effective dose.
Prolonged CBE Expression	Use RNP delivery for transient expression instead of plasmid-based methods.[11]
Standard CBE Version	Employ high-fidelity CBE variants (e.g., YE1-BE3-FNLS) that have been engineered to have lower off-target activity.[10]
Cas9-Independent Deamination	Use CBE variants with mutations in the deaminase that reduce its intrinsic affinity for DNA.[1]

Issue 3: Unexpected Phenotypes in the Disease Model

Possible Causes & Solutions

Cause	Recommended Action
Undetected Off-Target Mutations	Perform unbiased, genome-wide off-target analysis (e.g., GUIDE-seq, CIRCLE-seq) to identify unexpected mutations.[3]
Bystander Mutations	Sequence the on-target locus to check for unintended edits within the editing window that might alter protein function.
Mosaicism	For animal models, quantify the level of mosaicism in different tissues to understand the contribution of edited vs. unedited cells to the phenotype.[4][5]
Large Deletions or Rearrangements	While less common with base editors than with nuclease-based editing, large genomic alterations can occur. Use long-range PCR or other methods to screen for such events.

Experimental Protocols

Protocol 1: Quantification of On-Target Editing Efficiency

• Genomic DNA Extraction: Isolate genomic DNA from the population of edited cells or from the tissue of a model organism.

• PCR Amplification: Amplify the target genomic region using high-fidelity DNA polymerase.

• Sanger Sequencing and Analysis:

  • Sequence the PCR product using Sanger sequencing.

  • Analyze the sequencing chromatograms using tools like TIDE (Tracking of Indels by Decomposition) or ICE (Inference of CRISPR Edits) to quantify the percentage of different edited alleles.[15]

• Next-Generation Sequencing (NGS):

  • For more precise quantification, perform deep sequencing of the PCR amplicons.

  • This method provides quantitative data on the frequency of each specific edit (intended edit, bystander mutations, and indels).

Protocol 2: Assessment of Off-Target Mutations

• In Silico Prediction: Use computational tools (e.g., Cas-OFFinder) to predict potential off-target sites based on the gRNA sequence.[3]

• Targeted Sequencing of Predicted Off-Target Sites:

  • Design primers to amplify the top predicted off-target loci.

  • Perform Sanger sequencing or NGS to detect any off-target editing at these sites.

• Unbiased Genome-Wide Off-Target Detection:

  • For a comprehensive analysis, use methods like:

    • GUIDE-seq (Genome-wide, Unbiased Identification of DSBs Enabled by Sequencing): This method involves the integration of a double-stranded oligodeoxynucleotide (dsODN) at break sites.

    • CIRCLE-seq (Circularization for In Vitro Reporting of CLeavage Effects by Sequencing): This is a cell-free in vitro method that can identify a broad range of off-target sites.[3]

    • Digenome-seq (Digested Genome Sequencing): This in vitro method uses purified Cas9 protein and gRNA to digest genomic DNA, followed by whole-genome sequencing to identify cleavage sites.[16]

Data Presentation

Table 1: Comparison of Methods for Quantifying On-Target Editing Efficiency

Method	Principle	Advantages	Limitations
T7 Endonuclease I (T7EI) Assay	Enzyme cleaves mismatched DNA heteroduplexes	Simple, rapid, and inexpensive	Semi-quantitative, insensitive to low editing frequencies
Sanger + TIDE/ICE [15]	Decomposition of Sanger sequencing traces	Quantitative, provides sequence information	Accuracy depends on sequencing quality, less sensitive for low frequencies
Droplet Digital PCR (ddPCR) [15]	Absolute quantification of target DNA molecules	Highly sensitive and precise, no standard curve needed	Requires specialized equipment
Next-Generation Sequencing (NGS)	Deep sequencing of the target locus	Highly sensitive and quantitative, detects rare alleles	More expensive and time-consuming, complex data analysis

Table 2: Overview of Methods for Off-Target Analysis

Method	Type	Principle	Advantages	Disadvantages
GUIDE-seq	Cell-based, Unbiased	dsODN integration at cleavage sites	Detects off-targets in a cellular context	Can be biased by dsODN integration efficiency
CIRCLE-seq [3]	In vitro, Unbiased	In vitro cleavage of circularized genomic DNA	Highly sensitive, no cellular context bias	May identify sites not accessible in vivo
Digenome-seq [16]	In vitro, Unbiased	In vitro digestion of genomic DNA	Sensitive and unbiased	Lacks the influence of chromatin structure
Targeted Deep Sequencing	Biased	NGS of predicted off-target sites	High sensitivity for specific sites	Will miss unpredicted off-target events

Visualizations

Experimental Workflow for CBE-Induced Disease Model Generation and Validation

Caption: Workflow for creating and validating CBE-induced disease models.

Troubleshooting Logic for Low On-Target Efficiency

Caption: A decision tree for troubleshooting low CBE on-target editing.

Signaling Pathway of CBE Action

Caption: The molecular pathway of cytidine base editing.

References

• 1. Evaluation and Minimization of Cas9-Independent Off-Target DNA Editing by Cytosine Base Editors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eliminating predictable DNA off-target effects of cytosine base editor by using dual guiders including sgRNA and TALE - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Tackling mosaicism in gene edited livestock [frontiersin.org]
• 5. Assessment of Mosaicism and Detection of Cryptic Alleles in CRISPR/Cas9-Engineered Neurofibromatosis Type 1 and TP53 Mutant Porcine Models Reveals Overlooked Challenges in Precision Modeling of Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. molbiolcell.org [molbiolcell.org]
• 7. Context-specific regulation of extracellular vesicle biogenesis and cargo selection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 9. Latest Developed Strategies to Minimize the Off-Target Effects in CRISPR-Cas-Mediated Genome Editing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A rationally engineered cytosine base editor retains high on-target activity while reducing both DNA and RNA off-target effects | Springer Nature Experiments [experiments.springernature.com]
• 11. researchgate.net [researchgate.net]
• 12. Modelling genetic mosaicism of neurodevelopmental disorders in vivo by a Cre-amplifying fluorescent reporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. CRISPR-CBEI: a Designing and Analyzing Tool Kit for Cytosine Base Editor-Mediated Gene Inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. synthego.com [synthego.com]
• 15. mdpi.com [mdpi.com]
• 16. Checking DNA base editor's mistakes and tricks to reduce them [ibs.re.kr]

Technical Support Center: Ensuring Selective GBA Inhibition with Conduritol B Epoxide (CBE) In Vivo

This technical support center provides researchers, scientists, and drug development professionals with guidance on the selective in vivo inhibition of glucocerebrosidase (GBA) using conduritol B epoxide (CBE). Find answers to frequently asked questions and troubleshoot common experimental issues to ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is Conduritol B Epoxide (CBE) and how does it inhibit GBA?

A1: Conduritol B epoxide (CBE) is a potent, mechanism-based, and irreversible inhibitor of a range of glycosidases, with a notable selectivity for β-glucosidases like GBA.[1] Structurally similar to the natural substrate of glycosidases, CBE is recognized by the enzyme, which then initiates its catalytic mechanism.[1] However, the highly reactive epoxide ring of CBE is attacked by a catalytic carboxylate residue (typically glutamate (B1630785) or aspartate) in the active site. This results in the formation of a stable, covalent ester linkage between CBE and the enzyme, leading to its irreversible inactivation.[1] This "suicide inhibition" mechanism makes CBE a valuable tool for creating cellular and animal models of lysosomal storage disorders, particularly Gaucher disease, which is caused by GBA deficiency.[1][2]

Q2: What are the known off-target effects of CBE in vivo?

A2: While CBE is selective for GBA, it can exhibit off-target effects, especially at higher concentrations.[3] The most significant off-targets are the non-lysosomal glucosylceramidase (GBA2) and lysosomal α-glucosidase (GAA).[3][4][5][6][7] Inhibition of these enzymes can lead to confounding experimental results. Therefore, it is crucial to use the lowest effective concentration of CBE to maintain selectivity for GBA.[3] Cyclophellitol (B163102), another GBA inhibitor, inactivates GBA and GBA2 with similar affinity, making it less suitable for creating specific Gaucher disease-like models.[4][5][6]

Q3: How can I ensure selective inhibition of GBA in my in vivo experiments?

A3: Achieving selective GBA inhibition with CBE in vivo requires careful dose optimization. There is a "tight, but acceptable window" for selective GBA inhibition in the brain of mice.[4][5][6] At lower concentrations, CBE primarily inhibits GBA. However, as the concentration increases, it begins to inhibit off-target enzymes like GBA2 and lysosomal α-glucosidase.[4][5][6] Therefore, it is essential to perform a dose-response study to determine the optimal CBE concentration that provides significant GBA inhibition with minimal off-target effects in your specific model system.[3]

Q4: How can I verify the extent of GBA inhibition in my model?

A4: The degree of GBA inhibition can be assessed using several methods:

• Enzyme Activity Assays: Directly measure the residual GBA activity in tissue homogenates from CBE-treated animals compared to vehicle-treated controls. A fluorogenic substrate like 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG) is commonly used for this purpose.[2][8] A significant reduction in activity (typically >90%) is desired.[3]

• Competitive Activity-Based Protein Profiling (ABPP): This technique uses fluorescently labeled activity-based probes (ABPs) that covalently bind to the active site of GBA. By pre-incubating with CBE, the binding of the fluorescent probe is blocked in a concentration-dependent manner, which can be visualized and quantified by gel electrophoresis.[4] This method allows for the assessment of target engagement in vivo.[4][5][6][7]

Q5: What are some alternative inhibitors to CBE for studying GBA function?

A5: Yes, other inhibitors are available:

• Cyclophellitol: A more potent irreversible inhibitor of GBA, but it lacks selectivity over GBA2.[4][9]

• Isofagomine: A selective, reversible inhibitor of GBA.[3]

• N-butyldeoxygalactonojirimycin (NB-DGJ): This imino sugar selectively inhibits GBA2 and can be used to distinguish GBA2 activity from GBA activity.[3][10]

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
I am not observing the expected phenotype (e.g., substrate accumulation) after CBE administration.	Insufficient GBA inhibition.	1. Verify CBE Potency: Ensure your CBE is not degraded. Prepare fresh solutions before use.[3] 2. Confirm GBA Inhibition: Directly measure GBA enzyme activity in your treated samples.[3] 3. Optimize Dose and Duration: Increase the CBE concentration or the duration of the treatment. The degree of inhibition is dependent on both factors.[3]
Issues with in vivo delivery.	1. Blood-Brain Barrier Penetration: For neurological models, be aware that CBE has difficulty crossing the blood-brain barrier. Systemic administration may result in lower brain concentrations. Ensure your dosing regimen is sufficient to achieve the desired level of inhibition in the brain.[3]
I am observing cellular toxicity or other unexpected effects.	Off-target effects.	1. Titrate CBE Concentration: Use the lowest effective concentration of CBE that achieves significant GBA inhibition to minimize off-target effects.[3] 2. Assess Off-Target Enzyme Activity: If possible, measure the activity of known off-targets like GBA2 and lysosomal α-glucosidase.[3]
Excessive substrate accumulation.	1. Time-Course Experiment: The accumulation of glucosylceramide and glucosylsphingosine (B128621) is time-dependent and can be cytotoxic at high levels. Perform a time-course experiment to find the optimal treatment duration.[3]
I need to differentiate between GBA and GBA2 inhibition.	CBE inhibits both GBA and GBA2, especially at higher concentrations.	1. Use a GBA2-selective inhibitor: Use N-butyldeoxygalactonojirimycin (NB-DGJ) to selectively inhibit GBA2 and thus distinguish its activity from that of GBA.[10]

Quantitative Data Summary

Table 1: In Vivo CBE Dosage and GBA Inhibition in Mice

Dosage	Duration	Tissue	GBA Inhibition	Reference
37.5 mg/kg/day	Day 8 to Day 25	Brain	Significant	[4]
100 mg/kg/day	Day 8 to Day 14	Brain	Significant	[4]
25-100 mg/kg/day	10 days	Brain	>85%	[11]
100 mg/kg/day	28 days	Substantia Nigra	Significant	[12][13]

Table 2: IC50 Values of CBE for GBA and Off-Target Glycosidases in HEK293T Cells

Enzyme	IC50 (µM)	Reference
GBA	Not specified, but inhibited at lower concentrations than off-targets	[2]
GBA2	315	[2]
GAA (lysosomal α-glucosidase)	249	[2]
GANAB (neutral α-glucosidase)	2900	[2]
GUSB (β-glucuronidase)	857	[2]

Experimental Protocols

Protocol 1: In Vivo Administration of CBE in Mice

This protocol is a general guideline and should be optimized for your specific experimental needs.

Materials:

• Conduritol B Epoxide (CBE)

• Sterile saline or phosphate-buffered saline (PBS)

• Syringes and needles for intraperitoneal (i.p.) injection

Procedure:

• CBE Preparation: Immediately before use, dissolve CBE in sterile saline or PBS to the desired concentration (e.g., 10 mg/mL for a 100 mg/kg dose in a 20g mouse).[1][12] Ensure complete dissolution.

• Administration: Administer the freshly prepared CBE solution to mice via intraperitoneal (i.p.) injection. The volume of injection should be calculated based on the animal's body weight. A common dosage is 100 mg/kg body weight daily.[3][12]

• Treatment Duration: The duration of treatment can vary depending on the experimental goals. For chronic inhibition studies, daily injections for 28 consecutive days have been used.[3][13]

• Monitoring: Monitor the animals regularly for any adverse effects.

• Tissue Harvesting: At the end of the treatment period, euthanize the animals and harvest tissues of interest for subsequent analysis (e.g., GBA activity assay, lipid analysis, immunohistochemistry).

Protocol 2: In Vitro GBA Inhibition Assay using a Fluorogenic Substrate

This protocol describes how to determine the extent of GBA inhibition in tissue lysates.

Materials:

• Tissue lysate from CBE-treated and control animals

• McIlvaine buffer (pH 5.2) containing 0.2% taurocholate and 0.1% Triton X-100

• 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG) substrate

• 96-well black plates

• Plate reader with fluorescence detection (Excitation: 365 nm, Emission: 445 nm)

• BCA protein assay kit

Procedure:

• Protein Quantification: Determine the total protein concentration of each tissue lysate using a BCA protein assay.

• Reaction Setup: In a 96-well black plate, add a standardized amount of protein from each lysate to individual wells.

• Substrate Addition: Add the 4-MUG substrate solution to each well to initiate the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a specific period (e.g., 30-60 minutes).

• Stop Reaction: Stop the reaction by adding a high pH stop buffer (e.g., glycine-carbonate buffer).

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader at the specified wavelengths.

• Data Analysis: Calculate the GBA activity as the amount of fluorescent product formed per unit of time per milligram of protein. Compare the activity in CBE-treated samples to that of control samples to determine the percentage of inhibition.

Visualizations

Caption: Mechanism of irreversible GBA inhibition by CBE.

Caption: General workflow for in vivo GBA inhibition studies using CBE.

Caption: Conceptual diagram of CBE selectivity for GBA.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pure.eur.nl [pure.eur.nl]
• 8. Decreased glucocerebrosidase activity and substrate accumulation of glycosphingolipids in a novel GBA1 D409V knock-in mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 10. β-Glucosidase 2 (GBA2) Activity and Imino Sugar Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Identification of a feedback loop involving β-glucosidase 2 and its product sphingosine sheds light on the molecular mechanisms in Gaucher disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Glucocerebrosidase activity modulates neuronal susceptibility to pathological α-synuclein insult - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Sustained Systemic Glucocerebrosidase Inhibition Induces Brain α-Synuclein Aggregation, Microglia and Complement C1q Activation in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Conduritol B Epoxide (CBE) in Cellular Research

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Conduritol B Epoxide (CBE) in cell culture experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to assist in your research on cell viability and lysosomal function.

Troubleshooting Guide

Encountering issues in your experiments with CBE? This guide addresses common problems, their potential causes, and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no inhibition of glucocerebrosidase (GCase) activity.	1. Degraded CBE: CBE is unstable in aqueous solutions and can degrade with improper storage or multiple freeze-thaw cycles.[1][2]	1. Prepare fresh solutions: Always prepare fresh working solutions of CBE from a properly stored stock for each experiment.[3] Store stock solutions in single-use aliquots at -20°C.[2]
2. Suboptimal concentration or incubation time: The extent of GCase inhibition is dependent on both the concentration of CBE and the duration of exposure.[4][5]	2. Optimize conditions: Perform a dose-response experiment to determine the IC50 in your specific cell line.[1] Consider increasing the incubation time (e.g., 24-72 hours) to achieve sufficient inhibition.[1]
3. Cell line variability: Different cell lines can have varying levels of GCase expression and sensitivity to CBE.[1]	3. Characterize your cell line: Measure the baseline GCase activity in your cells. If the activity is very high, a higher concentration or longer incubation time with CBE may be necessary.[1]
High cell toxicity or unexpected decrease in cell viability.	1. CBE concentration is too high: High concentrations of CBE can induce cellular stress and cytotoxicity.[4]	1. Determine the lowest effective concentration: Perform a dose-response curve for GCase inhibition and a parallel cell viability assay (e.g., MTT) to find the optimal concentration that inhibits GCase without significantly impacting viability.[1][4]
2. Prolonged treatment: Long-term exposure to CBE can lead to the cytotoxic accumulation of glucosylceramide.[3]	2. Monitor viability over time: Assess cell viability at different time points throughout your experiment to identify the onset of cytotoxicity.[3]
3. Solvent toxicity: The final concentration of the solvent (e.g., DMSO) in the cell culture medium may be toxic to the cells.[3]	3. Use appropriate solvent controls: Ensure the final DMSO concentration is typically below 0.5% and include a vehicle-only control in your experiments.[3]
4. Off-target effects: At higher concentrations, CBE can inhibit other enzymes, such as non-lysosomal GBA2 and lysosomal α-glucosidase, which could contribute to cytotoxicity.[5][6]	4. Use specific inhibitors: If off-target effects are a concern, consider using more specific GBA inhibitors or validating findings with complementary methods like siRNA knockdown of GCase.[1]
Inconsistent results between experiments.	1. Inconsistent CBE solution preparation: Using aged aqueous solutions or variations in preparation can lead to variability.[3]	1. Standardize preparation: Strictly adhere to a protocol of preparing fresh aqueous solutions of CBE for each experiment.[3]
2. Variability in cell culture conditions: Differences in cell passage number, confluency, or media composition can affect experimental outcomes.	2. Maintain consistent cell culture practices: Use cells within a defined passage number range and ensure consistent seeding densities and culture conditions.
3. Assay variability: Inconsistent incubation times or pipetting errors during assays can introduce variability.[2]	3. Standardize assay procedures: Use a multichannel pipette for simultaneous addition of reagents and ensure precise timing for incubations.[2]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Conduritol B Epoxide (CBE)?

A1: CBE is a potent, mechanism-based, and irreversible inhibitor of the lysosomal enzyme glucocerebrosidase (GCase), also known as acid β-glucosidase.[4][7] It forms a stable, covalent bond with the catalytic nucleophile in the active site of GCase, leading to its inactivation.[4][7] This inhibition blocks the breakdown of glucosylceramide into glucose and ceramide.[1]

Q2: What is the primary application of CBE in cell culture?

A2: CBE is widely used to create cellular models of Gaucher disease, a lysosomal storage disorder caused by a deficiency in GCase activity.[1][8] By inhibiting GCase, CBE causes the accumulation of glucosylceramide, mimicking the biochemical characteristics of Gaucher disease.[4][9] These models are valuable for studying the disease's pathophysiology and for screening potential therapeutic agents.[1]

Q3: How should I prepare and store CBE?

A3: CBE should be dissolved in an anhydrous solvent like DMSO to prepare a concentrated stock solution (e.g., 25-100 mM).[2][8] This stock solution should be aliquoted into single-use volumes and stored at -20°C under desiccating conditions to maintain stability.[2] Avoid repeated freeze-thaw cycles.[2] Working solutions should be freshly prepared in culture medium for each experiment.[3]

Q4: Can CBE affect other enzymes besides GCase?

A4: Yes, while CBE is a selective inhibitor of GCase, it can have off-target effects, especially at higher concentrations. The most notable off-targets are the non-lysosomal glucosylceramidase (GBA2) and lysosomal α-glucosidase.[5][6]

Q5: What are the expected downstream effects of CBE treatment on lysosomal function?

A5: The primary effect is the accumulation of the GCase substrate, glucosylceramide, within the lysosomes.[4] This can lead to lysosomal dysfunction and may trigger a cascade of downstream cellular events, including alterations in lysosomal morphology and potential links to neurodegenerative processes like α-synuclein aggregation.[5][10]

Quantitative Data Summary

The following table summarizes recommended concentration ranges of CBE for various cell types as reported in the literature. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions.

Cell Type	Concentration Range	Incubation Duration	Notes
HEK293T cells	0.1 µM - 10 mM	24 hours	The IC50 for GBA was determined to be 0.59 µM.[4]
Human Fibroblasts	5 µM - 50 µM	16-72 hours	Used to study effects on various glycosidases and monitor lysosomal β-glucosidase activity.[8][11]
SH-SY5Y (Human Neuroblastoma)	Sufficient to reduce GCase activity	Several days	Used to create a neuronal model of Gaucher disease.[8]
Mouse Cerebellar Granule Neurons	0.5 mM	7 or 14 days	To induce a neuronal model of GCase deficiency.[10]
Human iPSC-derived Dopaminergic Neurons	0.5 mM	14 or 29 days	To study the link between GCase impairment and neurodegeneration.[10]

Experimental Protocols

Protocol 1: Long-Term Treatment of Cultured Cells with CBE

This protocol describes the general procedure for the continuous exposure of adherent cells to CBE to establish a cellular model of GCase deficiency.[4]

Materials:

• Cultured adherent cells of interest

• Complete cell culture medium

• Conduritol B Epoxide (CBE)

• Dimethyl sulfoxide (B87167) (DMSO)

• Sterile phosphate-buffered saline (PBS)

• Standard cell culture equipment

Procedure:

• Cell Seeding: Plate cells at an appropriate density in culture vessels and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.[4]

• Preparation of CBE Stock Solution: Prepare a stock solution of CBE in DMSO (e.g., 25 mM).[4] Aliquot and store at -20°C.[4]

• CBE Treatment: The following day, dilute the CBE stock solution in fresh, pre-warmed culture medium to the desired final concentration. Replace the existing medium with the CBE-containing medium. Prepare a vehicle control with an equivalent amount of DMSO.[4]

• Long-Term Culture: Maintain the cells in the incubator. Replace the culture medium with fresh medium containing CBE (or DMSO for control) every 2-3 days for the desired duration of the experiment.[4]

• Cell Harvesting: After the treatment period, wash the cells with PBS and harvest them by trypsinization or scraping for downstream analysis.[4]

Protocol 2: MTT Assay for Cell Viability

This protocol is for assessing cell viability based on metabolic activity.[4]

Materials:

• Cells cultured in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., isopropanol (B130326) with 10% NP40 and 0.4N HCl)[4]

• Microplate reader

Procedure:

• Cell Culture and Treatment: Seed cells in a 96-well plate and treat with various concentrations of CBE and a vehicle control as described in Protocol 1.

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 3-4 hours at 37°C.[12]

• Solubilization: Add the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at approximately 570 nm using a microplate reader.

• Data Analysis: Express the viability of CBE-treated cells as a percentage of the vehicle-treated control cells.[4]

Protocol 3: Glucocerebrosidase (GCase) Activity Assay

This protocol uses a fluorogenic substrate to measure GCase activity in cell lysates.[1]

Materials:

• Cell lysate

• 4-Methylumbelliferyl β-D-glucopyranoside (4-MUG) substrate

• Citrate-phosphate assay buffer (pH 5.2)[1]

• Stop solution (e.g., 1M glycine, pH 10.5)[2]

• Black 96-well plate

• Fluorometric plate reader

Procedure:

• Cell Lysis: After CBE treatment, wash cells with PBS and lyse them using a suitable buffer (e.g., RIPA buffer).[1]

• Assay Setup: Add the cell lysate to the wells of a black 96-well plate. For each sample, prepare parallel wells for total activity and background. To background wells, add CBE to inhibit GCase specifically.[4]

• Enzyme Reaction: Initiate the reaction by adding the 4-MUG substrate to all wells. Incubate at 37°C for 30-60 minutes.[2]

• Stop Reaction: Stop the reaction by adding the stop solution.[2]

• Fluorescence Measurement: Measure the fluorescence of the product (4-methylumbelliferone) with an excitation wavelength of ~365 nm and an emission wavelength of ~445 nm.

• Data Analysis: Calculate the amount of product formed and normalize the GCase activity to the total protein concentration in each sample.[4]

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of GCase inhibition by Conduritol B Epoxide.

Experimental Workflow

Caption: General experimental workflow for CBE treatment and analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Active site directed inhibition of a cytosolic beta-glucosidase from calf liver by bromoconduritol B epoxide and bromoconduritol F - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. β-Glucocerebrosidase Deficiency Activates an Aberrant Lysosome-Plasma Membrane Axis Responsible for the Onset of Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Conduritol B Epoxide and Cyclophellitol for GBA Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two widely used mechanism-based inhibitors of glucocerebrosidase (GBA): conduritol B epoxide (CBE) and cyclophellitol (B163102). Both compounds are instrumental in creating cellular and animal models for Gaucher disease (GD) and for studying the link between GBA dysfunction and Parkinson's disease (PD).[1][2][3] This comparison focuses on their mechanism of action, inhibitory potency, selectivity, and the experimental protocols used for their characterization.

Mechanism of Action: Irreversible Covalent Inhibition

Both conduritol B epoxide and cyclophellitol are classified as mechanism-based irreversible inhibitors, or "suicide inhibitors".[4][5] Their efficacy stems from their ability to mimic the natural substrate of GBA, allowing them to enter the enzyme's active site. The catalytic mechanism of GBA involves a double-displacement reaction where the glutamate (B1630785) residue at position 340 (Glu340) acts as the catalytic nucleophile.[4][6]

Once in the active site, the Glu340 nucleophile attacks the strained epoxide ring of the inhibitor.[1][7][8] This reaction opens the ring and forms a stable, covalent ester bond between the inhibitor and the enzyme, leading to its permanent inactivation.[1][4][5] This time- and concentration-dependent inactivation is a hallmark of mechanism-based inhibitors.[4][9]

Caption: Covalent inactivation of GBA by epoxide inhibitors.

Quantitative Comparison of Inhibitory Potency

While both compounds are effective GBA inhibitors, cyclophellitol is significantly more potent than conduritol B epoxide.[6][10] However, a critical differentiator is their selectivity, particularly against the non-lysosomal GBA homolog, GBA2. Standard cyclophellitol inactivates GBA and GBA2 with nearly equal efficiency, which can complicate the interpretation of results in models intended to be specific for GBA1 deficiency.[1][2][11] In contrast, CBE offers a narrow, but viable, concentration window where it selectively inhibits GBA over GBA2 and other off-target glycosidases.[1][12]

Recent developments have produced derivatives, such as xylose-configured cyclophellitols, that demonstrate both superior potency and selectivity for GBA over GBA2 when compared to CBE.[6]

Inhibitor	Target Enzyme	Apparent IC50 (µM)	Notes	References
Conduritol B Epoxide (CBE)	GBA	4.3 - 28.8	Widely used for in vivo models.	[4][13]
GBA2	~272 - 474	Major off-target at higher concentrations.	[1][2]
Lysosomal α-glucosidase (GAA)	~309	Off-target at higher concentrations.	[1]
Cyclophellitol (Standard)	GBA	~0.063	Significantly more potent than CBE.	[1][2]
GBA2	~0.154	Lacks selectivity; inhibits GBA2 with similar affinity.	[1][2]
Xylose-configured Cyclophellitol	GBA	~2.67	More potent and selective than CBE.	[6]
GBA2 / GBA3	>25	Highly selective for GBA.	[6]

Experimental Protocols

The standard method for quantifying GBA inhibition involves a fluorometric assay using the substrate 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG). GBA cleaves 4-MUG to release the fluorescent product 4-methylumbelliferone (B1674119) (4-MU), which can be measured to determine enzyme activity.[5][14][15]

1. Materials and Reagents:

• Recombinant human GBA or cell/tissue lysate containing GBA.

• Assay Buffer: Citrate-phosphate buffer (pH 5.4) containing sodium taurocholate, BSA, and EDTA.[15][16]

• Inhibitor Stock: Conduritol B Epoxide or Cyclophellitol dissolved in DMSO (e.g., 25 mM stock).[15][17]

• Substrate Solution: 4-MUG dissolved in Assay Buffer (e.g., 5 mM). Prepare fresh and protect from light.[15][16]

• Stop Buffer: High pH buffer such as glycine-NaOH (pH ~10.4) to terminate the reaction.[4][15]

• Calibrator: 4-methylumbelliferone (4-MU) stock for standard curve.

• Black, flat-bottom 96-well plates.

2. Procedure:

• Prepare Inhibitor Dilutions: Serially dilute the inhibitor stock solution (CBE or cyclophellitol) in Assay Buffer to achieve a range of desired concentrations for the dose-response curve.

• Enzyme Inhibition Step:

  • To the wells of a 96-well plate, add the GBA enzyme solution (e.g., 10 µL).

  • Add the inhibitor working solutions at various concentrations (e.g., 15 µL). Include a vehicle control (e.g., DMSO in Assay Buffer) for 100% activity and a "no enzyme" blank.

  • Mix gently and pre-incubate the enzyme with the inhibitor for a defined period (e.g., 30 minutes) at 37°C.[4]

• Initiate Enzymatic Reaction:

  • Add the 4-MUG substrate solution (e.g., 20 µL of 5 mM solution) to all wells to start the reaction.[16]

  • Incubate the plate at 37°C for a set time (e.g., 60 minutes), protected from light.[15]

• Terminate Reaction:

  • Stop the reaction by adding a high pH Stop Buffer (e.g., 100 µL) to each well. This also enhances the fluorescence of the 4-MU product.[4]

• Measure Fluorescence:

  • Read the fluorescence intensity on a plate reader with excitation at ~365 nm and emission at ~445 nm.

• Data Analysis:

  • Prepare a standard curve using the 4-MU calibrator to convert fluorescence units to pmol of product.

  • Calculate the percentage of GBA inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[4]

Caption: Workflow for a typical GBA inhibition assay.

Summary and Conclusion

The choice between conduritol B epoxide and cyclophellitol depends critically on the specific research question.

• Conduritol B Epoxide (CBE) remains a valuable tool for creating animal and cellular models of GD, primarily because it possesses a concentration-dependent window of selectivity for GBA over GBA2.[1][12] While less potent than cyclophellitol, its use at carefully titrated concentrations allows for the relatively specific study of GBA1 deficiency.

• Standard Cyclophellitol is a far more potent GBA inhibitor but its utility is hampered by its lack of selectivity, as it inhibits GBA2 with comparable potency.[1][18] This makes it unsuitable for models where the effects of GBA1 inhibition must be distinguished from those of GBA2.

• Cyclophellitol Derivatives , such as xylose-configured cyclophellitols, represent the next generation of tools in this class. They combine the high potency of the cyclophellitol scaffold with enhanced selectivity for GBA, making them superior to CBE for creating highly specific chemical knockout models of Gaucher disease.[6]

For researchers aiming to model GBA-specific deficiency, CBE can be used cautiously, or more advanced, selective cyclophellitol derivatives should be employed. For applications where potent, dual inhibition of GBA and GBA2 is desired or acceptable, standard cyclophellitol is a suitable choice.

References

• 1. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Xylose‐Configured Cyclophellitols as Selective Inhibitors for Glucocerebrosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. β-Glucosidase 2 (GBA2) Activity and Imino Sugar Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of glucocerebrosidase and induction of neural abnormality by cyclophellitol in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. caymanchem.com [caymanchem.com]
• 14. parkinsonsroadmap.org [parkinsonsroadmap.org]
• 15. protocols.io [protocols.io]
• 16. researchgate.net [researchgate.net]
• 17. Lysosomal GCase (glucocerebrosidase) activity assay [protocols.io]
• 18. Functionalized Cyclophellitols Are Selective Glucocerebrosidase Inhibitors and Induce a Bona Fide Neuropathic Gaucher Model in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Selectivity of a Key Glycosidase Inhibitor: A Comparative Guide to Conduritol B Epoxide

For researchers, scientists, and drug development professionals navigating the intricate world of glycosidase inhibition, a comprehensive understanding of an inhibitor's selectivity is paramount. Conduritol B epoxide (CBE), a widely utilized tool in the study of lysosomal storage disorders, particularly Gaucher disease, serves as a cornerstone for creating cellular and animal models of the disease. This guide provides an objective comparison of CBE's selectivity profile with other notable inhibitors, supported by experimental data and detailed methodologies to ensure rigorous experimental design and interpretation.

Conduritol B epoxide is a potent, mechanism-based, and irreversible inhibitor of the lysosomal enzyme glucocerebrosidase (GBA1), also known as acid-β-glucosidase.[1][2] Its inhibitory action stems from its ability to covalently bind to the active site of GBA1, leading to the accumulation of its substrate, glucosylceramide, thereby mimicking the biochemical phenotype of Gaucher disease.[3] However, the utility of CBE as a precise research tool is contingent on its cross-reactivity with other glycosidases. This guide delves into the quantitative data that defines its inhibitory profile and compares it with other relevant inhibitors.

Mechanism of Action: Irreversible Inhibition of Glucocerebrosidase

Conduritol B epoxide functions as a "suicide inhibitor."[2] Its structure mimics the natural substrate of β-glucosidases, allowing it to be recognized by and enter the enzyme's active site. Once positioned, a catalytic nucleophile in the active site, typically a glutamate (B1630785) or aspartate residue, attacks the epoxide ring of CBE.[2] This results in the formation of a stable, covalent ester linkage between CBE and the enzyme, leading to its irreversible inactivation.[1][2] The crystal structure of human GBA1 in complex with CBE has confirmed this covalent modification of the catalytic nucleophile, glutamate 340 (Glu340).[1]

Caption: Covalent modification of the GBA1 active site by Conduritol B Epoxide.

Comparative Inhibitory Profile of Glycosidase Inhibitors

The selectivity of an inhibitor is crucial for attributing observed biological effects to the inhibition of a specific target. The following table summarizes the half-maximal inhibitory concentrations (IC50) of conduritol B epoxide and other inhibitors against a range of human glycosidases. Lower IC50 values indicate higher inhibitory potency.

Enzyme Target	Conduritol B Epoxide (CBE) IC50 (µM)	Cyclophellitol (B163102) IC50 (µM)	Isofagomine	Ambroxol (B1667023)	Notes
GBA1 (Glucocerebrosidase)	0.33 - 9.49[3]	0.063[4]	Potent Reversible Inhibitor[4][5]	Pharmacological Chaperone[4]	Primary target for modeling Gaucher disease.
GBA2 (Non-lysosomal Glucosylceramidase)	315[4]	0.154[4]	-	-	A major off-target of CBE at higher concentrations. Cyclophellitol shows poor selectivity between GBA1 and GBA2.[6][7][8]
GAA (Acid α-glucosidase)	100 - 249[2][4]	> 10[4]	Weak Inhibitor (IC50 = 1 mM)[4]	-	An off-target of CBE, particularly at higher concentrations.[6][8]
GANAB (Neutral α-glucosidase II)	1580 - 2900[4][9]	> 10[4]	Weak Inhibitor (IC50 ≈ 200 µM)[4]	-	Weakly inhibited by CBE.
GUSB (β-glucuronidase)	857[4]	> 10[4]	-	-	Minimal inhibition by CBE.
α-Mannosidase	>10,000[3]	-	-	-	No significant inhibition observed.

The data clearly demonstrates that while conduritol B epoxide is a potent inhibitor of its primary target, GBA1, researchers must consider its off-target effects, particularly on GBA2 and acid α-glucosidase, especially when using higher concentrations.[3] Cyclophellitol, while being a more potent GBA1 inactivator, exhibits poor selectivity over GBA2, making it less suitable for creating genuine Gaucher disease-like models.[6][7][8] Isofagomine and ambroxol represent different classes of molecules, acting as a reversible inhibitor and a pharmacological chaperone, respectively, and are used to rescue mutant GCase activity rather than to induce a Gaucher phenotype by inhibiting the wild-type enzyme.[5]

Experimental Protocols

Accurate determination of inhibitor selectivity relies on robust and well-defined experimental protocols. The following are detailed methodologies for key experiments cited in the comparison.

Protocol 1: In Vitro Enzyme Inhibition Assay using a Fluorogenic Substrate

This protocol describes a general method for determining the inhibitory activity of a compound on a target glycosidase using a 4-methylumbelliferyl (4-MU) conjugated substrate.[2][10]

Materials:

• Purified target enzyme (e.g., recombinant human GBA1)

• 4-Methylumbelliferyl-β-D-glucopyranoside (4-MUG) substrate

• Assay buffer (e.g., 0.1 M citrate-phosphate buffer, pH 5.2-5.6)[2][11]

• Test inhibitor (e.g., Conduritol B Epoxide) stock solution

• Stop solution (e.g., 0.5 M sodium carbonate buffer, pH 10.7)[2]

• 96-well black microplate

• Fluorometer

Procedure:

• Inhibitor Preparation: Prepare serial dilutions of the test inhibitor in the assay buffer to create a range of concentrations.

• Enzyme Addition: In the wells of the 96-well plate, add a fixed amount of the purified enzyme solution.

• Pre-incubation: Add the diluted inhibitor solutions to the wells containing the enzyme. Include a vehicle control (solvent only). Incubate for a defined period (e.g., 30 minutes at 37°C) to allow the inhibitor to bind to the enzyme.[12]

• Reaction Initiation: Add the 4-MUG substrate solution to all wells to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a specific time (e.g., 60 minutes).[12]

• Reaction Termination: Add the stop solution to each well to terminate the reaction.

• Fluorescence Measurement: Measure the fluorescence of the released 4-methylumbelliferone (B1674119) using a fluorometer (e.g., excitation at 360-365 nm and emission at 445-450 nm).[10][13]

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.[14]

Caption: Workflow for IC50 determination using a fluorogenic substrate.

Protocol 2: Activity-Based Protein Profiling (ABPP) for In Vivo Target Engagement

ABPP is a powerful technique to visualize the catalytic pocket occupancy of target enzymes in a complex biological sample, providing a direct measure of inhibitor engagement.[6][7][8]

Materials:

• Cultured cells or tissue homogenates

• Test inhibitor (e.g., Conduritol B Epoxide)

• Activity-based probe (ABP) with a fluorescent tag that targets retaining glycosidases

• Lysis buffer

• SDS-PAGE equipment

• Fluorescence gel scanner

Procedure:

• Cell Treatment: Treat cultured cells with varying concentrations of the test inhibitor for a specific duration.

• Cell Lysis: Harvest and lyse the cells to release the proteins.

• Probe Labeling: Add the fluorescently tagged ABP to the cell lysates. The probe will covalently label the active sites of target glycosidases that have not been inhibited by the test compound.

• SDS-PAGE: Separate the labeled proteins by SDS-PAGE.

• Fluorescence Scanning: Visualize the labeled enzymes using a fluorescence gel scanner.

• Quantification and Analysis: Quantify the fluorescence intensity of the band corresponding to the target enzyme at each inhibitor concentration. The decrease in fluorescence intensity compared to the control (no inhibitor) reflects the degree of target engagement by the inhibitor. Calculate the IC50 value by plotting the residual enzyme activity (fluorescence intensity) against the inhibitor concentration.[1]

Caption: Workflow for Activity-Based Protein Profiling (ABPP).

Conclusion

Conduritol B epoxide remains an invaluable tool for inducing a Gaucher-like phenotype in research models due to its potent and irreversible inhibition of GBA1. However, a thorough understanding of its selectivity profile is critical for the accurate interpretation of experimental results. At higher concentrations, off-target inhibition of GBA2 and GAA can occur. For studies requiring higher selectivity for GBA1 over GBA2, alternative inhibitors should be considered, although they may present their own selectivity challenges. The provided experimental protocols offer a robust framework for researchers to determine the selectivity of CBE and other inhibitors within their specific experimental systems, ensuring the generation of reliable and reproducible data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Lysosomal GCase (glucocerebrosidase) activity assay [protocols.io]
• 11. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 12. The Pharmacological Chaperone Isofagomine Increases Activity of the Gaucher Disease L444P Mutant Form of β-Glucosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Isofagomine- and 2,5-Anhydro-2,5-Imino-D-Glucitol-Based Glucocerebrosidase Pharmacological Chaperones for Gaucher Disease Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

A Comparative Guide to Validating GBA Inhibition in Cells Treated with Conduritol B Epoxide

For researchers, scientists, and drug development professionals investigating lysosomal storage disorders like Gaucher disease and their links to neurodegenerative conditions such as Parkinson's disease, accurately validating the inhibition of glucocerebrosidase (GBA) in cellular models is paramount. Conduritol B epoxide (CBE) is a widely utilized tool for this purpose, acting as a potent and irreversible inhibitor of GBA.[1][2][3] This guide provides an objective comparison of CBE with other alternatives, supported by experimental data and detailed protocols to aid in the robust design and interpretation of studies.

Mechanism of Action: Irreversible Inhibition

Conduritol B epoxide is a mechanism-based inhibitor that covalently binds to the catalytic nucleophile, glutamate (B1630785) 340 (Glu340), within the active site of the GBA enzyme.[1][2] This action leads to the irreversible inactivation of the enzyme, resulting in the accumulation of its substrates, primarily glucosylceramide (GlcCer) and glucosylsphingosine (B128621) (GlcSph).[1][4] This accumulation is a hallmark of Gaucher disease and is implicated in the associated increased risk for Parkinson's disease.[1][2][5]

Quantitative Comparison of GBA Inhibitors

The selection of an appropriate GBA inhibitor is critical and depends on the specific experimental goals. While CBE is a potent tool, alternatives with different mechanisms of action and selectivity profiles are available. The following table summarizes the quantitative data for CBE and other common GBA modulators.

Inhibitor/Modulator	Class	Target(s)	IC50	Efficacy/Effect	Reference(s)
Conduritol B Epoxide (CBE)	Irreversible Inhibitor	GBA, GBA2 (at higher concentrations), lysosomal α-glucosidase (off-target)	GBA: Time-dependent, decreases with longer incubation. GBA2: Less efficient inactivation than GBA.	Potent, irreversible inhibition of GBA leading to GlcCer and GlcSph accumulation.	[1][3][6][7]
Cyclophellitol (B163102)	Irreversible Inhibitor	GBA, GBA2	GBA: More potent than CBE.	Inactivates GBA and GBA2 with similar affinity.	[3][8]
NN-DNJ (N-nonyldeoxynojirimycin)	Pharmacological Chaperone (Iminosugar)	GBA (mutant forms)	Not specified for inhibition, acts as a chaperone.	Increases mutant GCase activity in Gaucher fibroblasts.	[9]
Isofagomine (IFG)	Pharmacological Chaperone	GBA (mutant forms)	Not specified for inhibition, acts as a chaperone.	Increases the activity of mutant GCase in patient-derived fibroblasts.	[9]
Ambroxol	Pharmacological Chaperone	GBA (mutant forms)	Inhibits at higher concentrations.	Can increase GCase protein levels and activity.	[10]
N-butyldeoxynojirimycin (NB-DNJ)	Reversible Inhibitor	GBA2	Selectively inhibits GBA2.	Used to distinguish GBA2 activity from GBA activity.	[6][11]

Experimental Protocols

Accurate validation of GBA inhibition requires robust experimental methodologies. Below are detailed protocols for key assays.

Fluorometric GBA Activity Assay

This assay measures the enzymatic activity of GBA using a fluorogenic substrate.

Objective: To quantify GBA activity in cell lysates and determine the inhibitory effect of compounds like CBE.

Materials:

• Cell lysate

• Conduritol B Epoxide (CBE)

• 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG) substrate[2]

• Assay Buffer (e.g., 0.1 M citrate (B86180) phosphate (B84403) buffer, pH 5.2-5.6)[12][13]

• Stop solution (e.g., 1 M Na2CO3)[14]

• 96-well black microplate

• Fluorometer

Procedure:

• Cell Lysate Preparation: Culture cells to the desired confluency. Harvest and lyse the cells using an appropriate lysis buffer. Determine the total protein concentration of the lysate.

• Inhibitor Incubation: In a 96-well plate, add cell lysate to each well. Add varying concentrations of CBE (or vehicle control) to the respective wells. Incubate for a specific time (e.g., 30 minutes) at 37°C. As CBE is an irreversible inhibitor, its apparent IC50 is time-dependent.[2]

• Enzymatic Reaction: Initiate the reaction by adding the 4-MUG substrate to each well.[2] Incubate the plate at 37°C, protected from light.

• Stopping the Reaction: After a defined incubation period, stop the reaction by adding the stop solution.[14]

• Fluorescence Measurement: Measure the fluorescence of the product, 4-methylumbelliferone (B1674119) (4-MU), using a fluorometer (e.g., excitation at 365 nm and emission at 445 nm).

• Data Analysis: Subtract the background fluorescence (from wells with no enzyme). Calculate the percentage of GBA activity relative to the vehicle-treated control. Plot the percent inhibition against the logarithm of the CBE concentration to determine the IC50 value.[2]

Quantification of Glucosylceramide (GlcCer) and Glucosylsphingosine (GlcSph) by LC-MS/MS

This method quantifies the accumulation of GBA substrates following inhibitor treatment.

Objective: To measure the levels of GlcCer and GlcSph in cells treated with a GBA inhibitor.

Materials:

• Cell pellets from treated and untreated cells

• Internal standards (e.g., d5-GluCer, d5-GluSph)[15]

• Solvents for extraction and chromatography (e.g., acetonitrile, methanol, water, formic acid, ammonium (B1175870) acetate)[15][16]

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system[15][16]

Procedure:

• Sample Preparation: Homogenize cell pellets in an appropriate buffer.[15]

• Lipid Extraction: Add internal standards to the homogenates.[15] Perform lipid extraction using a suitable solvent system. Vortex and centrifuge the samples to separate the lipid-containing supernatant.[15][16]

• LC-MS/MS Analysis: Inject the lipid extracts into the LC-MS/MS system.[15][16]

  • Chromatographic Separation: Use a suitable column (e.g., HILIC) to separate GlcCer and GlcSph from their isobaric galactosyl epimers.[15][16][17]

  • Mass Spectrometry Detection: Employ multiple reaction monitoring (MRM) to specifically detect and quantify GlcCer and GlcSph based on their unique mass transitions.[15][16]

• Data Analysis: Quantify the concentrations of GlcCer and GlcSph by comparing their peak areas to those of the internal standards.[18]

Visualizing Workflows and Pathways

To better understand the processes involved in validating GBA inhibition, the following diagrams illustrate key concepts and workflows.

Mechanism of GBA Inhibition by Conduritol B Epoxide.

Experimental Workflow for Validating GBA Inhibition.

Comparison of GBA Modulators.

Conclusion

Validating the inhibition of GBA in cellular models is a critical step in neurodegenerative and lysosomal storage disease research. Conduritol B epoxide remains a potent and widely used tool for achieving irreversible GBA inhibition. However, a thorough understanding of its mechanism, potential off-target effects, and the availability of alternative modulators is essential for designing rigorous experiments. By employing the detailed protocols and comparative data presented in this guide, researchers can confidently validate GBA inhibition and generate reliable data to advance our understanding of these complex diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. β-Glucosidase 2 (GBA2) Activity and Imino Sugar Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Evaluation of Strategies for Measuring Lysosomal Glucocerebrosidase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Identification of a feedback loop involving β-glucosidase 2 and its product sphingosine sheds light on the molecular mechanisms in Gaucher disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Localization of active endogenous and exogenous β‐glucocerebrosidase by correlative light‐electron microscopy in human fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Beta-Galactosidase Activity Assay [rothlab.ucdavis.edu]
• 15. Glucosylceramide and glucosylsphingosine analysis [protocols.io]
• 16. Glucosylceramide and glucosylsphingosine analysis — Protocols IO — 2023 — 实验方法库_Protocol 库_生物实验指南 — 衍因科技官网 [yanyin.tech]
• 17. Glucosylceramide and Glucosylsphingosine Quantitation by Liquid Chromatography-Tandem Mass Spectrometry to Enable In Vivo Preclinical Studies of Neuronopathic Gaucher Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. protocols.io [protocols.io]

Comparative Analysis of Conduritol B Epoxide and Ambroxol as GCase Modulators: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparative analysis of two key modulators of glucocerebrosidase (GCase): conduritol B epoxide (CBE) and ambroxol (B1667023). This document outlines their distinct mechanisms of action, presents supporting experimental data in a comparative format, details relevant experimental protocols, and provides visual diagrams to elucidate their functional roles and associated cellular pathways.

Executive Summary

Gaucher disease, a lysosomal storage disorder, arises from mutations in the GBA1 gene, leading to deficient activity of the lysosomal enzyme GCase and the subsequent accumulation of its substrate, glucosylceramide. Modulators of GCase activity are critical tools for both studying the pathophysiology of Gaucher disease and developing potential therapeutic interventions. This guide focuses on a comparative analysis of conduritol B epoxide (CBE), a well-established irreversible inhibitor of GCase, and ambroxol, a repurposed mucolytic agent that acts as a pharmacological chaperone. While CBE is instrumental in creating cellular and animal models of Gaucher disease by ablating GCase activity, ambroxol represents a therapeutic strategy aimed at restoring the function of mutant GCase.

Comparative Data Presentation

The following tables summarize the key quantitative parameters for Conduritol B Epoxide and Ambroxol, highlighting their contrasting effects on GCase.

Table 1: General Properties and Mechanism of Action

Feature	Conduritol B Epoxide (CBE)	Ambroxol
Primary Function	Irreversible GCase Inhibitor	Pharmacological Chaperone
Mechanism of Action	Covalently binds to the active site of GCase, leading to its irreversible inactivation.[1][2]	Binds to and stabilizes mutant GCase in the endoplasmic reticulum (ER), facilitating its proper folding and trafficking to the lysosome.[3][4][5]
Effect on GCase Activity	Potent inhibition of GCase activity.	Increases the residual activity of certain mutant GCase variants.[6][7][8]
pH Dependence	Inhibition is not reported to be significantly pH-dependent within the lysosomal range.	Binding to GCase is pH-dependent; it binds effectively at the neutral pH of the ER and dissociates at the acidic pH of the lysosome.[3][4]
Application	Widely used to create in vitro and in vivo models of Gaucher disease.[1][2]	Investigated as a potential therapeutic agent for Gaucher disease and GBA-associated Parkinson's disease.[3][6]

Table 2: Quantitative Effects on GCase

Parameter	Conduritol B Epoxide (CBE)	Ambroxol
IC50 for GCase	Varies depending on the GCase variant and experimental conditions, typically in the low micromolar to nanomolar range.[9][10][11]	Acts as a mixed-type inhibitor at neutral pH with IC50 values in the micromolar range; inhibitory effect is minimal at acidic lysosomal pH.[12]
Effect on Mutant GCase	Irreversibly inhibits both wild-type and mutant GCase.[13]	Increases the activity of specific GCase mutants (e.g., N370S, L444P) by 1.2 to 3.5-fold in patient-derived cells.[5][8][14]
Clinical Efficacy	Not applicable (used as a research tool to induce disease phenotype).	Clinical trials have shown a ~35% increase in GCase levels in the cerebrospinal fluid of Parkinson's disease patients and improvements in some clinical parameters in Gaucher disease patients.[6][15]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

GCase Activity Assay (Fluorometric)

This assay measures GCase activity in cell lysates using the fluorogenic substrate 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG).

Materials:

• Cell lysate

• Lysis Buffer: 0.25 M citrate/0.5 M phosphate (B84403) buffer, pH 5.2, containing 1% Triton X-100 and 1% sodium taurocholate.

• 4-MUG Substrate Solution: 10 mM 4-MUG in Lysis Buffer.

• Stop Solution: 0.5 M Na2CO3/NaHCO3 buffer, pH 10.7.

• 96-well black, clear-bottom plates.

• Fluorometric plate reader (Excitation: 365 nm, Emission: 445 nm).

Procedure:

• Cell Lysis: Harvest cells and wash with ice-cold PBS. Lyse cells in ice-cold Lysis Buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard method (e.g., BCA assay).

• Assay Setup: In a 96-well plate, add 20-50 µg of protein lysate to each well. Adjust the volume with Lysis Buffer to 50 µL.

• Inhibitor/Chaperone Treatment (if applicable):

  • For CBE inhibition, pre-incubate the lysate with desired concentrations of CBE for 30 minutes at 37°C.

  • For Ambroxol's effect on mutant GCase, cells are typically pre-treated with Ambroxol for several days before lysis.

• Enzymatic Reaction: Add 50 µL of 10 mM 4-MUG Substrate Solution to each well to start the reaction.

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Stop Reaction: Add 100 µL of Stop Solution to each well.

• Fluorescence Measurement: Read the fluorescence on a plate reader.

• Data Analysis: Calculate GCase activity as the amount of 4-methylumbelliferone (B1674119) (4-MU) produced per unit of protein per hour.

Western Blot Analysis for GCase and Autophagy Markers (LC3)

This protocol is for the detection and quantification of GCase protein levels and the autophagy marker LC3.

Materials:

• Cell lysates

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-GCase, anti-LC3, anti-GAPDH (or other loading control).

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Imaging system

Procedure:

• Sample Preparation: Prepare cell lysates and determine protein concentration. Denature protein samples by boiling in Laemmli buffer.

• SDS-PAGE: Load equal amounts of protein onto an SDS-PAGE gel and run to separate proteins by size.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Apply ECL detection reagent and capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify band intensities using densitometry software. For autophagy flux, analyze the ratio of LC3-II to LC3-I.[16][17][18][19]

Immunofluorescence for GCase Trafficking and Lysosomal Colocalization

This protocol allows for the visualization of GCase localization within the cell and its colocalization with lysosomes.

Materials:

• Cells grown on coverslips

• 4% Paraformaldehyde (PFA) for fixation

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibodies: anti-GCase, anti-LAMP1 (lysosomal marker).

• Fluorophore-conjugated secondary antibodies

• DAPI for nuclear staining

• Mounting medium

• Confocal microscope

Procedure:

• Cell Culture and Treatment: Culture cells on coverslips and treat with CBE or Ambroxol as required.

• Fixation: Wash cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize with permeabilization buffer for 10 minutes.

• Blocking: Wash with PBS and block with blocking buffer for 1 hour.

• Primary Antibody Incubation: Incubate with primary antibodies (anti-GCase and anti-LAMP1) in blocking buffer overnight at 4°C.

• Washing: Wash three times with PBS.

• Secondary Antibody Incubation: Incubate with fluorophore-conjugated secondary antibodies in blocking buffer for 1 hour at room temperature, protected from light.

• Nuclear Staining: Wash with PBS and stain with DAPI for 5 minutes.

• Mounting: Wash with PBS and mount the coverslips onto microscope slides using mounting medium.

• Imaging: Visualize and capture images using a confocal microscope. Analyze the colocalization of GCase and LAMP1 signals.[20][21][22]

Mandatory Visualizations

Signaling Pathways and Mechanisms of Action

Caption: Mechanisms of GCase modulation by CBE and ambroxol.

Experimental Workflow: GCase Activity Assay

Caption: Workflow for a fluorometric GCase activity assay.

Ambroxol-Mediated TFEB Signaling Pathway

Caption: Ambroxol's influence on the TFEB signaling pathway.

References

• 1. Dependence of reversibility and progression of mouse neuronopathic Gaucher disease on acid β-glucosidase residual activity levels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sustained Systemic Glucocerebrosidase Inhibition Induces Brain α-Synuclein Aggregation, Microglia and Complement C1q Activation in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Exploring the efficacy and safety of Ambroxol in Gaucher disease: an overview of clinical studies [frontiersin.org]
• 4. Exploring the efficacy and safety of Ambroxol in Gaucher disease: an overview of clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ambroxol in Parkinson's: results of phase 2 trial published - Cure Parkinson's [cureparkinsons.org.uk]
• 7. Ambroxol as a pharmacological chaperone for mutant glucocerebrosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ambroxol increases glucocerebrosidase (GCase) activity and restores GCase translocation in primary patient-derived macrophages in Gaucher disease and Parkinsonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Allosteric Modulation of GCase Enhances Lysosomal Activity and Reduces ER Stress in GCase-Related Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Glucocerebrosidase activity modulates neuronal susceptibility to pathological α-synuclein insult - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Identification and Characterization of Ambroxol as an Enzyme Enhancement Agent for Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. nhsjs.com [nhsjs.com]
• 16. How to Measure Autophagic Flux With LC3 Protein Levels | Bio-Techne [bio-techne.com]
• 17. Measuring Autophagy in Stressed Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. files01.core.ac.uk [files01.core.ac.uk]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

A Comparative Guide to Conduritol B Epoxide and Substrate Reduction Therapy in the Context of Gaucher Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison between Conduritol B Epoxide (CBE), a pivotal research tool, and Substrate Reduction Therapy (SRT), a therapeutic strategy for Gaucher disease. While both are central to the study and management of this lysosomal storage disorder, their applications and mechanisms of action are fundamentally distinct. CBE is an irreversible inhibitor of glucocerebrosidase (GCase), used to induce Gaucher-like pathology in experimental models. In contrast, SRTs are orally administered drugs that aim to alleviate the disease by reducing the biosynthesis of the substrate that accumulates in Gaucher disease.

Mechanism of Action

Conduritol B Epoxide (CBE): Irreversible Enzyme Inhibition

Conduritol B Epoxide is a mechanism-based, irreversible inhibitor of the lysosomal enzyme glucocerebrosidase (GCase), also known as acid-β-glucosidase.[1] Its structure mimics the natural substrate, allowing it to enter the active site of the GCase enzyme.[2] Within the active site, the catalytic nucleophile, glutamate-340 (Glu340), attacks the epoxide ring of CBE.[1] This results in the formation of a stable, covalent bond between CBE and the enzyme, leading to its permanent inactivation.[1][2] This "suicide inhibition" effectively blocks the hydrolysis of glucosylceramide, leading to its accumulation, which is the hallmark of Gaucher disease.[1][3]

Mechanism of GCase inactivation by Conduritol B Epoxide.

Substrate Reduction Therapy (SRT): Inhibition of Substrate Synthesis

Substrate Reduction Therapy takes a different approach by targeting the synthesis of glucosylceramide, the substrate that accumulates in Gaucher disease. SRTs, such as eliglustat (B216) and miglustat (B1677133), are inhibitors of the enzyme glucosylceramide synthase.[4][5] This enzyme is responsible for the first step in the biosynthesis of most glycosphingolipids, including glucosylceramide.[4][5] By partially inhibiting glucosylceramide synthase, SRTs reduce the rate of glucosylceramide production to a level that can be managed by the residual GCase activity in patients.[6] This helps to restore the balance between the synthesis and degradation of glucosylceramide, thereby reducing its accumulation in lysosomes and alleviating the clinical manifestations of Gaucher disease.[6][7]

Mechanism of action of Substrate Reduction Therapy.

Comparative Data

The following tables summarize the quantitative data for Conduritol B Epoxide's inhibitory activity and the clinical efficacy of Substrate Reduction Therapies.

Table 1: Inhibitory Potency of Conduritol B Epoxide (CBE) on Glucocerebrosidase (GCase)

Target Enzyme	Apparent IC₅₀ (µM)	Incubation Time	System
GCase (Human, recombinant)	26.6	30 min	In vitro[1]
GCase (Human, recombinant)	2.30	180 min	In vitro[1]
β-Glucosidase	1 - 9	Not Specified	In vitro[8][9]
α-Glucosidase	100	Not Specified	In vitro
GBA2 (Nonlysosomal glucosylceramidase)	Higher concentrations required	Not Specified	In vivo[10][11]
Lysosomal α-glucosidase	Higher concentrations required	Not Specified	In vivo[10][11]

Note: As an irreversible inhibitor, the apparent IC₅₀ of CBE is time-dependent, decreasing with longer incubation times.[1]

Table 2: Clinical Efficacy of Substrate Reduction Therapy in Type 1 Gaucher Disease (Treatment-Naïve Patients)

Parameter	Eliglustat (ENGAGE Trial - 4.5 years)	Miglustat (12-month study)
Spleen Volume	Mean decrease of 66%[12][13]	Mean decrease of 19%[14]
Liver Volume	Mean decrease of 23%[12][13]	Mean decrease of 12%[14]
Hemoglobin	Mean increase of 1.4 g/dL[12][13]	Slight improvement[14]
Platelet Count	Mean increase of 87%[12][13]	Slight improvement[14]

Table 3: Clinical Efficacy of Substrate Reduction Therapy in Type 1 Gaucher Disease (Patients Switched from ERT)

Parameter	Eliglustat (ENCORE Trial - 4 years)	Miglustat (24-month study)
Spleen Volume	Stable, with a small but statistically significant reduction of 13%[15]	Overall no change in liver volume, but some patients showed deterioration in other manifestations.[16]
Liver Volume	Stable, with a small but statistically significant reduction of 3%[15]	Overall no change in liver volume.[16]
Hemoglobin	Stable[15]	Mean decrease of 0.95 g/dL.[16]
Platelet Count	Stable[15]	Mean decrease of 44.1 x10⁹/L.[16]

Experimental Protocols

Protocol 1: In Vitro Inhibition of GCase by Conduritol B Epoxide

This protocol describes a fluorometric assay to measure GCase activity and its inhibition by CBE using the substrate 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG).[1][2]

Materials:

• Recombinant human GCase or cell lysate containing GCase

• Conduritol B Epoxide (CBE)

• 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG)

• Assay Buffer: 0.1 M Citrate / 0.2 M Phosphate buffer, pH 5.4, containing 0.25% (w/v) sodium taurocholate and 0.1% (v/v) Triton X-100.[2]

• Stop Solution: 1 M Glycine, pH 12.5.[1]

• 96-well black microplate

• Plate reader with fluorescence detection (Excitation: ~360 nm, Emission: ~450 nm)

Procedure:

• Enzyme Preparation: Dilute the GCase enzyme or cell lysate to the desired concentration in Assay Buffer.

• CBE Dilution: Prepare a series of dilutions of CBE in Assay Buffer to generate a range of concentrations for the IC₅₀ curve.

• Reaction Setup: In a 96-well plate, add 25 µL of Assay Buffer, 10 µL of the diluted GCase solution, and 15 µL of the CBE working solutions at various concentrations. For the 100% activity control, add vehicle instead of CBE.[17]

• Pre-incubation: Gently mix the plate and pre-incubate at 37°C for a set time (e.g., 30 or 180 minutes) to allow for the time-dependent inhibition by CBE.[2]

• Enzymatic Reaction: Initiate the reaction by adding 50 µL of the 4-MUG working solution to all wells. Mix gently and incubate at 37°C for 30-60 minutes, protected from light.[17]

• Reaction Termination: Stop the reaction by adding 100 µL of Stop Solution to each well.[17]

• Fluorescence Measurement: Read the fluorescence of the product, 4-methylumbelliferone (B1674119) (4-MU), using a plate reader.

• Data Analysis: Calculate the percent inhibition for each CBE concentration relative to the control and determine the IC₅₀ value by plotting the inhibition data against the inhibitor concentration.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. What is the mechanism of Eliglustat? [synapse.patsnap.com]
• 5. What is the mechanism of Miglustat? [synapse.patsnap.com]
• 6. Cerdelga® Mechanism of Action | For US HCPs [pro.campus.sanofi]
• 7. Miglustat: Generic, Gaucher Uses, Side Effects, Dosage [medicinenet.com]
• 8. Conduritol B epoxide - Biochemicals - CAT N°: 15216 [bertin-bioreagent.com]
• 9. benchchem.com [benchchem.com]
• 10. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Clinical outcomes after 4.5 years of eliglustat therapy for Gaucher disease type 1: Phase 3 ENGAGE trial final results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Review of miglustat for clinical management in Gaucher disease type 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ashpublications.org [ashpublications.org]
• 16. Evaluation of miglustat as maintenance therapy after enzyme therapy in adults with stable type 1 Gaucher disease: a prospective, open-label non-inferiority study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]

Cross-Reactivity of Conduritol B Epoxide with Lysosomal Hydrolases: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive analysis of the cross-reactivity of conduritol B epoxide (CBE) with lysosomal hydrolases. It offers a comparative look at its performance against alternative inhibitors, supported by experimental data and detailed protocols.

Conduritol B epoxide (CBE) is a potent, irreversible, and active-site-directed inhibitor of β-glucosidases.[1] It functions as a mechanism-based inhibitor, forming a covalent bond with the catalytic nucleophile of the enzyme, leading to its irreversible inactivation.[1][2][3] Due to its ability to inhibit the lysosomal glucocerebrosidase (GBA), CBE is extensively used to create cellular and animal models of Gaucher disease, a lysosomal storage disorder characterized by the accumulation of glucosylceramide.[1][2][3][4] However, the utility of CBE as a specific tool can be influenced by its cross-reactivity with other lysosomal hydrolases, making a thorough understanding of its selectivity crucial for accurate experimental design and interpretation.[2][5]

Comparative Analysis of Inhibitor Specificity

The inhibitory activity of CBE and its alternatives varies across different lysosomal and related hydrolases. The following table summarizes the half-maximal inhibitory concentrations (IC50), representing the concentration of the inhibitor required to reduce the enzyme's activity by 50%. Lower IC50 values are indicative of higher potency.[1]

Enzyme Target	Conduritol B Epoxide (CBE) IC50 (µM)	Cyclophellitol (B163102) IC50 (µM)	Isofagomine	Ambroxol (B1667023)
GBA (Glucocerebrosidase)	0.59[1]	0.063[1]	Potent Reversible Inhibitor	Pharmacological Chaperone
GBA2 (Non-lysosomal Glucosylceramidase)	315[1]	0.154[1]	-	-
GAA (Acid α-glucosidase)	249[1]	> 10[1]	Weak Inhibitor (IC50 = 1 mM)[1]	-
GANAB (Neutral α-glucosidase II)	2900[1]	> 10[1]	Weak Inhibitor (IC50 ≈ 200 µM)[1]	-
GUSB (β-glucuronidase)	857[1]	> 10[1]	-	-

Key Observations:

• Primary Target: CBE is a potent inhibitor of GBA.[1][3][4]

• Off-Target Effects: At significantly higher concentrations, CBE also inhibits the non-lysosomal GBA2 and the lysosomal α-glucosidase (GAA).[2][5]

• Alternative Inhibitors: Cyclophellitol, a structural analog of CBE, is a more potent inhibitor of GBA but also shows high affinity for GBA2, making it less suitable for creating specific Gaucher disease models.[2][5] Isofagomine acts as a potent reversible inhibitor, while ambroxol functions as a pharmacological chaperone.[1]

Experimental Protocols

Accurate assessment of inhibitor cross-reactivity relies on robust experimental methodologies. The following are detailed protocols for key experiments in this area.

In Vitro Glucocerebrosidase (GBA) Inhibition Assay

This protocol describes a fluorometric assay to measure GBA activity and its inhibition by CBE using the substrate 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG).[3] GBA cleaves 4-MUG to produce the highly fluorescent product 4-methylumbelliferone (B1674119) (4-MU), which can be quantified to determine enzyme activity.[3]

Materials:

• Recombinant GBA enzyme or cell lysate containing GBA

• Conduritol B Epoxide (CBE)

• 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG)

• Assay Buffer (e.g., 0.1 M citrate/phosphate buffer, pH 5.2)

• Stop Solution (e.g., 0.5 M glycine-NaOH, pH 10.4)

• 96-well black, clear-bottom plates

• Fluorometric plate reader

Procedure:

• Prepare CBE dilutions: Prepare a series of dilutions of CBE in the Assay Buffer.

• Enzyme and Inhibitor Incubation:

  • Add 25 µL of Assay Buffer to all experimental wells.[3]

  • Add 10 µL of GBA enzyme solution to each well.[3]

  • Add 15 µL of the CBE working solutions at various concentrations to the respective wells. For the 100% activity control, add vehicle (e.g., Assay Buffer with DMSO).[3] Include a "no enzyme" blank.[3]

  • The total volume in each well is now 50 µL.[3]

  • Mix gently and incubate for a predetermined time (e.g., 30 minutes) at 37°C to allow for inhibitor binding.

• Substrate Addition and Reaction:

  • Add 50 µL of the 4-MUG substrate solution to each well.

  • Incubate the plate at 37°C for a specific time (e.g., 60 minutes), protected from light.

• Stop Reaction: Add 100 µL of Stop Solution to each well to terminate the enzymatic reaction.

• Fluorescence Measurement: Measure the fluorescence intensity at an excitation wavelength of ~365 nm and an emission wavelength of ~445 nm.

• Data Analysis: Subtract the background fluorescence (no enzyme control) from all readings. Calculate the percentage of GBA activity for each CBE concentration relative to the vehicle control. Plot the residual GBA activity against the CBE concentration to determine the IC50 value.[4]

Activity-Based Protein Profiling (ABPP)

ABPP is a powerful technique to assess the in vivo and in situ target engagement of inhibitors like CBE.[2] It utilizes activity-based probes (ABPs) that are fluorescently tagged and covalently bind to the active sites of specific enzyme families.[2][6]

Materials:

• Cells or tissue homogenates treated with varying concentrations of CBE

• Broad-spectrum, fluorescently tagged activity-based probe (ABP) for retaining glycosidases

• Lysis buffer

• SDS-PAGE gels

• Fluorescence gel scanner

Procedure:

• Inhibitor Treatment: Treat cells or animals with different concentrations of CBE for a specified duration.

• Probe Labeling:

  • Homogenize tissues or lyse cells to prepare protein lysates.

  • Add the fluorescently tagged ABP to the lysates. The ABP will label the active sites of GBA and other glycosidases that have not been inhibited by CBE.[4]

• Protein Separation: Separate the labeled proteins by SDS-PAGE.

• Fluorescence Scanning: Visualize the labeled proteins using a fluorescence gel scanner. The intensity of the fluorescent band corresponding to a specific hydrolase will be inversely proportional to the level of inhibition by CBE.

• Quantification and Analysis: Quantify the fluorescence intensity of the bands for each target hydrolase at each CBE concentration.[4] This allows for the determination of the inhibitor's potency and selectivity across a range of potential targets within a complex biological sample.

Visualizing the Mechanism and Workflow

Diagrams can effectively illustrate the complex biological processes and experimental procedures involved in studying enzyme inhibition.

Caption: Mechanism of irreversible inhibition of GBA by Conduritol B Epoxide.

Caption: Experimental workflow for Activity-Based Protein Profiling (ABPP).

By carefully considering the cross-reactivity profile of conduritol B epoxide and employing rigorous experimental methodologies, researchers can effectively utilize this inhibitor as a valuable tool to investigate the roles of lysosomal hydrolases in health and disease.

References

• 1. benchchem.com [benchchem.com]
• 2. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Cyclophellitol vs. Conduritol B Epoxide: A Comparative Guide for Glycobiology Research

For researchers, scientists, and drug development professionals navigating the landscape of glycosidase inhibitors, the choice between cyclophellitol (B163102) and conduritol B epoxide (CBE) is pivotal, with each offering distinct advantages for specific applications. This guide provides an objective comparison of their performance, supported by experimental data, to inform the selection of the optimal tool for your research needs.

Cyclophellitol and conduritol B epoxide are both mechanism-based, irreversible inhibitors of retaining β-glucosidases, covalently binding to the active site of these enzymes.[1][2][3][4] Their utility in glycobiology research, however, diverges significantly based on their potency, selectivity, and suitability for different experimental aims.

At a Glance: Key Differences

Feature	Cyclophellitol	Conduritol B Epoxide (CBE)
Potency	High potency inhibitor of β-glucosidases, particularly glucocerebrosidase (GBA).[1][5]	Moderate potency, requiring higher concentrations for effective inhibition compared to cyclophellitol.[1]
Selectivity	High potency can lead to off-target effects, notably inhibiting GBA2 with similar affinity to GBA.[1][5]	Offers a tunable and selective window for GBA inhibition at specific concentrations.[1][5]
Primary Applications	- Activity-based protein profiling (ABPP).[6][7][8] - Development of highly specific probes for enzyme identification and visualization.[9][10]	- Creation of cellular and animal models of Gaucher disease and Parkinson's disease.[1][2][11]
Structural Mimicry	Closer structural mimic of β-glucose.[1][5]	Pseudosymmetric structure allows for inhibition of both α- and β-glucosidases, though with much lower potency for α-glucosidases.[1][12]

Quantitative Comparison: Inhibitory Potency

The following table summarizes the half-maximal inhibitory concentrations (IC50) of cyclophellitol and conduritol B epoxide against key glycosidases, highlighting their differential potency and selectivity.

Compound	Target Enzyme	System	IC50 (µM)	Reference
Cyclophellitol	GBA	Recombinant	0.0004	[1]
GBA	Cultured Cells	0.0007	[1]
GBA	Zebrafish Larvae	0.02	[1]
GBA2	Cultured Cells	0.0007	[1]
GBA2	Zebrafish Larvae	0.03	[1]
Conduritol B Epoxide	GBA	Recombinant	0.2	[1]
GBA	Cultured Cells	0.6	[1]
GBA	Zebrafish Larvae	44	[1]
GBA2	Cultured Cells	315	[1]
GBA2	Zebrafish Larvae	890	[1]
α-Glucosidase (GAA)	Cultured Cells	251	[1]
α-Glucosidase (GAA)	Zebrafish Larvae	>10000	[1]

Data presented is a summary of values reported in the cited literature. Experimental conditions may vary between studies.

Cyclophellitol: The Tool of Choice for Activity-Based Protein Profiling

The superior potency of cyclophellitol makes it an ideal scaffold for the development of activity-based probes (ABPs).[3][10] These probes are invaluable for identifying and visualizing active glycosidases in complex biological samples.[7][8] The core advantage of cyclophellitol lies in its ability to be functionalized with reporter tags, such as fluorophores or biotin, without significantly compromising its inhibitory activity.[13][14] This allows for sensitive and specific detection of target enzymes.

Logical Workflow for ABPP using Cyclophellitol-based Probes

Caption: Workflow for activity-based protein profiling using cyclophellitol-derived probes.

Conduritol B Epoxide: The Standard for Disease Modeling

For creating robust and tunable models of Gaucher disease, conduritol B epoxide remains the inhibitor of choice.[1][11] Its lower potency and wider selective window for GBA over other glycosidases allow for a more controlled and specific inhibition of the target enzyme in cellular and animal models.[1][5] The ability to modulate the degree of GBA inhibition by adjusting the concentration and duration of CBE treatment is a key advantage for studying the pathological consequences of GBA deficiency.[1]

While cyclophellitol's high potency might suggest it as a more efficient tool for inducing a Gaucher-like phenotype, its concomitant inhibition of GBA2 complicates the interpretation of experimental results and makes it less suitable for creating a "genuine" Gaucher disease model.[1][5] However, recent research has shown that xylose-configured cyclophellitol derivatives can offer superior potency and selectivity for GBA over GBA2 and GBA3, presenting a promising alternative to CBE for specific disease modeling applications.[15]

Signaling Pathway Disruption in Gaucher Disease Models with CBE

Caption: Mechanism of CBE-induced Gaucher disease modeling.

Experimental Protocols

Determination of Inhibitory Activity using a Fluorogenic Substrate

This protocol provides a general method for assessing the inhibitory potency of compounds like cyclophellitol and CBE.

Materials:

• Target glycosidase (e.g., recombinant human GBA)

• Inhibitor stock solution (Cyclophellitol or CBE in a suitable solvent)

• Assay buffer (e.g., citrate/phosphate buffer, pH 5.6)

• Fluorogenic substrate (e.g., 4-Methylumbelliferyl-β-D-glucopyranoside)

• Stop solution (e.g., glycine/NaOH buffer, pH 10.7)

• 96-well black microplate

• Plate reader capable of measuring fluorescence (Excitation: ~365 nm, Emission: ~445 nm)

Procedure:

• Prepare serial dilutions of the inhibitor in the assay buffer.

• Add a fixed amount of the target glycosidase to each well of the microplate.

• Add the inhibitor dilutions to the wells and incubate for a defined period (e.g., 30 minutes at 37°C) to allow for enzyme-inhibitor interaction.

• Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Incubate for a specific time (e.g., 15-60 minutes at 37°C), ensuring the reaction remains in the linear range.

• Stop the reaction by adding the stop solution.

• Measure the fluorescence of the liberated 4-methylumbelliferone.

• Calculate the percentage of inhibition for each inhibitor concentration relative to a no-inhibitor control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.[2]

Competitive Activity-Based Protein Profiling (ABPP)

This method is used to assess the in vivo target engagement and selectivity of inhibitors.[1]

Materials:

• Live cells or organisms (e.g., cultured human fibroblasts, zebrafish larvae)

• Inhibitor (Cyclophellitol or CBE)

• Activity-based probe (e.g., a fluorescently-tagged cyclophellitol derivative)

• Lysis buffer

• SDS-PAGE gels

• Fluorescence gel scanner

Procedure:

• Treat the live cells or organisms with varying concentrations of the unlabeled inhibitor (CBE or cyclophellitol) for a specific duration.

• Harvest and lyse the cells or organisms.

• Treat the lysates with a fixed concentration of the activity-based probe. The probe will bind to the active sites of target glycosidases that were not occupied by the inhibitor.

• Separate the proteins in the lysates by SDS-PAGE.

• Visualize the labeled enzymes using a fluorescence gel scanner.

• Quantify the fluorescence intensity of the bands corresponding to the target glycosidases. A decrease in fluorescence intensity with increasing inhibitor concentration indicates target engagement.

• The relative fluorescence intensity can be used to determine the in vivo IC50 values for the inhibitor against different glycosidases.[1][16]

Conclusion

• Cyclophellitol's high potency and amenability to chemical modification make it the superior choice for the design and application of activity-based probes for identifying and characterizing glycosidase activity.

• Conduritol B epoxide's tunable and more selective inhibition of GBA establishes it as the gold standard for creating reliable and well-characterized models of Gaucher disease .

The selection between these two inhibitors should be guided by the specific experimental question. For researchers aiming to profile enzyme activity, cyclophellitol-based tools are unparalleled. For those seeking to model disease pathology, CBE provides a robust and validated approach. The continued development of new derivatives, such as xylose-configured cyclophellitols, promises to further expand the repertoire of available tools and refine our ability to probe the intricate roles of glycosidases in health and disease.

References

• 1. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity‐based protein profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Toegang geblokkeerd / Access Blocked [scholarlypublications.universiteitleiden.nl]
• 4. scbt.com [scbt.com]
• 5. In vivo inactivation of glycosidases by conduritol B epoxide and cyclophellitol as revealed by activity-based protein profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cyclophellitol and its derivatives: synthesis and application as beta-glycosidase inhibitors | Scholarly Publications [scholarlypublications.universiteitleiden.nl]
• 7. Detecting and identifying glycoside hydrolases using cyclophellitol-derived activity-based probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Glycosylated cyclophellitol-derived activity-based probes and inhibitors for cellulases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and Biological Evaluation of Deoxycyclophellitols as Human Retaining β‐Glucosidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. academic.oup.com [academic.oup.com]
• 13. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 14. An Orthogonally Protected Cyclitol for the Construction of Nigerose- and Dextran-Mimetic Cyclophellitols - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Xylose‐Configured Cyclophellitols as Selective Inhibitors for Glucocerebrosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Irreversible vs. Reversible Inhibitors for GCase Studies

A PUBLISH COMPARISON GUIDE FOR RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

In the study of glucocerebrosidase (GCase), an enzyme implicated in Gaucher disease and Parkinson's disease, the choice between irreversible and reversible inhibitors is a critical decision that can significantly impact experimental outcomes. This guide provides an objective comparison of these two classes of inhibitors, supported by experimental data, to aid researchers in selecting the most appropriate tool for their specific research needs.

Mechanism of Action: A Fundamental Divide

The primary distinction between reversible and irreversible GCase inhibitors lies in their interaction with the enzyme's active site.

Reversible inhibitors , which include pharmacological chaperones (PCs), associate with the GCase active site through non-covalent interactions. This binding is temporary, and the inhibitor can dissociate from the enzyme, allowing it to regain activity. Many reversible inhibitors, such as ambroxol (B1667023) and isofagomine, act as pharmacological chaperones. These small molecules bind to and stabilize misfolded GCase variants in the endoplasmic reticulum (ER), facilitating their proper folding and trafficking to the lysosome.[1][2] In the acidic environment of the lysosome, the chaperone's affinity for GCase is reduced, leading to its dissociation and the restoration of enzymatic activity.[3]

Irreversible inhibitors , also known as suicide inhibitors, form a stable, covalent bond with a residue in the active site of GCase.[4][5] This covalent modification permanently inactivates the enzyme. Compounds like cyclophellitol (B163102) and conduritol B-epoxide (CBE) are classic examples of irreversible GCase inhibitors and are often used to create cellular and animal models of Gaucher disease by inducing a GCase-deficient state.[6][7]

Quantitative Comparison of GCase Inhibitors

The potency and efficacy of inhibitors are quantified by various parameters, with IC50 and Ki values being the most common. The IC50 represents the concentration of an inhibitor required to reduce enzyme activity by 50%, while the Ki is the dissociation constant, indicating the binding affinity of the inhibitor to the enzyme.

Inhibitor Class	Inhibitor	Type	Target	IC50	Ki	Reference(s)
Irreversible	Cyclophellitol	Covalent	GCase	~0.07 µM	-	[8]
Conduritol B-epoxide (CBE)	Covalent	GCase	~28.19 µM	-	[9]
Xylo-cyclophellitol	Covalent	GCase	More potent than CBE	-	[7]
Reversible	Ambroxol	Non-covalent (PC)	GCase	pH-dependent	-	[3][10][11]
Isofagomine (IFG)	Non-covalent (PC)	GCase	0.06 µM	0.016 ± 0.009 µM	[12]
Gluconolactone	Non-covalent	GCase	0.047 mM	0.023 mM	[13][14]

Experimental Protocols

Accurate assessment and comparison of GCase inhibitors rely on robust and well-defined experimental protocols.

GCase Activity Assay (In Vitro)

This assay measures the enzymatic activity of GCase in cell lysates or with purified enzyme.

Materials:

• Substrate: 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG)

• Assay Buffer: Citrate-phosphate buffer, pH 5.4

• Stop Solution: Glycine-NaOH buffer, pH 10.7

• GCase source: Cell lysate or purified recombinant GCase

• Inhibitor: Test compound (irreversible or reversible)

Procedure:

• Prepare serial dilutions of the inhibitor.

• In a 96-well plate, add the GCase source and the inhibitor at various concentrations.

• Pre-incubate the enzyme and inhibitor for a defined period.

• Initiate the reaction by adding the 4-MUG substrate.

• Incubate at 37°C for a specific time.

• Stop the reaction by adding the stop solution.

• Measure the fluorescence of the product (4-methylumbelliferone) using a plate reader (excitation ~365 nm, emission ~445 nm).

• Calculate the percent inhibition and determine the IC50 value.[15]

Cell-Based GCase Activity Assay

This assay measures GCase activity within living cells, providing a more physiologically relevant context.

Materials:

• Cell line: Patient-derived fibroblasts with GCase mutations or a relevant neuronal cell line.

• Live-cell Substrate: 5-(pentafluorobenzoylamino)fluorescein (B1236422) di-β-D-glucopyranoside (PFB-FDGlu).[16][17][18]

• Inhibitor: Test compound.

• Lysosomal marker: LysoTracker Red.

Procedure:

• Culture cells in a 96-well imaging plate.

• Treat cells with the inhibitor for a specified duration.

• Add the PFB-FDGlu substrate and LysoTracker Red to the cells.

• Incubate to allow for substrate uptake and processing.

• Acquire images using a high-content imaging system.

• Analyze the fluorescence intensity of the cleaved substrate within the lysosomes to determine GCase activity.[18][19]

In Vivo Animal Models

Animal models are crucial for evaluating the in vivo efficacy and potential therapeutic effects of GCase inhibitors.

Chemically-Induced Models:

• Administration of an irreversible inhibitor like conduritol-B-epoxide (CBE) to mice can induce a Gaucher-like phenotype by reducing GCase activity.[6][20] This model is useful for studying the pathological consequences of GCase deficiency and for testing the efficacy of potential therapies.

Genetic Models:

• Mouse models with specific GBA1 mutations that recapitulate different forms of Gaucher disease are available.[21][22] These models are invaluable for studying disease pathogenesis and for evaluating the long-term effects of pharmacological chaperones.

Visualizing the Mechanisms

Pharmacological Chaperone (Reversible Inhibition) Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Ambroxol as a pharmacological chaperone for mutant glucocerebrosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. microbenotes.com [microbenotes.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mdpi.com [mdpi.com]
• 7. Xylose-Configured Cyclophellitols as Selective Inhibitors for Glucocerebrosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, Synthesis and Structural Analysis of Glucocerebrosidase Imaging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Allosteric Modulation of GCase Enhances Lysosomal Activity and Reduces ER Stress in GCase-Related Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Exploring the efficacy and safety of Ambroxol in Gaucher disease: an overview of clinical studies [frontiersin.org]
• 12. GCase Enhancers: A Potential Therapeutic Option for Gaucher Disease and Other Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enzyme kinetics and inhibition parameters of human leukocyte glucosylceramidase - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Lysosomal GCase (glucocerebrosidase) activity assay [protocols.io]
• 16. Frontiers | Live cell in situ lysosomal GCase activity correlates to alpha-synuclein levels in human differentiated neurons with LRRK2 and GBA1 mutations [frontiersin.org]
• 17. Live cell in situ lysosomal GCase activity correlates to alpha-synuclein levels in human differentiated neurons with LRRK2 and GBA1 mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. Glucocerebrosidase activity modulates neuronal susceptibility to pathological α-synuclein insult - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Ex Vivo and in Vivo Effects of Isofagomine on Acid β-Glucosidase Variants and Substrate Levels in Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Conduritol B Epoxide-Induced and Genetic Models of Gaucher Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of conduritol B epoxide (CBE)-induced and genetic models of Gaucher disease, a lysosomal storage disorder caused by mutations in the GBA1 gene leading to deficient activity of the enzyme glucocerebrosidase (GCase). The selection of an appropriate animal model is a critical decision in the investigation of Gaucher disease pathophysiology and the evaluation of potential therapeutic interventions. This document aims to facilitate this decision by presenting a comprehensive validation of these models with supporting experimental data, detailed methodologies, and visual representations of key biological pathways and experimental workflows.

Overview of Gaucher Disease Models

Gaucher disease models are essential for understanding the molecular mechanisms of the disease and for preclinical testing of novel therapies. The two primary types of in vivo models used are chemically-induced models using conduritol B epoxide and genetic models harboring mutations in the Gba gene.

• Conduritol B Epoxide (CBE)-Induced Models: CBE is a potent, irreversible inhibitor of GCase.[1] Administration of CBE to animals, typically mice, leads to a rapid and dose-dependent reduction in GCase activity, resulting in the accumulation of its substrates, glucosylceramide (GlcCer) and glucosylsphingosine (B128621) (GlcSph).[2][3] This pharmacological approach offers a flexible and time-efficient way to mimic the biochemical and pathological features of neuronopathic forms of Gaucher disease.[1]

• Genetic Models: These models involve the genetic modification of the Gba gene in mice to introduce specific mutations found in Gaucher disease patients (e.g., L444P, D409H) or to create a complete knockout of the gene.[1][3] Genetic models represent the underlying cause of the disease and are invaluable for studying the long-term progression and developmental aspects of Gaucher disease.[1] However, complete GCase knockout is embryonically lethal in mice, necessitating the use of conditional knockout or knock-in models with residual enzyme activity.[1]

Quantitative Data Comparison

The following tables summarize key quantitative data comparing the biochemical and pathological hallmarks of CBE-induced and various genetic models of Gaucher disease.

Table 1: Glucocerebrosidase (GCase) Activity and Substrate Accumulation

Parameter	Conduritol B Epoxide (CBE) Model	Genetic Models (e.g., L444P/L444P, D409H/null)	Reference
GCase Activity Reduction	>90% inhibition in brain, liver, and spleen.[1][3]	Varies by mutation; e.g., L444P/L444P shows ~15-25% of wild-type activity.[1][4]	[1][3][4]
Glucosylceramide (GlcCer) Accumulation	Significant, dose-dependent increase in brain and visceral organs.[3]	Variable; some models show significant accumulation while others do not.[1][2]	[1][2][3]
Glucosylsphingosine (GlcSph) Accumulation	Marked increase in brain and other tissues.[2]	Significant elevation in all tested models, with levels correlating with disease severity.[2][4]	[2][4]

Table 2: Neuroinflammation and Phenotypic Outcomes

Parameter	Conduritol B Epoxide (CBE) Model	Genetic Models (e.g., Gba-nKO)	Reference
Astrocytosis (GFAP)	Significant increase in GFAP-positive cells.[5][6]	Prominent astrogliosis observed in neuron-specific knockout models.[6]	[5][6]
Microgliosis (Iba1/CD11b)	Significant increase in activated microglia (Iba1/CD11b positive).[5][6]	Substantial microglial proliferation and activation in neuron-specific knockout models.[6]	[5][6]
Survival/Lifespan	Reduced in a dose-dependent manner; high doses can be lethal within weeks.[7]	Varies from neonatal lethality (complete knockout) to a reduced lifespan in neuron-specific knockout models (median survival of 16 weeks).[6][7]	[6][7]
Motor Deficits	Ataxia and motor impairments are observed.[6]	Ataxia and motor deficits are characteristic of neuronopathic models.[4][6]	[4][6]

Signaling Pathways and Experimental Workflows

To visualize the underlying mechanisms and experimental approaches, the following diagrams have been generated using Graphviz.

References

• 1. Glucosylceramide and Glucosylsphingosine Quantitation by Liquid Chromatography-Tandem Mass Spectrometry to Enable In Vivo Preclinical Studies of Neuronopathic Gaucher Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Staining of Gfap, Iba1,and NeuN on PFA-fixed mouse brain sections [protocols.io]
• 3. fujifilmbiosciences.fujifilm.com [fujifilmbiosciences.fujifilm.com]
• 4. Frontiers | A novel immunohistochemical protocol for paraffin embedded tissue sections using free-floating techniques [frontiersin.org]
• 5. Glucosylceramide and glucosylsphingosine analysis — Protocols IO — 2023 — 实验方法库_Protocol 库_生物实验指南 — 衍因科技官网 [yanyin.tech]
• 6. protocols.io [protocols.io]
• 7. Staining of GFAP and IBA1 in PDGFR-B/Td-tomato brain sections [protocols.io]

Safety & Regulatory Compliance

Safeguarding Research: A Step-by-Step Guide to the Proper Disposal of Conduritol Epoxide

For laboratory professionals engaged in cutting-edge research and drug development, the safe handling and disposal of chemical reagents like conduritol epoxide is a cornerstone of operational excellence and environmental responsibility. This guide provides immediate, essential safety and logistical information for the proper disposal of conduritol epoxide, ensuring the protection of personnel and compliance with regulatory standards.

Immediate Safety and Hazard Information

Conduritol epoxide is classified as a hazardous substance, and it is imperative to handle it with care. The primary hazards associated with this compound are skin, eye, and respiratory irritation[1][2][3][4]. The toxicological properties of many research chemicals are not fully understood, necessitating cautious handling at all times.

Hazard Classification Summary

Hazard Classification	Description	GHS Hazard Statement
Skin Irritation	Causes skin irritation[1][2][4].	H315
Eye Irritation	Causes serious eye irritation[1][2][4].	H319
Respiratory Irritation	May cause respiratory irritation[1][2][4].	H335

This data is synthesized from safety data sheets for Conduritol B Epoxide.

Personal Protective Equipment (PPE)

To minimize exposure when handling conduritol epoxide, the use of appropriate personal protective equipment is mandatory[2][3][5].

Equipment	Specification
Eye Protection	Safety glasses with side-shields or goggles are essential[2][3].
Hand Protection	Wear protective gloves[2][3][5].
Respiratory Protection	A NIOSH-approved N95 (US) or equivalent respirator should be used[5].
Body Protection	Impervious clothing is recommended to protect the skin[2][3].

Experimental Protocol: Step-by-Step Disposal Procedures

The following protocol outlines the recommended process for the disposal of conduritol epoxide, based on general chemical waste disposal guidelines and information from safety data sheets[4].

1. Waste Identification and Segregation:

• Designate a specific, clearly labeled hazardous waste container for conduritol epoxide waste.

• This includes solid waste, solutions containing conduritol epoxide, and any contaminated materials such as pipette tips, gloves, and empty vials[3][4].

2. Waste Collection:

• Solid Waste: Carefully place solid conduritol epoxide waste into the designated container[3].

• Liquid Waste (Solutions): Do not pour conduritol epoxide solutions down the drain [4]. Collect all liquid waste in a sealed, labeled container[2][4].

• Contaminated Materials: All materials that have come into contact with conduritol epoxide should be considered hazardous waste and placed in the designated container.

3. Container Management:

• Use a container that is compatible with conduritol epoxide.

• The container must be securely sealed to prevent leaks or spills.

• Clearly label the container with "Hazardous Waste" and "Conduritol Epoxide."

4. Storage:

• Store the waste container in a designated, secure area that is well-ventilated[3].

• The storage area should be clearly marked as a hazardous waste accumulation point.

• Utilize secondary containment, such as a lab tray, to contain any potential leaks.

5. Disposal:

• Dispose of the conduritol epoxide waste through a licensed hazardous waste disposal company[2][4].

• Adhere to all local, state, and federal regulations for hazardous waste disposal.

• Provide the disposal company with a copy of the Safety Data Sheet (SDS) for conduritol epoxide[4].

6. Spill Procedures:

• In the event of a spill, evacuate personnel from the immediate area.

• Ensure adequate ventilation[2][3].

• Wearing appropriate PPE, contain the spill using an absorbent material such as diatomite or universal binders[2].

• Collect the absorbent material and spilled substance and place it in the designated hazardous waste container for disposal[2][3].

• Decontaminate the surfaces and equipment by scrubbing with alcohol[2].

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. szabo-scandic.com [szabo-scandic.com]
• 3. CONDURITOL B EPOXIDE Safety Data Sheets(SDS) lookchem [lookchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Conduritol B epoxide 6090-95-5 [sigmaaldrich.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Conduritol Epoxide

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This guide provides essential safety and logistical information for working with Conduritol epoxide, a compound recognized as a skin, eye, and respiratory irritant.[1][2][3] Adherence to these protocols is crucial for personal safety and to ensure the integrity of your research.

Hazard Information

Conduritol B epoxide is classified with the following hazards:

• Skin Irritation (H315): Causes skin irritation.[1][2][3]

• Serious Eye Irritation (H319): Causes serious eye irritation.[1][2][3]

• Respiratory Irritation (H335): May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory to minimize exposure when handling Conduritol epoxide.

Equipment	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.[2][4]	Protects eyes from potential splashes of solutions containing Conduritol epoxide.
Hand Protection	Nitrile or neoprene powder-free gloves.[4][5]	Provides a barrier against skin contact. Gloves should be inspected for tears or holes before each use.[2]
Body Protection	A clean lab coat or a disposable gown.[4]	Protects skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved N95 or equivalent respirator.[4]	Recommended when handling the powder form to prevent the inhalation of airborne particles.

Operational Plan: Step-by-Step Guidance

A strict operational protocol is essential for the safe handling of Conduritol epoxide.

1. Preparation:

• Ventilation: Always handle solid Conduritol epoxide and its solutions in a well-ventilated area, preferably within a chemical fume hood.[2][4]

• Emergency Equipment: Ensure that an eye wash station and a safety shower are readily accessible.[4]

• Pre-use Inspection: Before starting any work, inspect all PPE for integrity.[4]

2. Handling:

• Weighing: If weighing the powder, do so in a fume hood or a ventilated balance enclosure to minimize inhalation risk.[4]

• Solution Preparation: When preparing solutions, add the solid Conduritol epoxide to the solvent slowly to avoid splashing.

• Labeling: Clearly label all containers with the chemical name, concentration, date, and your initials.[4]

3. Post-Handling:

• Decontamination: Clean the work area thoroughly after handling Conduritol epoxide.[4]

• Hand Washing: Wash your hands thoroughly with soap and water after removing your gloves.[2][4]

Disposal Plan

Proper disposal of Conduritol epoxide and any contaminated materials is critical to ensure personnel and environmental safety.

• Solid Conduritol Epoxide: Collect in a clearly labeled, sealed container designated for hazardous chemical waste.[4]

• Liquid Waste (Solutions): Do not pour Conduritol epoxide solutions down the drain.[6] Collect them in a sealed, labeled container designated for hazardous chemical waste.[6]

• Contaminated Materials: Any materials that have come into contact with Conduritol epoxide, such as pipette tips, gloves, and empty vials, should be disposed of in the designated hazardous chemical waste container.[6]

• Waste Pickup: Arrange for the disposal of hazardous waste through your institution's licensed hazardous waste disposal company.[6]

Experimental Workflow

The following diagram illustrates the procedural flow for the safe handling and disposal of Conduritol epoxide.

Caption: Workflow for the safe handling and disposal of Conduritol epoxide.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. CONDURITOL B EPOXIDE Safety Data Sheets(SDS) lookchem [lookchem.com]
• 3. szabo-scandic.com [szabo-scandic.com]
• 4. benchchem.com [benchchem.com]
• 5. Safety When Working with Polyester or Epoxy - Polyestershoppen.com [polyestershoppen.com]
• 6. benchchem.com [benchchem.com]